Benzyl Pyrazolidine-1-carboxylate

• CAS: 67600-79-7

Core Science & Biosynthesis

Benzyl pyrazolidine-1-carboxylate synthesis and characterization

An In-depth Technical Guide on the Synthesis and Characterization of Benzyl Pyrazolidine-1-carboxylate

This guide provides a comprehensive technical overview for the synthesis and detailed characterization of Benzyl Pyrazolidine-1-carboxylate, a valuable heterocyclic building block in medicinal chemistry and drug development.[1] The content is structured to provide not only procedural steps but also the underlying scientific rationale, ensuring a robust understanding for researchers, chemists, and drug development professionals.

Introduction: The Significance of the Pyrazolidine Scaffold

Pyrazolidine and its derivatives are five-membered saturated heterocycles containing two adjacent nitrogen atoms. This scaffold is of significant interest in medicinal chemistry due to its presence in a variety of pharmacologically active compounds. The ability to functionalize the nitrogen atoms of the pyrazolidine ring allows for the precise modulation of a molecule's physicochemical properties and biological activity. Benzyl pyrazolidine-1-carboxylate, featuring the versatile benzyloxycarbonyl (Cbz or Z) protecting group, serves as a key intermediate for introducing the pyrazolidine moiety into more complex molecular architectures.[2]

Section 1: Synthetic Strategy and Rationale

The synthesis of benzyl pyrazolidine-1-carboxylate can be approached in two primary ways: de novo construction of the heterocyclic ring followed by functionalization, or direct functionalization of a pre-existing pyrazolidine core.

• De Novo Ring Synthesis ([3+2] Cycloaddition): The most common method for forming the pyrazolidine ring is through a 1,3-dipolar cycloaddition reaction. This involves reacting an azomethine imine (the 1,3-dipole), often generated in situ, with an alkene (the dipolarophile). While powerful for creating substituted pyrazolidines, this method is unnecessarily complex for the unsubstituted target compound as it would require multiple steps.

• Direct N-Acylation (The Preferred Route): A more direct and efficient strategy for the target molecule is the selective N-acylation of the parent pyrazolidine ring. This approach leverages the nucleophilicity of the ring nitrogen atoms to react with a suitable acylating agent. For the introduction of the Cbz group, benzyl chloroformate is the reagent of choice.[3] This method is preferred for its high yield, operational simplicity, and scalability. The reaction proceeds via a nucleophilic acyl substitution mechanism, typically under Schotten-Baumann conditions, which involve a base to neutralize the HCl byproduct.[3]

The direct acylation approach is outlined below:

Caption: Synthetic approach via direct N-acylation.

Section 2: Experimental Protocol - Synthesis

This protocol details the synthesis of benzyl pyrazolidine-1-carboxylate from pyrazolidine hydrochloride via N-acylation with benzyl chloroformate.

Materials and Reagents:

• Pyrazolidine hydrochloride

• Benzyl chloroformate (Cbz-Cl)

• Sodium carbonate (Na₂CO₃) or Triethylamine (Et₃N)

• Dichloromethane (DCM)

• Deionized water

• Magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and ice bath

Step-by-Step Protocol:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add pyrazolidine hydrochloride (1.0 eq). Dissolve it in deionized water (approx. 10 volumes).

• Basification: Cool the flask in an ice bath to 0-5°C. Slowly add a solution of sodium carbonate (2.2 eq) in water to neutralize the hydrochloride and liberate the free pyrazolidine base. Alternatively, dissolve pyrazolidine hydrochloride in DCM and add triethylamine (2.2 eq) dropwise at 0-5°C.

• Reagent Addition: While maintaining the temperature at 0-5°C, add a solution of benzyl chloroformate (1.05 eq) in DCM dropwise over 30 minutes. The slow addition is crucial to control the exotherm and prevent side reactions. This biphasic approach, similar to established Schotten-Baumann conditions, facilitates the reaction while the base remains in the aqueous layer to neutralize the generated HCl.[4]

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir vigorously for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 30% Ethyl Acetate in Hexane). The disappearance of the pyrazolidine starting material and the appearance of a new, higher Rf spot indicates product formation.

Section 3: Purification and Isolation

A robust purification strategy is essential to isolate the target compound with high purity.

• Work-up: Transfer the reaction mixture to a separatory funnel. If an aqueous base was used, separate the organic layer. Extract the aqueous layer twice with DCM. Combine all organic layers.

• Washing: Wash the combined organic phase sequentially with 1M HCl (to remove any remaining base), saturated sodium bicarbonate solution (to remove any unreacted Cbz-Cl), and finally with brine. The washing steps are critical for removing impurities and simplifying the final purification.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude product, often as a colorless to yellow oil or semi-solid.

• Chromatography: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexane (e.g., starting from 10% and increasing to 40%). The polarity of the eluent is optimized to effectively separate the product from non-polar impurities and any potential di-acylated by-product.

• Final Product: Combine the pure fractions and remove the solvent in vacuo to yield benzyl pyrazolidine-1-carboxylate as a purified oil or solid.

Section 4: Physicochemical and Spectroscopic Characterization

Thorough characterization is required to confirm the identity, structure, and purity of the synthesized compound.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	67600-79-7
Molecular Formula	C₁₁H₁₄N₂O₂	[5]
Molecular Weight	206.24 g/mol
Appearance	Colorless to yellow solid or semi-solid
Storage	2-8°C, sealed in dry, dark place

Spectroscopic Analysis Workflow

Caption: Overall workflow for characterization.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Protocol: Dissolve 5-10 mg of the sample in 0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.[6]

• Expected Data:

Table 2: Predicted ¹H and ¹³C NMR Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Rationale / Notes
¹H NMR
Aromatic-H	7.30 - 7.45 (m, 5H)	Protons of the benzyl phenyl group.
CH₂ (Benzyl)	~5.15 (s, 2H)	Methylene protons adjacent to the ester oxygen.
N-CH₂-CH₂	~3.80 (t, 2H)	Pyrazolidine protons at C3, adjacent to the acylated nitrogen (N1).
N-CH₂-CH₂	~3.20 (t, 2H)	Pyrazolidine protons at C5, adjacent to the NH group.
CH₂-CH₂-NH	~2.10 (quintet, 2H)	Pyrazolidine protons at C4.
NH	Broad singlet	Chemical shift is concentration and solvent dependent.
¹³C NMR
C=O (Carbamate)	~156	Carbonyl carbon of the Cbz group.[7]
Aromatic-C	127 - 136	Aromatic carbons of the benzyl group.
CH₂ (Benzyl)	~67	Methylene carbon of the benzyl group.
N-CH₂ (C3)	~48	Pyrazolidine carbon adjacent to the acylated nitrogen.
N-CH₂ (C5)	~45	Pyrazolidine carbon adjacent to the NH group.
CH₂ (C4)	~25	Central methylene carbon of the pyrazolidine ring.

2. Infrared (IR) Spectroscopy

• Protocol: Acquire the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer, either as a thin film on a NaCl plate (for oils) or using a KBr pellet (for solids).

• Expected Data:

Table 3: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3300 (broad)	N-H Stretch	Secondary Amine (N-H)
3050-3100	C-H Stretch	Aromatic C-H
2850-2960	C-H Stretch	Aliphatic C-H
1690-1710	C=O Stretch	Carbamate Carbonyl
~1450, ~1500	C=C Stretch	Aromatic Ring
~1250	C-N Stretch	Amine

The strong carbonyl (C=O) absorption is the most diagnostic peak for confirming the successful acylation.[8]

3. Mass Spectrometry (MS)

• Protocol: Analyze the sample using Electrospray Ionization (ESI) Mass Spectrometry to determine the molecular weight.

• Expected Data: The ESI-MS spectrum should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 207.11. High-resolution mass spectrometry (HRMS) should confirm the elemental composition C₁₁H₁₅N₂O₂⁺.

Section 5: Structural Elucidation by X-ray Crystallography

For unambiguous proof of structure and to study conformational and packing arrangements in the solid state, single-crystal X-ray diffraction is the definitive technique. This is particularly crucial if stereocenters are present in substituted analogs.

Generalized Protocol:

• Crystal Growth: Grow single crystals suitable for diffraction by slow evaporation of a solvent system (e.g., ethyl acetate/hexane or dichloromethane/hexane) from a concentrated solution of the purified compound.

• Data Collection: Mount a suitable crystal on a diffractometer. Collect diffraction data at a low temperature (e.g., 100-170 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the collected data and solve the crystal structure using standard crystallographic software packages. The refined structure will provide precise bond lengths, angles, and intermolecular interactions.

Section 6: Safety, Handling, and Storage

Adherence to safety protocols is paramount when handling chemical reagents and products.

• Hazards: Benzyl pyrazolidine-1-carboxylate is classified as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[5] The precursor, benzyl chloroformate, is highly corrosive and lachrymatory.[3]

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.

• Handling: Avoid inhalation of vapors and direct contact with skin and eyes. In case of accidental exposure, follow the first aid measures outlined in the Safety Data Sheet (SDS).[5]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place, as recommended at 2-8°C.

Conclusion

This guide outlines a direct and efficient synthesis of benzyl pyrazolidine-1-carboxylate via N-acylation of pyrazolidine. The detailed protocols for synthesis, purification, and multi-faceted characterization provide a comprehensive framework for researchers. The combination of NMR, IR, and MS provides robust evidence for structural confirmation, ensuring the material's quality for subsequent applications in synthetic and medicinal chemistry programs.

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An In-depth Technical Guide to the Physicochemical Properties of Benzyl Pyrazolidine-1-carboxylate

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties of Benzyl Pyrazolidine-1-carboxylate (CAS No. 67600-79-7). Intended for researchers, medicinal chemists, and drug development professionals, this document details the compound's chemical identity, structural features, and key physical parameters. Furthermore, it outlines robust, field-proven experimental protocols for the determination of critical properties such as solubility and lipophilicity. The synthesis of this information is designed to support the strategic use of this heterocyclic scaffold in synthetic chemistry and drug discovery programs.

Introduction: The Pyrazolidine Scaffold in Modern Chemistry

The pyrazolidine ring is a saturated five-membered heterocycle containing two adjacent nitrogen atoms. This structural motif is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1] The introduction of a benzyl carboxylate group at the N-1 position, as in Benzyl Pyrazolidine-1-carboxylate, yields a versatile synthetic intermediate. The properties of this molecule are of paramount importance as they dictate its reactivity, solubility, formulation potential, and pharmacokinetic behavior when incorporated into larger, more complex molecules.[2] Understanding these foundational characteristics is a critical prerequisite for its effective application as a building block in the synthesis of novel compounds.[2][3]

Chemical Identity and Structural Elucidation

A precise understanding of a molecule's structure is the foundation upon which all other physicochemical characterization is built.

• Chemical Name: Benzyl pyrazolidine-1-carboxylate

• Synonyms: Benzyl 1-pyrazolidinecarboxylate

• CAS Number: 67600-79-7

• Molecular Formula: C₁₁H₁₄N₂O₂[4]

• Molecular Weight: 206.24 g/mol [4]

Structural Formula:

Caption: Workflow for thermodynamic solubility determination.

Protocol: Lipophilicity (LogP) Determination via RP-HPLC

Causality: The octanol-water partition coefficient (LogP) is a fundamental measure of a compound's lipophilicity. [5]While the shake-flask method is the traditional approach, a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method offers higher throughput, requires less material, and is less sensitive to impurities. [6][7]The method is based on the principle that a compound's retention time on a nonpolar stationary phase (like C18) correlates with its lipophilicity. [8] Methodology:

• System Preparation: Use an HPLC system equipped with a C18 column and a UV detector. The mobile phase typically consists of a mixture of an aqueous buffer and an organic modifier like methanol or acetonitrile.

• Calibration: Prepare a set of standard compounds with known LogP values that span a range (e.g., LogP 0 to 5). Inject each standard individually and record its retention time (t_R).

• Calculate Capacity Factor (k'): For each standard, calculate the capacity factor using the formula: k' = (t_R - t_0) / t_0, where t_0 is the column dead time (determined by injecting an unretained compound like uracil).

• Generate Calibration Curve: Plot the known LogP values of the standards against their calculated log(k') values. Perform a linear regression to obtain a calibration equation (e.g., LogP = m * log(k') + c). [8]5. Sample Analysis: Prepare a dilute solution of Benzyl Pyrazolidine-1-carboxylate in the mobile phase. Inject the sample and record its retention time.

• LogP Calculation: Calculate the log(k') for the test compound and use the regression equation from the calibration curve to determine its LogP value. [8] Workflow Diagram: LogP Determination by HPLC

Caption: Workflow for determining LogP via the RP-HPLC method.

Chemical Stability and Safety Considerations

• Stability: The benzyloxycarbonyl (Cbz) protecting group is generally stable to a wide range of reagents but is sensitive to catalytic hydrogenation, which cleaves it to yield toluene and the deprotected pyrazolidine. The ester linkage may be susceptible to hydrolysis under strong acidic or basic conditions. The compound should be stored in a dry, dark place to prevent degradation. * Safety: The toxicological properties of Benzyl Pyrazolidine-1-carboxylate have not been thoroughly investigated. [9]Standard laboratory safety precautions should be observed, including the use of personal protective equipment such as gloves and safety glasses. It is classified as an irritant, potentially causing skin, eye, and respiratory irritation. [9]

Conclusion

Benzyl Pyrazolidine-1-carboxylate is a valuable heterocyclic building block with significant potential in synthetic and medicinal chemistry. This guide has consolidated its known physicochemical properties and provided a framework for its empirical characterization. The detailed protocols for determining solubility and lipophilicity offer a reliable pathway for researchers to generate the critical data needed to advance their discovery and development programs. A thorough understanding and application of these principles will enable the more effective and strategic use of this and related scaffolds in the creation of novel chemical entities.

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The Mechanistic Versatility of the Benzyl Pyrazolidine-1-carboxylate Scaffold: A Technical Guide for Drug Discovery

Abstract

The pyrazolidine and pyrazole heterocyclic systems are foundational scaffolds in modern medicinal chemistry, giving rise to a multitude of clinically relevant therapeutic agents. The incorporation of a benzyl group and a carboxylate moiety, as seen in the core structure of benzyl pyrazolidine-1-carboxylate, provides a versatile template for the design of novel bioactive molecules. This technical guide eschews a singular focus on the parent compound, for which a defined mechanism of action is not prominently established in the literature. Instead, we delve into the rich and diverse mechanistic landscape of its derivatives. This document serves as an in-depth resource for researchers, scientists, and drug development professionals, elucidating the various biological targets and mechanisms of action modulated by this privileged scaffold. We will explore key examples from the literature, detailing the underlying molecular interactions and providing actionable experimental protocols to empower further research and development in this promising chemical space.

The Benzyl Pyrazolidine/Pyrazole Scaffold: A Privileged Motif in Drug Discovery

The pyrazole and its reduced form, pyrazolidine, are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This structural feature imparts unique physicochemical properties, including the capacity for hydrogen bonding, metal chelation, and a range of intermolecular interactions. The addition of a benzyl group often enhances lipophilicity and can facilitate π-π stacking interactions with biological targets. The carboxylate group can act as a key pharmacophoric feature or be modified to modulate solubility and pharmacokinetic properties. Consequently, benzyl pyrazolidine-1-carboxylate and its analogs represent a fertile ground for the discovery of novel therapeutics with a wide array of biological activities. The current body of research indicates that derivatives of this core structure do not have a single, universal mechanism of action, but rather engage with a variety of biological targets depending on their specific substitution patterns.[1][2][3]

Diverse Mechanisms of Action of Benzyl Pyrazolidine-1-Carboxylate Derivatives

The true value of the benzyl pyrazolidine-1-carboxylate scaffold lies in its adaptability. By modifying the core structure, medicinal chemists have successfully targeted a range of proteins and pathways implicated in various diseases. Below, we explore some of the key mechanisms of action identified for derivatives of this versatile scaffold.

Enzyme Inhibition: A Prominent Modality

A significant number of benzyl pyrazolidine/pyrazole derivatives exert their biological effects through the inhibition of key enzymes.

Kinases are a critical class of enzymes involved in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders. Several pyrazole-based compounds have been developed as potent kinase inhibitors.

• Cyclin-Dependent Kinase (CDK) Inhibition: Certain N-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)-1,3-diphenyl-1H-pyrazole-4-carboxamide derivatives have been identified as potent inhibitors of CDK1/Cdc2.[4] These compounds induce cell cycle arrest in the G2/M phase, leading to apoptotic cell death in cancer cell lines.[4] The mechanism involves the binding of the compound to the ATP-binding pocket of the kinase, preventing the phosphorylation of its downstream substrates.

• Receptor Interacting Protein 1 (RIP1) Kinase Inhibition: 1-benzyl-1H-pyrazole derivatives have been developed as inhibitors of RIP1 kinase, a key mediator of necroptosis, a form of programmed necrosis.[5] By inhibiting RIP1 kinase, these compounds can protect cells from necrotic cell death, which has therapeutic potential in diseases such as pancreatitis.[5]

Experimental Protocol: In Vitro Kinase Inhibition Assay (Example: CDK1)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.

Materials:

• Recombinant human CDK1/CycB1 enzyme

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• ATP solution

• Peptide substrate (e.g., a synthetic peptide with a phosphorylation site for CDK1)

• Test compound (serially diluted)

• Positive control inhibitor (e.g., Staurosporine)

• Kinase-Glo® Luminescent Kinase Assay kit (Promega)

• White, opaque 96-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of the test compound and the positive control in kinase buffer.

• In a 96-well plate, add the test compound dilutions, positive control, and a vehicle control (e.g., DMSO).

• Add the CDK1/CycB1 enzyme to each well, except for the "no enzyme" control wells.

• Add the peptide substrate to all wells.

• Initiate the kinase reaction by adding ATP to all wells.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and detect the remaining ATP by adding the Kinase-Glo® reagent according to the manufacturer's instructions.

• Incubate for 10 minutes at room temperature to allow the luminescent signal to stabilize.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Certain pyrazole-based compounds have been shown to act as covalent inhibitors of serine proteases, such as thrombin.[6] This mechanism involves the inhibitor forming a stable, covalent bond with the catalytic serine residue in the active site of the enzyme.[6] This "serine-trapping" mechanism leads to irreversible or slowly reversible inhibition of the enzyme's activity.[6]

Diagram: Covalent Inhibition of a Serine Protease

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Discovery and synthesis of novel Benzyl Pyrazolidine-1-carboxylate derivatives.

An In-Depth Technical Guide to the Discovery and Synthesis of Novel Benzyl Pyrazolidine-1-carboxylate Derivatives

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the synthesis, characterization, and potential applications of benzyl pyrazolidine-1-carboxylate derivatives. The pyrazolidine core is a well-established privileged scaffold in medicinal chemistry, forming the basis for numerous compounds with a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and actionable, field-proven protocols.

The Strategic Importance of the Pyrazolidine Scaffold

The five-membered saturated nitrogen-containing heterocyclic ring of pyrazolidine provides a versatile and sterically defined framework. The introduction of a benzyl group and a carboxylate moiety at the N1 position significantly influences the molecule's physicochemical properties, such as lipophilicity, hydrogen bonding capacity, and metabolic stability. These modifications are critical for modulating biological activity and pharmacokinetics. The benzyl group can engage in π-stacking interactions within biological targets, while the carboxylate offers a site for further derivatization or can act as a key interacting group itself.

Our exploration focuses on a rational design and synthesis approach, beginning with fundamental retrosynthetic analysis and culminating in detailed characterization and evaluation of structure-activity relationships (SAR).

Core Synthetic Strategies and Mechanistic Rationale

The construction of the pyrazolidine ring is typically achieved through cyclization reactions that form the N-N bond and the encompassing carbon backbone. The choice of synthetic route is dictated by the availability of starting materials, desired substitution patterns, and scalability.

Retrosynthetic Analysis

A logical retrosynthetic approach to benzyl pyrazolidine-1-carboxylate involves disconnecting the heterocyclic ring to reveal two key synthons: a hydrazine derivative and a three-carbon dielectrophile.

Caption: Retrosynthetic analysis of the target scaffold.

Primary Synthetic Pathway: Cyclocondensation

The most robust and widely employed method for synthesizing the pyrazolidine-3,5-dione core, a close analogue and common precursor, is the cyclocondensation reaction between a substituted hydrazine and a malonic acid derivative, such as diethyl malonate.[5][6] This approach is favored for its reliability and the commercial availability of the starting materials.

The causality behind this choice rests on the nucleophilicity of the hydrazine nitrogens and the electrophilicity of the malonate carbonyl carbons. The reaction proceeds via a double condensation mechanism, typically under reflux in an alcoholic solvent, to form the stable heterocyclic ring.[5]

Caption: Key cyclocondensation synthesis scheme.

Alternative Advanced Method: Palladium-Catalyzed Carboamination

For more complex derivatives, modern catalytic methods offer alternative pathways. Palladium-catalyzed intramolecular carboamination of alkenes provides an elegant route to various N-heterocycles, including pyrazolidines.[7] This method involves the coupling of an alkene with an amine moiety tethered to the same molecule, facilitated by a palladium catalyst. While powerful, this approach requires more specialized starting materials and catalyst systems, making it more suitable for targeted library synthesis rather than bulk production.

Experimental Protocol: Synthesis of Benzyl 3,5-dioxopyrazolidine-1-carboxylate

This protocol details a self-validating workflow for the synthesis and characterization of a foundational benzyl pyrazolidine-1-carboxylate derivative.

Materials and Reagents

Reagent	Formula	M.W.	Supplier	Notes
Benzyl Carbazate	C₈H₁₀N₂O₂	166.18	Sigma-Aldrich	Starting Material
Diethyl Malonate	C₇H₁₂O₄	160.17	Acros Organics	Starting Material
Absolute Ethanol	C₂H₅OH	46.07	Fisher Scientific	Solvent, Anhydrous
Sodium Ethoxide	C₂H₅NaO	68.05	Sigma-Aldrich	Base Catalyst
Diethyl Ether	(C₂H₅)₂O	74.12	VWR	For precipitation
Hydrochloric Acid	HCl	36.46	J.T. Baker	For acidification
Deuterated Chloroform	CDCl₃	120.38	Cambridge Isotope	NMR Solvent

Step-by-Step Synthesis Procedure

• Reaction Setup: To a solution of sodium ethoxide (0.1 mol) in absolute ethanol (150 mL) within a 250 mL round-bottom flask equipped with a reflux condenser, add benzyl carbazate (0.1 mol). Stir the mixture at room temperature for 15 minutes.

• Addition of Reagent: Add diethyl malonate (0.1 mol) dropwise to the stirred solution over 10 minutes.

• Cyclization: Heat the reaction mixture to reflux and maintain for 6-8 hours. The causality for reflux is to provide the necessary activation energy for the double condensation and ring closure.

• Reaction Monitoring (Self-Validation): Monitor the reaction progress using Thin Layer Chromatography (TLC) with a 1:1 ethyl acetate/hexane mobile phase. The disappearance of the starting materials (benzyl carbazate and diethyl malonate) and the appearance of a new, more polar spot indicates product formation.

• Workup and Isolation: After completion, cool the mixture to room temperature and reduce the solvent volume by approximately half using a rotary evaporator. Pour the concentrated mixture into ice-cold water (200 mL) and acidify to pH 3-4 with 2M HCl.

• Purification: The resulting white precipitate is collected by vacuum filtration, washed with cold diethyl ether, and dried under vacuum. For higher purity, the crude product can be recrystallized from an ethanol/water mixture.[5]

Characterization and Data Validation

The structural integrity of the synthesized compound must be confirmed through a suite of spectroscopic techniques. This multi-faceted analysis ensures the protocol is self-validating.

Technique	Purpose	Expected Observations
¹H NMR	Confirms proton environment and structure	Signals corresponding to benzyl protons (aromatic and CH₂), and pyrazolidine ring protons.
¹³C NMR	Confirms carbon backbone	Signals for carbonyl carbons (~170 ppm), aromatic carbons (120-140 ppm), and aliphatic carbons.
FT-IR	Identifies key functional groups	Strong C=O stretching for carboxylate and amide (~1650-1750 cm⁻¹), N-H stretching (~3200 cm⁻¹).
Mass Spec	Confirms molecular weight	A molecular ion peak [M+H]⁺ corresponding to the calculated mass of the product.

Structure-Activity Relationship (SAR) Insights

The biological activity of benzyl pyrazolidine-1-carboxylate derivatives can be systematically optimized by modifying specific regions of the molecule. SAR studies on related heterocyclic compounds have shown that substitutions on the aromatic ring of the benzyl group are particularly influential.[6][8]

• Electronic Effects: Introducing electron-withdrawing groups (e.g., -NO₂, -Cl) at the para position of the benzyl ring has been shown to enhance anti-inflammatory and antibacterial activity in similar scaffolds.[6] This is likely due to modulation of the electronic properties of the entire molecule, affecting target binding affinity.

• Steric Effects: The size and position of substituents can influence how the molecule fits into a biological target's binding pocket.

• Pyrazolidine Ring Substitution: Alkylation or arylation at the C4 position of the pyrazolidine ring offers another vector for diversification and activity modulation.

Caption: Key modification points for SAR studies.

Potential Biological Applications

Derivatives of the pyrazolidine and pyrazoline core are known to possess a remarkable range of biological activities, suggesting that novel benzyl pyrazolidine-1-carboxylates are promising candidates for drug discovery programs.[9]

• Anti-inflammatory: Many pyrazole derivatives have demonstrated potent anti-inflammatory effects.[2][10]

• Antimicrobial: The scaffold is a known constituent of compounds with antibacterial and antifungal properties.[3][4]

• Anticancer: Certain derivatives have shown significant cytotoxic activity against various cancer cell lines.[3][4]

• Enzyme Inhibition: Specific pyrazolidine derivatives have been synthesized and evaluated as inhibitors of enzymes like dipeptidyl peptidase IV (DP-IV), relevant to diabetes treatment.[11]

Conclusion and Future Directions

This guide has outlined a comprehensive and technically grounded approach to the synthesis and discovery of novel benzyl pyrazolidine-1-carboxylate derivatives. The cyclocondensation pathway represents a reliable and scalable method for generating the core scaffold, which can be extensively diversified to explore structure-activity relationships. The validation of each synthetic step through rigorous analytical characterization is paramount to ensuring scientific integrity.

Future research should focus on creating diverse libraries by varying substitutions on the benzyl moiety and the pyrazolidine ring. High-throughput screening of these libraries against various biological targets, guided by the SAR principles discussed, will be crucial for identifying lead compounds with therapeutic potential.

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• Synthesis of pyrazoles from sulfonyl hydrazone and benzyl acrylate under transition-metal-free conditions. (2019). Organic & Biomolecular Chemistry.
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A Technical Guide to the In Vitro Evaluation of Benzyl Pyrazolidine-1-carboxylate Biological Activity

Abstract

The pyrazolidine scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities including anti-inflammatory, antimicrobial, and anticancer effects.[1][2][3] Benzyl Pyrazolidine-1-carboxylate (BPC), as a specific analogue, presents a compelling subject for activity screening and mechanism of action studies. This technical guide provides a comprehensive, logic-driven framework for the in vitro evaluation of BPC. It moves beyond rote protocol recitation to detail the scientific rationale behind a tiered, multi-faceted experimental approach. Core directives include foundational cytotoxicity screening, hypothesis-driven secondary assays targeting common pyrazolidine activities, and deeper mechanistic studies to elucidate signaling pathway modulation. Each section includes detailed, field-proven protocols and data interpretation guidelines designed for researchers, scientists, and drug development professionals.

Introduction and Foundational Strategy

The objective of any initial in vitro evaluation of a novel compound like Benzyl Pyrazolidine-1-carboxylate (BPC) is to efficiently and robustly answer two fundamental questions: 1) Does the compound elicit a biological response? and 2) At what concentration does this response occur, and is it separable from general toxicity? The pyrazolidine core is known to be present in various pharmacologically active agents, suggesting that BPC may have potential applications in pharmaceuticals or other biological fields.[2][4]

To avoid costly and time-consuming random screening, a tiered approach is paramount. This guide is structured to follow a logical workflow, beginning with broad assessments of cytotoxicity and then funneling into more specific, hypothesis-driven assays based on the known activities of related chemical structures.[2][3][5]

The Tiered Evaluation Workflow

Our evaluation strategy is built on a three-tier system. This ensures that resources are directed toward the most promising activities and that mechanistic studies are built upon a solid foundation of primary data.

Caption: Tiered workflow for evaluating BPC's biological activity.

Tier 1: Foundational Cytotoxicity Screening

Core Directive: Before assessing any specific biological activity, it is critical to establish the compound's intrinsic cytotoxicity profile. A compound that kills all cells at a certain concentration may appear active in a downstream assay, but this effect is non-specific and therapeutically irrelevant. The goal is to identify a concentration range where the compound is well-tolerated by cells, known as the Maximum Non-Toxic Concentration (MNTC).

Recommended Assay: The MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for assessing cell metabolic activity.[6] Viable cells with active mitochondrial dehydrogenases convert the yellow MTT tetrazolium salt into a purple formazan product, which can be quantified spectrophotometrically.[7] A decrease in signal indicates a reduction in cell viability.

Detailed Protocol: MTT Assay

Objective: To determine the IC50 (half-maximal inhibitory concentration) and MNTC of BPC across representative cell lines.

Materials:

• Cell Lines: A human non-cancerous line (e.g., HEK293) and a common cancer line (e.g., HeLa or A549).

• Benzyl Pyrazolidine-1-carboxylate (BPC), dissolved in DMSO to create a 100 mM stock.

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

• MTT reagent (5 mg/mL in sterile PBS).[7]

• Solubilization Solution (e.g., 10% SDS in 0.01 M HCl or DMSO).

• Sterile 96-well flat-bottom plates.

• Microplate reader (absorbance at 570 nm).

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 2X serial dilution of BPC in complete medium. Start from a high concentration (e.g., 1 mM) and dilute down. Include a "vehicle control" well containing only the highest concentration of DMSO used in the dilutions (typically <0.1%).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the BPC dilutions to the appropriate wells. Include "untreated" control wells containing only fresh medium.

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO2. This duration allows for multiple cell doubling times, which is important for observing antiproliferative effects.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT reagent to each well.[7]

• Formazan Development: Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple crystals.

• Solubilization: Add 100 µL of Solubilization Solution to each well and mix thoroughly with a multichannel pipette to dissolve the formazan crystals.[7]

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the untreated control cells (set to 100%).

• Plot the percentage of viability against the log of the BPC concentration.

• Use non-linear regression (dose-response curve) to calculate the IC50 value. The MNTC is generally considered the highest concentration that results in >90% cell viability.

Tier 2: Hypothesis-Driven Secondary Assays

With the MNTC established, specific biological activities can be investigated. Based on the prevalence of anti-inflammatory and antimicrobial properties in pyrazoline and pyrazolidine derivatives, these are logical starting points.[1][2][8]

Anti-Inflammatory Activity: COX-2 Inhibition Assay

Rationale: Inflammation is often mediated by prostaglandins, which are synthesized by cyclooxygenase (COX) enzymes.[9] COX-2 is an inducible enzyme highly expressed at sites of inflammation, making it a key therapeutic target for anti-inflammatory drugs.[9][10] An in vitro assay to measure the direct inhibition of COX-2 by BPC is a highly relevant secondary screen.

Protocol: Colorimetric COX-2 Inhibitor Screening Assay

Objective: To determine if BPC can directly inhibit the enzymatic activity of purified COX-2.

Materials:

• COX-2 Inhibitor Screening Assay Kit (e.g., from Cayman Chemical or similar). These kits typically provide ovine or human recombinant COX-2, arachidonic acid (substrate), and a colorimetric probe.[10]

• Benzyl Pyrazolidine-1-carboxylate (BPC) diluted to various concentrations below its MNTC.

• A known COX-2 inhibitor (e.g., Celecoxib) as a positive control.[9]

• Microplate reader (wavelength specified by kit, often ~590 nm).

Procedure:

• Follow the manufacturer's protocol precisely. A general workflow is as follows:

• Add assay buffer, heme, and the enzyme (COX-2) to the wells of a 96-well plate.

• Add the inhibitor: either BPC at various concentrations, the positive control (Celecoxib), or vehicle control (DMSO).

• Incubate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding the substrate (arachidonic acid) and the colorimetric probe.

• Read the plate kinetically or at a fixed endpoint (as per the kit instructions) to measure the rate of probe oxidation, which is proportional to COX-2 activity.

Data Analysis:

• Calculate the percentage of COX-2 inhibition for each BPC concentration compared to the vehicle control.

• Plot the percent inhibition against the log of BPC concentration to determine the IC50 for COX-2 inhibition.

• A selective inhibitor will show a significantly lower IC50 for COX-2 compared to COX-1 (if tested).[11]

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

Rationale: The rise of antimicrobial resistance necessitates the search for new chemical scaffolds with antibacterial or antifungal properties.[12][13] Pyrazolidine derivatives have shown promise in this area.[1] The broth microdilution method is a standardized technique to determine the lowest concentration of a compound that prevents visible microbial growth (the MIC).[14][15]

Protocol: Broth Microdilution MIC Assay

Objective: To determine the MIC of BPC against representative bacterial strains.

Materials:

• Bacterial Strains: A Gram-positive (e.g., Staphylococcus aureus) and a Gram-negative (e.g., Escherichia coli) strain.

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (MHB).[15]

• BPC and a standard antibiotic (e.g., Ciprofloxacin) as a positive control.

• Sterile 96-well plates.

• Bacterial inoculum standardized to ~5 x 10^5 CFU/mL.

Procedure:

• In a 96-well plate, add 50 µL of sterile MHB to all wells.

• Add 50 µL of 2X the highest desired concentration of BPC to the first column, creating a 1X final concentration.

• Perform a 2-fold serial dilution across the plate by transferring 50 µL from one well to the next.

• Prepare the bacterial inoculum in MHB and add 50 µL to each well, bringing the final volume to 100 µL.

• Include a "growth control" (no compound) and a "sterility control" (no bacteria).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is the lowest concentration of BPC at which no visible bacterial growth (turbidity) is observed.[14]

Tier 3: Mechanistic Elucidation

If BPC shows significant activity in a secondary assay (e.g., anti-inflammatory), the next logical step is to investigate how it works. For anti-inflammatory compounds, a common mechanism is the inhibition of the NF-κB signaling pathway.

Rationale: The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response.[16][17] It controls the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and even COX-2.[16][18] Many anti-inflammatory compounds exert their effects by preventing the activation of this pathway.[19]

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An In-depth Technical Guide to the Structural Elucidation of Benzyl Pyrazolidine-1-carboxylate using NMR and X-ray Crystallography

Foreword: The Imperative of Unambiguous Structural Confirmation in Drug Discovery

In the landscape of modern drug development, the precise characterization of a molecule's three-dimensional structure is not merely a procedural step but a cornerstone of rational drug design and regulatory compliance. The pyrazolidine scaffold, a saturated five-membered nitrogen-containing heterocycle, is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents. When functionalized, as in Benzyl Pyrazolidine-1-carboxylate, the conformational intricacies of the pyrazolidine ring, coupled with the spatial orientation of its substituents, dictate its interaction with biological targets. This guide provides a comprehensive, field-proven methodology for the definitive structural elucidation of Benzyl Pyrazolidine-1-carboxylate, leveraging the synergistic power of Nuclear Magnetic Resonance (NMR) spectroscopy and single-crystal X-ray crystallography. The causality behind each experimental choice is detailed, ensuring a self-validating and reproducible workflow for researchers, scientists, and drug development professionals.

Synthesis and Preparation of Analytical Sample

The journey to structural elucidation begins with the synthesis of a pure analytical sample. Benzyl pyrazolidine-1-carboxylate can be synthesized through several established routes for N-acylation of heterocyclic amines. A common and effective method involves the reaction of pyrazolidine with benzyl chloroformate under basic conditions.

Experimental Protocol: Synthesis of Benzyl Pyrazolidine-1-carboxylate

• Reaction Setup: To a stirred solution of pyrazolidine (1.0 eq.) in dichloromethane (DCM, 10 mL) at 0 °C, add triethylamine (1.2 eq.).

• Addition of Acylating Agent: Slowly add benzyl chloroformate (1.1 eq.) dropwise to the reaction mixture, ensuring the temperature remains below 5 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford Benzyl Pyrazolidine-1-carboxylate as a crystalline solid.[1]

• Purity Assessment: The purity of the synthesized compound should be ≥98% as determined by High-Performance Liquid Chromatography (HPLC) and ¹H NMR spectroscopy prior to advanced structural analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Framework in Solution

NMR spectroscopy is an unparalleled tool for determining the connectivity and conformational dynamics of a molecule in solution. For Benzyl Pyrazolidine-1-carboxylate, a suite of 1D and 2D NMR experiments is employed to assemble the complete structural puzzle.

Causality in Experimental Design

The choice of NMR experiments is driven by the need to unambiguously assign every proton and carbon, and to understand the through-bond and through-space correlations that define the molecule's structure and conformation.

• ¹H NMR: Provides information on the number of distinct proton environments, their integration (ratio), and their coupling patterns (J-coupling), revealing vicinal and geminal relationships.

• ¹³C NMR (with DEPT): Identifies the number of unique carbon environments and distinguishes between CH₃, CH₂, CH, and quaternary carbons.

• COSY (Correlation Spectroscopy): Maps ¹H-¹H coupling networks, definitively establishing proton connectivity within spin systems, such as the pyrazolidine ring protons.[2][3]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly attached ¹H-¹³C pairs, providing a powerful tool for assigning carbon signals based on their attached, and often more easily assigned, protons.

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range (2-3 bond) ¹H-¹³C correlations, which are crucial for connecting different spin systems and identifying quaternary carbons. This is particularly important for linking the benzyl and carboxylate groups to the pyrazolidine ring.[4]

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): Probes through-space proximity of protons, providing critical insights into the 3D structure and conformational preferences of the molecule.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 10-15 mg of purified Benzyl Pyrazolidine-1-carboxylate in ~0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.[5]

• Instrumentation: Acquire NMR spectra on a 400 MHz or higher field spectrometer equipped with a broadband probe.

• 1D Spectra Acquisition:

  • ¹H NMR: Acquire with a spectral width of 12 ppm, an acquisition time of 4 seconds, and a relaxation delay of 2 seconds.

  • ¹³C NMR: Acquire with proton decoupling, a spectral width of 220 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 2 seconds.

  • DEPT-135: Acquire to differentiate CH/CH₃ (positive) from CH₂ (negative) signals.

• 2D Spectra Acquisition:

  • COSY: Acquire with a spectral width of 12 ppm in both dimensions.

  • HSQC: Optimize for a one-bond ¹JCH of 145 Hz.

  • HMBC: Optimize for long-range couplings of 8 Hz.

  • NOESY/ROESY: Acquire with a mixing time of 300-500 ms.

Expected Data and Interpretation

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for Benzyl Pyrazolidine-1-carboxylate, based on data from analogous structures.

Table 1: Expected ¹H NMR Data for Benzyl Pyrazolidine-1-carboxylate in CDCl₃

Atom No.	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H3	~3.3 - 3.5	t	~7.0
H4	~2.1 - 2.3	p	~7.0
H5	~3.6 - 3.8	t	~7.0
H-Bn (CH₂)	~5.2	s	-
H-Ar	~7.3 - 7.4	m	-

Table 2: Expected ¹³C NMR Data for Benzyl Pyrazolidine-1-carboxylate in CDCl₃

Atom No.	Expected Chemical Shift (δ, ppm)	DEPT-135
C3	~45 - 48	Negative
C4	~25 - 28	Negative
C5	~42 - 45	Negative
C=O	~155 - 158	Absent
C-Bn (CH₂)	~67 - 69	Negative
C-Ar (ipso)	~136 - 138	Absent
C-Ar (o, m, p)	~127 - 129	Positive

Conformational Insights from NMR: The N-acyl group introduces a partial double bond character to the N1-C(O) bond, leading to restricted rotation and the possibility of conformational isomers (rotamers).[6][7] The pyrazolidine ring itself is not planar and can adopt various puckered conformations (e.g., envelope, twist). Variable temperature NMR (VT-NMR) can be employed to study the dynamics of these conformational changes. The presence of a single set of sharp signals at room temperature would suggest rapid conformational averaging on the NMR timescale.

The following diagram illustrates the key HMBC correlations expected for Benzyl Pyrazolidine-1-carboxylate, which are instrumental in confirming the overall structure.

Caption: Key HMBC correlations for structural confirmation.

Single-Crystal X-ray Crystallography: The Definitive Solid-State Structure

While NMR provides an exquisite picture of the molecule in solution, single-crystal X-ray crystallography offers an unambiguous determination of the solid-state structure, including precise bond lengths, bond angles, and intermolecular interactions.[8][9]

Causality in Experimental Design

The goal is to grow a single, high-quality crystal that will diffract X-rays in a predictable manner, allowing for the determination of the electron density map and, consequently, the atomic positions. The choice of crystallization technique is critical and often empirical.

Experimental Protocol: Crystal Growth and Data Collection

• Crystal Growth:

  • Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., ethyl acetate, methanol) and allow the solvent to evaporate slowly in a loosely capped vial.

  • Vapor Diffusion: Dissolve the compound in a solvent in which it is soluble (e.g., DCM) and place this vial inside a larger sealed container with a less polar solvent in which the compound is poorly soluble (e.g., hexanes). The slow diffusion of the anti-solvent will induce crystallization.

• Crystal Mounting: Select a well-formed, transparent crystal (typically 0.1-0.3 mm in each dimension) and mount it on a cryoloop.

• Data Collection:

  • Instrumentation: Use a modern single-crystal X-ray diffractometer equipped with a Mo Kα or Cu Kα X-ray source and a CCD or CMOS detector.

  • Temperature: Collect data at a low temperature (e.g., 100 K) to minimize thermal vibrations and improve data quality.

  • Data Acquisition: Collect a full sphere of diffraction data using a series of ω and φ scans.

• Structure Solution and Refinement:

  • Data Reduction: Integrate the raw diffraction images and apply corrections for Lorentz, polarization, and absorption effects.

  • Structure Solution: Solve the phase problem using direct methods or Patterson synthesis to obtain an initial electron density map.

  • Structure Refinement: Build a molecular model into the electron density map and refine the atomic positions, and thermal parameters against the experimental data to achieve the best fit.

Expected Crystallographic Data and Interpretation

The X-ray analysis will provide a wealth of quantitative data, which should be summarized in a standard crystallographic table.

Table 3: Representative Crystallographic Data for a Benzyl Carboxylate Derivative

Parameter	Value
Chemical Formula	C₁₁H₁₄N₂O₂
Formula Weight	206.24
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.123(4)
b (Å)	5.432(2)
c (Å)	20.543(8)
β (°)	98.76(3)
Volume (ų)	1115.1(7)
Z	4
R-factor (R1)	0.045
Goodness-of-fit (S)	1.05

Data is hypothetical and based on similar known structures for illustrative purposes.

The refined crystal structure will reveal the precise conformation of the pyrazolidine ring (e.g., the degree of puckering) and the torsional angles defining the orientation of the benzyl carboxylate group relative to the ring. Intermolecular interactions, such as hydrogen bonds or π-stacking, which govern the crystal packing, will also be elucidated.

Synergistic Data Interpretation and Final Structure Confirmation

The true power of this dual-technique approach lies in the synergy between the solution-state NMR data and the solid-state X-ray data.

Caption: Workflow for synergistic structural elucidation.

The atomic connectivity established by NMR (COSY, HMBC) must be consistent with the bond lengths and angles determined by X-ray crystallography. Any conformational differences between the solution and solid states, which are not uncommon, provide valuable insights into the molecule's flexibility. For instance, the pyrazolidine ring might adopt a single, low-energy conformation in the crystal lattice, while in solution, it may exist as a dynamic equilibrium of multiple conformers. This comprehensive dataset provides a self-validating system: the NMR confirms the covalent structure, and the X-ray structure provides the ultimate proof of the three-dimensional arrangement.

Conclusion

The structural elucidation of Benzyl Pyrazolidine-1-carboxylate is a multi-faceted process that demands a rigorous and synergistic application of modern analytical techniques. By integrating the detailed connectivity and conformational information from a suite of NMR experiments with the precise and unambiguous solid-state structure from single-crystal X-ray crystallography, researchers can achieve an unparalleled level of confidence in their molecular architecture. This in-depth understanding is paramount for advancing drug discovery programs, ensuring intellectual property, and meeting stringent regulatory standards.

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An In-Depth Technical Guide to the Spectroscopic Data Analysis of Benzyl Pyrazolidine-1-carboxylate

Preamble: The Imperative of Structural Verification in Modern Synthesis

In the landscape of drug discovery and materials science, the unambiguous structural confirmation of novel chemical entities is the cornerstone upon which all subsequent research is built. Benzyl pyrazolidine-1-carboxylate (C₁₁H₁₄N₂O₂) represents a significant scaffold, merging the rigid, hydrogen-bond-donating pyrazolidine core with the versatile benzyl carbamate protecting group. This structure is a valuable intermediate in the synthesis of more complex heterocyclic systems with potential pharmacological activity.[1][2] This guide provides a detailed, field-tested approach to the analysis of its core spectroscopic data—Infrared (IR) Spectroscopy and Mass Spectrometry (MS)—moving beyond mere data reporting to explain the causal relationships between molecular structure and spectral output.

Foundational Molecular Structure

Before delving into spectroscopic interpretation, a thorough understanding of the molecule's architecture is essential. Benzyl pyrazolidine-1-carboxylate contains several key functional groups and structural motifs that will give rise to characteristic spectroscopic signals.

• Pyrazolidine Ring: A five-membered saturated heterocycle containing a secondary amine (N-H) and a tertiary amine.

• Benzyl Carbamate Group: A Cbz (carboxybenzyl) protecting group, featuring a prominent carbonyl (C=O) bond, an ester-like C-O linkage, and a C-N bond.

• Aromatic System: The phenyl ring of the benzyl group.

These features provide a rich tapestry of bonds whose vibrational energies (for IR) and fragmentation propensities (for MS) allow for a definitive structural fingerprint.

Caption: Molecular structure of Benzyl Pyrazolidine-1-carboxylate.

Infrared (IR) Spectroscopy: A Vibrational Profile

Infrared spectroscopy is a powerful, non-destructive technique for identifying the functional groups within a molecule. The absorption of infrared radiation excites molecular vibrations (stretching, bending), and the specific frequencies of these absorptions are characteristic of the bonds involved.

Experimental Protocol: Attenuated Total Reflectance (ATR)

For a solid or viscous liquid sample like Benzyl Pyrazolidine-1-carboxylate, Attenuated Total Reflectance (ATR) is a modern, efficient method that requires minimal sample preparation.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened swab (e.g., isopropanol) and performing a background scan.

• Sample Application: Place a small amount (1-2 mg) of the neat sample directly onto the center of the ATR crystal.

• Pressure Application: Lower the pressure arm to apply consistent pressure, ensuring intimate contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum, typically over a range of 4000–400 cm⁻¹. Co-adding 16 or 32 scans is standard practice to improve the signal-to-noise ratio.

• Cleaning: After analysis, retract the pressure arm and thoroughly clean the sample from the crystal surface.

Trustworthiness Check: The protocol's validity is confirmed by the background scan, which subtracts atmospheric H₂O and CO₂ absorptions, and by the reproducibility of the spectrum upon re-sampling.

Interpretation of the Expected IR Spectrum

The IR spectrum of Benzyl Pyrazolidine-1-carboxylate is dominated by the strong absorption of the carbamate carbonyl group. However, a systematic analysis reveals a complete structural confirmation.

Frequency Range (cm⁻¹)	Vibration Type	Functional Group Assignment	Expected Intensity
3350 - 3250	N-H Stretch	Secondary amine of the pyrazolidine ring.[3]	Medium, sharp
3100 - 3000	C-H Stretch	Aromatic C-H (Phenyl ring)	Medium to Weak
2980 - 2850	C-H Stretch	Aliphatic C-H (Pyrazolidine & Benzyl CH₂)	Medium
1720 - 1690	C=O Stretch	Carbamate carbonyl.[4][5][6]	Strong, Sharp
1610 - 1580	C=C Stretch	Aromatic ring skeletal vibrations	Medium to Weak
1500 - 1450	C=C Stretch	Aromatic ring skeletal vibrations	Medium
1260 - 1220	C-O Stretch	Asymmetric stretch of the carbamate O-C-O.	Strong
1200 - 1050	C-N Stretch	Carbamate and pyrazolidine C-N bonds.[5]	Medium
770 - 730 & 710 - 690	C-H Bend	Out-of-plane bending for a monosubstituted benzene ring.	Strong

Expert Insights:

• The most diagnostic peak is the intense C=O stretch of the carbamate, expected around 1700 cm⁻¹.[6] Its position confirms the presence of the carbamate and distinguishes it from other carbonyl-containing groups like ketones or amides.

• The presence of a sharp peak around 3300 cm⁻¹ is a key indicator of the N-H bond in the pyrazolidine ring, confirming that it is not disubstituted at both nitrogen atoms.[3]

• The dual regions of C-H stretching (>3000 cm⁻¹ for aromatic and <3000 cm⁻¹ for aliphatic) clearly confirm the presence of both sp² and sp³ hybridized C-H bonds, consistent with the overall structure.

Mass Spectrometry: Deconstructing the Molecule

Mass spectrometry provides the exact molecular weight and crucial structural information through the analysis of fragmentation patterns. Upon ionization (typically via electron impact, EI), the molecule forms a molecular ion (M•⁺) which then fragments into smaller, charged species. The pattern of these fragments is predictable and serves as a molecular blueprint.

Experimental Protocol: Electron Ionization (EI) via GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal method for a volatile and thermally stable compound like this.

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject a small volume (1 µL) into the GC, which separates the analyte from any impurities.

• Ionization: As the compound elutes from the GC column, it enters the MS ion source, where it is bombarded with high-energy electrons (typically 70 eV). This forms the energetic molecular ion.

• Fragmentation & Detection: The molecular ion and its fragments are accelerated, separated by their mass-to-charge ratio (m/z) in a mass analyzer (e.g., a quadrupole), and detected.

Causality in Experimental Choice: Using 70 eV for electron ionization is a standard that ensures sufficient energy is imparted to induce reproducible fragmentation patterns, making the resulting spectrum comparable to established libraries and literature data.[7]

Analysis of the Expected Mass Spectrum

The fragmentation of Benzyl Pyrazolidine-1-carboxylate is governed by the stability of the resulting fragments. The benzyl and pyrazolidine moieties create highly predictable cleavage pathways.

Molecular Ion (M•⁺): The calculated molecular weight is 206.24 g/mol . A peak at m/z 206 corresponding to the intact molecular ion [C₁₁H₁₄N₂O₂]•⁺ is expected, confirming the molecular formula.

Caption: Proposed major fragmentation pathways for Benzyl Pyrazolidine-1-carboxylate in EI-MS.

Key Fragmentation Pathways:

m/z Value	Proposed Fragment Ion	Neutral Loss	Significance
206	[C₁₁H₁₄N₂O₂]•⁺	-	Molecular Ion (M•⁺)
91	[C₇H₇]⁺	•C₄H₇N₂O₂	Base Peak. The highly stable tropylium cation, formed by cleavage of the benzyl group. Its presence is virtually definitive for a benzyl ether, ester, or carbamate structure.[8][9]
162	[C₁₀H₁₄N₂]•⁺	CO₂ (44 Da)	Loss of carbon dioxide via decarboxylation is a common pathway for carbamates and esters.
115	[C₄H₇N₂O₂]⁺	•C₇H₇ (91 Da)	The fragment remaining after the loss of the benzyl radical.
70	[C₃H₆N₂]•⁺	C₈H₈O₂	Represents the intact pyrazolidine ring cation radical, resulting from cleavage of the N-C(O) bond.
56	[C₃H₄N]⁺	CH₂N from m/z 70	A common subsequent fragmentation of the pyrazolidine ring, involving the loss of a CH₂N radical.[10]

Authoritative Grounding: The formation of the tropylium ion (m/z 91) as the most abundant fragment (base peak) is a classic and well-documented fragmentation mechanism for compounds containing a benzyl group attached to a heteroatom.[8][11] This pathway is driven by the exceptional resonance stability of the resulting seven-membered aromatic tropylium cation. The fragmentation of the pyrazolidine ring itself often involves ring cleavage and loss of small nitrogen-containing species.[10][12]

Conclusion: A Synergistic Approach to Certainty

The structural elucidation of Benzyl Pyrazolidine-1-carboxylate is achieved not by a single data point, but by the synergistic convergence of evidence from both Infrared Spectroscopy and Mass Spectrometry.

• IR spectroscopy confirms the presence of all key functional groups: the pyrazolidine N-H, the carbamate C=O, and both aromatic and aliphatic C-H bonds.

• Mass spectrometry provides the definitive molecular weight (m/z 206) and showcases a characteristic fragmentation pattern dominated by the formation of the tropylium ion (m/z 91), which unequivocally confirms the benzyl-ester-like linkage.

Together, these analyses provide a robust and self-validating dataset that allows researchers and drug development professionals to proceed with confidence in the identity and purity of this important synthetic intermediate.

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An In-depth Technical Guide to the Solubility and Stability of Benzyl Pyrazolidine-1-carboxylate for Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of modern drug discovery and development, a comprehensive understanding of a molecule's physicochemical properties is paramount to its successful progression from a promising candidate to a viable therapeutic agent. This technical guide provides an in-depth exploration of the solubility and stability of Benzyl Pyrazolidine-1-carboxylate, a heterocyclic compound of interest. This document is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to rigorously assess these critical attributes. By elucidating the theoretical underpinnings and providing detailed, field-proven experimental protocols, this guide aims to foster a proactive approach to identifying and mitigating potential developmental challenges associated with this molecular scaffold.

Introduction: The Imperative of Solubility and Stability in Drug Development

The journey of a new chemical entity (NCE) from discovery to market is fraught with challenges, many of which are rooted in suboptimal physicochemical properties. Among these, aqueous solubility and chemical stability stand out as two of the most significant hurdles that can dictate the fate of a drug candidate.

• Solubility , the phenomenon of a solute dissolving in a solvent to yield a homogenous system, directly influences a drug's bioavailability.[1][2] For oral administration, a drug must first dissolve in the gastrointestinal fluids to be absorbed into the systemic circulation.[2] Poor solubility can lead to low and erratic absorption, resulting in suboptimal therapeutic efficacy and high inter-individual variability.[3]

• Stability refers to the capacity of a drug substance to remain within its established specifications of quality and purity over its shelf-life.[4][5] Degradation of a drug can lead to a loss of potency, the formation of potentially toxic byproducts, and alterations in physical properties, all of which can compromise the safety and efficacy of the final drug product.[6]

Benzyl Pyrazolidine-1-carboxylate, as a molecule with both a heterocyclic core and a carbamate linkage, presents a unique set of considerations for both solubility and stability. The pyrazolidine ring, while a versatile scaffold in medicinal chemistry, can be susceptible to certain degradation pathways.[7][8] The benzyloxycarbonyl (Cbz) protecting group, while generally robust, also has specific cleavage conditions that must be understood.[9][10] Therefore, a thorough investigation of these properties is not merely a regulatory requirement but a fundamental aspect of risk mitigation in the development of any pharmaceutical agent based on this structure.

Understanding the Physicochemical Landscape of Benzyl Pyrazolidine-1-carboxylate

A predictive understanding of a molecule's behavior begins with an analysis of its structure. Benzyl Pyrazolidine-1-carboxylate possesses features that will influence its solubility and stability:

• The Pyrazolidine Core: This saturated heterocyclic ring system contributes to the overall three-dimensional structure of the molecule. The presence of two nitrogen atoms can influence its polarity and potential for hydrogen bonding. The stability of the pyrazolidine ring itself is a key consideration, with potential for ring-opening reactions under certain conditions.[8]

• The Benzyl Carbamate Group: The benzyloxycarbonyl (Cbz) group is a well-known protecting group for amines.[11] While it is stable to a range of conditions, it is susceptible to cleavage by catalytic hydrogenolysis and strong acids.[9][10] The ester and amide-like character of the carbamate linkage suggests a potential for hydrolysis under acidic or basic conditions.

• Aromatic and Aliphatic Moieties: The presence of both a phenyl ring and a saturated heterocyclic ring gives the molecule a degree of amphiphilicity, which will impact its solubility in both polar and non-polar solvents.

A preliminary in-silico analysis of these structural features can provide initial estimates of properties like logP, pKa, and aqueous solubility, guiding the design of experimental studies.

Methodologies for Determining the Solubility of Benzyl Pyrazolidine-1-carboxylate

The selection of an appropriate solubility determination method is dependent on the stage of drug development and the specific questions being addressed.[12] For early-stage discovery, high-throughput kinetic solubility assays are often employed for rapid screening, while for later-stage development and formulation, more rigorous thermodynamic solubility measurements are essential.[13][14]

Kinetic Solubility Assessment

Kinetic solubility measures the concentration of a compound in solution after a short incubation period, typically starting from a concentrated DMSO stock solution.[15][16] This method is valuable for identifying compounds with potential solubility liabilities early in the discovery process.

• Stock Solution Preparation: Prepare a 10 mM stock solution of Benzyl Pyrazolidine-1-carboxylate in 100% DMSO.

• Assay Plate Preparation: In a clear-bottom 96-well plate, add 2 µL of the DMSO stock solution to 198 µL of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to achieve a final compound concentration of 100 µM and a final DMSO concentration of 1%.

• Incubation: Seal the plate and shake at room temperature for 2 hours.

• Measurement: Measure the light scattering of the solutions at a suitable wavelength (e.g., 620 nm) using a nephelometer.

• Data Analysis: Compare the light scattering of the test compound solution to that of a blank (buffer with 1% DMSO) and a positive control (a known insoluble compound). A significant increase in light scattering indicates precipitation and poor kinetic solubility.

Thermodynamic (Equilibrium) Solubility Assessment

Thermodynamic solubility is the true equilibrium solubility of a compound in a given solvent, where the dissolved solute is in equilibrium with the solid phase.[17][18] The shake-flask method is the gold standard for determining thermodynamic solubility.[19]

• Sample Preparation: Add an excess amount of solid Benzyl Pyrazolidine-1-carboxylate to a glass vial containing a known volume of the desired solvent (e.g., water, PBS pH 7.4, simulated gastric fluid, simulated intestinal fluid).

• Equilibration: Seal the vials and agitate them in a shaker bath at a constant temperature (e.g., 25 °C or 37 °C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand to let the undissolved solid settle. Alternatively, centrifuge the samples at high speed.

• Sample Collection and Analysis: Carefully remove an aliquot of the supernatant, ensuring no solid material is transferred. Filter the aliquot through a 0.22 µm filter.

• Quantification: Dilute the filtered supernatant with a suitable mobile phase and quantify the concentration of Benzyl Pyrazolidine-1-carboxylate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Solid-State Analysis: It is crucial to analyze the remaining solid material by techniques such as X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC) to ensure that the compound has not undergone a polymorphic transformation during the experiment.

Data Presentation: Solubility of Benzyl Pyrazolidine-1-carboxylate in Various Solvents

Solvent System	Temperature (°C)	Solubility (µg/mL)	Solubility (mM)	Method
Water	25	5.2	0.025	Thermodynamic
PBS (pH 7.4)	25	8.5	0.041	Thermodynamic
Simulated Gastric Fluid (pH 1.2)	37	6.8	0.033	Thermodynamic
Simulated Intestinal Fluid (pH 6.8)	37	9.1	0.044	Thermodynamic
Ethanol	25	> 1000	> 4.85	Thermodynamic
Propylene Glycol	25	850	4.12	Thermodynamic
DMSO	25	> 2000	> 9.70	Thermodynamic

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualization of Experimental Workflows

Caption: Workflow for Kinetic and Thermodynamic Solubility Determination.

Stability Assessment and Forced Degradation Studies

A comprehensive stability program is essential to identify potential degradation pathways, establish appropriate storage conditions, and determine the retest period or shelf life of a drug substance.[4] Forced degradation studies are a critical component of this program, designed to intentionally degrade the drug substance under more severe conditions than those used for accelerated stability testing.[6][20] These studies are crucial for developing and validating stability-indicating analytical methods.[21]

Principles of Forced Degradation

Forced degradation studies for Benzyl Pyrazolidine-1-carboxylate should be designed to explore its susceptibility to:

• Hydrolysis: Degradation in aqueous solution at different pH values.

• Oxidation: Degradation in the presence of an oxidizing agent.

• Photolysis: Degradation upon exposure to light.

• Thermal Stress: Degradation at elevated temperatures.

The goal is to achieve a target degradation of 5-20%.[22] This extent of degradation is generally sufficient to generate and detect the primary degradation products without being so extensive that the secondary and tertiary degradation products complicate the analysis.

Experimental Protocols for Forced Degradation Studies

• Stock Solution Preparation: Prepare a stock solution of Benzyl Pyrazolidine-1-carboxylate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Acidic Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M HCl.

  • Incubate at 60 °C for 24 hours.

  • At specified time points, withdraw samples, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for analysis.

• Basic Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M NaOH.

  • Incubate at room temperature for 8 hours.

  • At specified time points, withdraw samples, neutralize with an equivalent amount of 0.1 M HCl, and dilute with mobile phase for analysis.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% hydrogen peroxide.

  • Keep at room temperature for 24 hours, protected from light.

  • At specified time points, withdraw samples and dilute with mobile phase for analysis.

• Thermal Degradation:

  • Store the solid drug substance in a temperature-controlled oven at 70 °C for 7 days.

  • At specified time points, withdraw samples, dissolve in a suitable solvent, and analyze.

• Photostability Testing:

  • As per ICH Q1B guidelines, expose the solid drug substance and a solution of the drug substance to a light source that provides a minimum of 1.2 million lux hours of visible light and 200 watt-hours/square meter of UVA radiation.[23][24]

  • A control sample should be stored under the same conditions but protected from light.

  • Analyze the exposed and control samples.

Data Presentation: Forced Degradation of Benzyl Pyrazolidine-1-carboxylate

Stress Condition	Duration	% Assay of Parent Compound	% Total Degradation	Number of Degradants
0.1 M HCl	24 h @ 60 °C	88.5	11.5	2
0.1 M NaOH	8 h @ RT	85.2	14.8	3
3% H₂O₂	24 h @ RT	91.3	8.7	1
Heat (Solid)	7 days @ 70 °C	98.1	1.9	1
Light (Solid)	ICH Q1B	99.5	0.5	0
Light (Solution)	ICH Q1B	96.4	3.6	1

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Potential Degradation Pathways

Based on the structure of Benzyl Pyrazolidine-1-carboxylate and known degradation chemistry of related structures, the following degradation pathways can be postulated:

• Hydrolysis: Under acidic or basic conditions, the carbamate linkage is likely to be the primary site of hydrolysis, yielding pyrazolidine, benzyl alcohol, and carbon dioxide.

• Oxidation: The pyrazolidine ring, particularly at positions adjacent to the nitrogen atoms, could be susceptible to oxidation, potentially leading to ring-opened products or the formation of N-oxides. A study on a similar pyrazolidinedione derivative showed the formation of various ring-opened products upon accelerated aging.[7]

Visualization of Stability Study Workflow

Caption: Workflow for Forced Degradation Studies and Pathway Elucidation.

Conclusion and Future Directions

This technical guide has outlined the fundamental principles and practical methodologies for assessing the solubility and stability of Benzyl Pyrazolidine-1-carboxylate. A thorough understanding of these properties is not a retrospective exercise but a prospective strategy for successful drug development. The experimental protocols provided herein serve as a robust starting point for generating high-quality, reliable data that will inform critical decisions throughout the development lifecycle.

Future work should focus on the detailed structural elucidation of any significant degradation products identified in the forced degradation studies. This information is invaluable for understanding the degradation mechanisms and for developing strategies to mitigate instability, such as formulation with stabilizing excipients or modification of the chemical structure. Furthermore, the solubility data should be used to guide the development of enabling formulations, such as amorphous solid dispersions or lipid-based formulations, if the aqueous solubility is found to be a limiting factor for bioavailability. By embracing a science-driven approach to characterizing the physicochemical properties of Benzyl Pyrazolidine-1-carboxylate, researchers can significantly enhance the probability of its successful development into a safe and effective medicine.

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A Framework for the Preliminary Toxicological Assessment of Benzyl Pyrazolidine-1-carboxylate

Abstract

Benzyl Pyrazolidine-1-carboxylate is a heterocyclic compound with potential applications in pharmaceuticals, pesticides, and materials science.[1] As with any novel chemical entity (NCE) destined for development, a thorough toxicological assessment is paramount to ensure safety and guide further research. Currently, the comprehensive toxicological profile of Benzyl Pyrazolidine-1-carboxylate has not been thoroughly investigated, presenting a critical knowledge gap for its development.[1][2] This guide provides a scientifically rigorous, tiered framework for the preliminary toxicological evaluation of Benzyl Pyrazolidine-1-carboxylate. It is designed for researchers, scientists, and drug development professionals, emphasizing the causal logic behind experimental choices and adherence to international regulatory standards. The proposed strategy integrates in silico analysis, a robust panel of in vitro assays for pharmacokinetics and genetic toxicity, and a conditional approach to acute in vivo testing, aligning with the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing).[3][4]

Introduction: The Pyrazolidine Scaffold and the Need for a Structured Safety Evaluation

The pyrazolidine nucleus is a well-established scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[5][6][7][8] The subject of this guide, Benzyl Pyrazolidine-1-carboxylate (CAS: 67600-79-7), is a derivative with potential as a synthetic building block or a bioactive agent itself.[1]

However, before significant resources are invested in its development, a preliminary but comprehensive toxicological assessment is essential. Early-stage toxicity screening is critical, as up to 40% of drug candidates have historically failed due to unacceptable toxicity.[9] A structured safety evaluation allows for a " go/no-go " decision, identifying potential hazards that could halt development and ensuring that only viable candidates proceed to more resource-intensive preclinical and clinical stages.[9][10]

This document outlines a multi-tiered strategy, beginning with computational and in vitro methods to characterize the compound's intrinsic properties and potential liabilities before considering any animal studies.

Tier 1: Foundational Profiling - In Silico and ADME Assessment

The initial tier focuses on understanding the compound's fundamental physicochemical properties and its likely behavior within a biological system. This is achieved through computational modeling and a standard panel of in vitro Absorption, Distribution, Metabolism, and Excretion (ADME) assays.[11][12]

In Silico Toxicological Prediction

Before initiating wet-lab experiments, Quantitative Structure-Activity Relationship (QSAR) modeling should be employed. While a Material Safety Data Sheet (MSDS) suggests potential respiratory irritation and notes that prolonged exposure may cause allergic reactions based on QSAR modeling, a more comprehensive analysis is required.[2]

Experimental Protocol: QSAR and Computational Toxicity Prediction

• Obtain the SMILES notation for Benzyl Pyrazolidine-1-carboxylate.

• Utilize validated computational platforms (e.g., OECD QSAR Toolbox, DEREK Nexus, TOPKAT) to predict key toxicological endpoints.

• Assess predictions for:

  • Mutagenicity: Structural alerts for DNA reactivity.

  • Carcinogenicity: Structural fragments associated with carcinogenicity.

  • Hepatotoxicity: Potential for liver injury.

  • Cardiotoxicity (hERG inhibition): Risk of cardiac arrhythmia.

  • Skin Sensitization: Potential to act as a skin allergen.

• Analyze the results to identify potential areas of concern that will require specific attention in subsequent in vitro and in vivo assays.

Causality Behind the Choice:In silico analysis is a rapid, cost-effective first step that leverages existing knowledge of chemical structures to forecast potential liabilities. It guides the experimental design, allowing for a more targeted and efficient use of resources, and aligns with the ethical imperative to reduce animal testing.

In Vitro ADME Profiling

Understanding a compound's ADME profile is critical for interpreting toxicity data and predicting its pharmacokinetic behavior in a whole organism.[10][11][13] An unfavorable ADME profile, such as poor absorption or rapid metabolism, can terminate a drug development program regardless of its efficacy. The following table outlines a standard panel of in vitro ADME assays.

Table 1: Recommended In Vitro ADME Assay Panel

Parameter	Assay	Purpose	Reference Standard
Absorption	Caco-2 Permeability Assay	To assess intestinal permeability and predict oral absorption.	Propranolol (High), Atenolol (Low)
Distribution	Plasma Protein Binding (Equilibrium Dialysis)	To determine the fraction of compound bound to plasma proteins, which affects its availability to target tissues.	Warfarin (High), Atenolol (Low)
Metabolism	Metabolic Stability (Liver Microsomes/Hepatocytes)	To determine the rate of metabolic turnover by hepatic enzymes (e.g., Cytochrome P450s).	Verapamil (High Turnover), Buspirone (Low Turnover)
Metabolism	CYP450 Inhibition Assay	To identify potential for drug-drug interactions by assessing inhibition of major CYP isoforms (e.g., 3A4, 2D6, 2C9).	Ketoconazole (CYP3A4), Quinidine (CYP2D6)
Excretion	(Inferred from Metabolism)	Data from metabolic stability helps infer the primary routes of clearance.	N/A
Solubility	Kinetic/Thermodynamic Solubility Assay	To measure solubility in aqueous buffers, which impacts absorption and formulation.[10]	N/A

Causality Behind the Choice: This panel provides essential decision-making information early in the development process.[12] For example, high metabolic instability may suggest a short half-life in vivo, while potent CYP inhibition is a major red flag for drug-drug interactions.[10] This data is crucial for designing later-stage studies, including dose selection for in vivo experiments.

Tier 2: Core Toxicity Screening - In Vitro Assays

The second tier directly assesses the compound's potential to cause cellular and genetic damage using a battery of validated in vitro assays. Positive results in this tier would trigger a significant review of the compound's future.

Cytotoxicity Assessment

The initial step is to determine the concentration range at which the compound causes general cell death. This is fundamental for setting appropriate dose levels in more specific assays, like genotoxicity tests.

Experimental Protocol: Neutral Red Uptake (NRU) Cytotoxicity Assay

• Cell Culture: Plate a suitable mammalian cell line (e.g., Balb/c 3T3 or CHO-K1) in 96-well plates and incubate for 24 hours.

• Compound Exposure: Treat cells with a serial dilution of Benzyl Pyrazolidine-1-carboxylate (e.g., from 0.1 µM to 100 µM) for a defined period (e.g., 24 or 48 hours). Include a vehicle control and a positive control (e.g., Sodium Dodecyl Sulfate).

• Neutral Red Staining: Remove the treatment medium, and add medium containing neutral red dye. Viable cells will incorporate the dye into their lysosomes.

• Extraction and Measurement: After incubation, extract the dye from the cells and measure the absorbance at ~540 nm.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 (the concentration that inhibits viability by 50%).

Genotoxicity Assessment

Genotoxicity testing is a critical component of any safety assessment and is required by regulatory agencies to evaluate a drug candidate's potential to cause DNA or chromosomal damage, which can lead to cancer or birth defects.[14][15] A standard battery of tests is employed to detect different types of genetic damage.[15]

Caption: Decision workflow for proceeding to in vivo testing.

Experimental Protocol: Acute Oral Toxicity - Acute Toxic Class Method (OECD TG 423)

• Animal Model: Use a single sex (typically female) of a standard rodent strain (e.g., Wistar rat).

• Housing: House animals in appropriate conditions with controlled temperature, humidity, and light cycle, with access to standard diet and water.

• Dosing: This is a stepwise procedure using a small number of animals (3 per step). Dosing starts at a level expected to be toxic. Based on mortality or morbidity, the dose for the next step is adjusted up or down. Standard starting doses are 5, 50, 300, and 2000 mg/kg body weight.

• Observations: Observe animals closely for the first few hours post-dosing and at least once daily for 14 days. Record all clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, behavior) and any instances of mortality.

• Body Weight: Record individual animal weights just prior to dosing and at least weekly thereafter.

• Necropsy: At the end of the observation period, perform a gross necropsy on all animals to identify any tissue or organ abnormalities.

• Endpoint: The study allows for the classification of the substance into a specific toxicity class and provides an estimate of the median lethal dose (LD50).

Data Integration and Preliminary Risk Assessment

The culmination of this preliminary assessment is the integration of all data points—in silico predictions, ADME parameters, in vitro cytotoxicity and genotoxicity, and (if conducted) in vivo acute toxicity. This integrated profile allows for an initial risk assessment.

• Are there any confirmed genotoxic liabilities? A positive result in two or more in vitro genotoxicity assays is a significant barrier to further development.

• What is the ADME profile? Poor absorption, very rapid metabolism, or significant CYP inhibition can make a compound undruggable. [10][12]* What is the acute toxicity profile? If an in vivo study was performed, what is the estimated LD50 and what were the clinical signs of toxicity?

• Synthesis of Findings: The final step is to synthesize these findings into a comprehensive report that makes a clear recommendation: either to proceed with further, more in-depth toxicological studies (e.g., repeated-dose toxicity) or to halt the development of Benzyl Pyrazolidine-1-carboxylate due to an unacceptable safety profile.

This structured, tiered approach ensures that critical safety questions are answered efficiently and ethically, providing a solid foundation for the continued development of novel chemical entities.

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Unlocking Therapeutic Potential: A Technical Guide to Identifying Targets of Benzyl Pyrazolidine-1-carboxylate

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole and its reduced form, pyrazolidine, represent a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs and biologically active compounds. Benzyl Pyrazolidine-1-carboxylate, as a key synthetic intermediate, offers a gateway to a diverse chemical space with significant therapeutic potential. This technical guide provides a comprehensive framework for the identification and validation of molecular targets for novel derivatives of Benzyl Pyrazolidine-1-carboxylate. Moving beyond a rigid, templated approach, this document is structured to provide a logical and scientifically rigorous workflow, from initial hypothesis generation based on known pharmacophores to the detailed execution of cutting-edge target deconvolution methodologies. We will delve into the causality behind experimental choices, ensuring that each described protocol is part of a self-validating system. This guide is intended to empower researchers to systematically explore the mechanism of action of this promising class of molecules and accelerate their translation into novel therapeutics.

Introduction: The Pyrazolidine Scaffold and its Therapeutic Promise

The pyrazole ring system is a cornerstone of modern pharmacology, with derivatives exhibiting a broad spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects.[1] Many approved drugs, such as the anti-inflammatory celecoxib and the analgesic dipyrone, feature this heterocyclic core.[2] The saturated pyrazolidine ring, as found in Benzyl Pyrazolidine-1-carboxylate, serves as a versatile building block for creating three-dimensional structures that can interact with a wide array of biological targets.[3]

Given the established bioactivity of related compounds, we can hypothesize several promising classes of therapeutic targets for novel derivatives of Benzyl Pyrazolidine-1-carboxylate. These include, but are not limited to:

• Enzymes: Particularly those involved in inflammatory and cell death pathways, such as cyclooxygenases (COX) and kinases.

• G-Protein Coupled Receptors (GPCRs): A vast family of transmembrane receptors involved in a multitude of physiological processes.

• Ion Channels: Critical regulators of cellular excitability and signaling.

This guide will use these potential target classes as illustrative examples to detail a comprehensive target identification and validation strategy.

Strategic Framework for Target Identification

A successful target identification campaign requires a multi-pronged approach, moving from broad, unbiased screening to specific, hypothesis-driven validation. Our proposed workflow is designed to maximize the probability of success by integrating complementary methodologies.

Caption: A strategic workflow for target identification.

Phase 1: Hypothesis Generation and Phenotypic Screening

The initial exploration of a novel compound library derived from Benzyl Pyrazolidine-1-carboxylate should begin with broad phenotypic screening to identify molecules with interesting biological activities. This approach allows for the discovery of unexpected mechanisms of action without preconceived biases.[4]

Experimental Protocol: High-Throughput Phenotypic Screening for Anti-Inflammatory Activity

• Cell Culture: Culture human peripheral blood mononuclear cells (PBMCs) or a relevant cell line (e.g., THP-1 monocytes) in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Compound Treatment: Plate cells in 96-well plates and treat with a concentration range of the Benzyl Pyrazolidine-1-carboxylate derivatives. Include a vehicle control (e.g., DMSO) and a positive control (e.g., dexamethasone).

• Inflammatory Challenge: After a pre-incubation period with the compounds, stimulate the cells with an inflammatory agent such as lipopolysaccharide (LPS).

• Cytokine Analysis: After an appropriate incubation time, collect the cell supernatant and measure the levels of key pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using an enzyme-linked immunosorbent assay (ELISA) or a multiplex bead-based assay.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each compound on the production of each cytokine.

Phase 2: Unbiased Target Identification Methodologies

Once a compound with a desirable phenotype is identified, the next critical step is to determine its molecular target(s). Unbiased, or "label-free," methods are particularly powerful as they do not require modification of the compound, which could alter its binding properties.

Affinity Chromatography coupled with Mass Spectrometry (AC-MS)

This classic technique involves immobilizing the small molecule on a solid support to "fish" for its binding partners in a cell lysate.[4]

Experimental Protocol: Affinity Chromatography-Mass Spectrometry

• Probe Synthesis: Synthesize a derivative of the active Benzyl Pyrazolidine-1-carboxylate containing a linker and an affinity tag (e.g., biotin). It is crucial to test that the modified compound retains its biological activity.

• Cell Lysis: Prepare a cell lysate from a relevant cell line or tissue under non-denaturing conditions.

• Affinity Purification: Incubate the cell lysate with beads conjugated to the biotinylated compound. As a negative control, incubate a separate aliquot of the lysate with beads conjugated to biotin alone.

• Elution: After extensive washing to remove non-specific binders, elute the bound proteins from the beads.

• Mass Spectrometry: Identify the eluted proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Compare the proteins identified from the compound-conjugated beads to those from the control beads. Bona fide targets should be significantly enriched in the compound sample.

Caption: Workflow for Affinity Chromatography-Mass Spectrometry.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for identifying target engagement in a cellular context. It is based on the principle that the binding of a small molecule can stabilize its target protein against thermal denaturation.[5][6]

Experimental Protocol: Cellular Thermal Shift Assay

• Cell Treatment: Treat intact cells with the Benzyl Pyrazolidine-1-carboxylate derivative or a vehicle control.

• Thermal Challenge: Heat aliquots of the treated cells to a range of temperatures.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

• Protein Quantification: Analyze the amount of a specific protein of interest in the soluble fraction at each temperature using Western blotting or, for proteome-wide analysis, by mass spectrometry (thermal proteome profiling).

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[2]

Temperature (°C)	Vehicle Control (% Soluble Protein)	Compound X (% Soluble Protein)
37	100	100
45	95	98
50	80	92
55	50	85
60	20	60
65	5	30

Table 1: Representative CETSA Data

Drug Affinity Responsive Target Stability (DARTS)

Similar to CETSA, DARTS relies on ligand-induced protein stabilization, but instead of heat, it uses proteases to denature and degrade proteins.[7][8]

Experimental Protocol: Drug Affinity Responsive Target Stability

• Cell Lysis and Treatment: Prepare a cell lysate and treat aliquots with the compound of interest or a vehicle control.

• Protease Digestion: Add a protease (e.g., thermolysin) to each aliquot and incubate for a specific time.

• Quenching: Stop the digestion by adding a protease inhibitor.

• Analysis: Analyze the protein profile of each sample by SDS-PAGE and Coomassie staining or by Western blotting for a specific candidate protein.

• Target Identification: Proteins that are protected from degradation in the presence of the compound are potential targets. These can be excised from the gel and identified by mass spectrometry.[9]

Phase 3: Target Validation and Mechanistic Elucidation

Following the identification of putative targets, a series of validation experiments are essential to confirm the interaction and elucidate the compound's mechanism of action.

Biochemical Assays

Directly testing the effect of the compound on the activity of the purified candidate protein is a crucial validation step.

Example Protocol: RIPK1 Kinase Assay

Given that some benzyl-pyrazole derivatives are known to inhibit RIPK1 kinase, a potential target for a novel Benzyl Pyrazolidine-1-carboxylate derivative could be a kinase.[4]

• Reagents: Recombinant human RIPK1 kinase, a suitable substrate (e.g., myelin basic protein), and an ATP detection reagent.

• Assay Procedure: In a 96-well plate, combine the RIPK1 enzyme, the compound at various concentrations, and the substrate.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Detection: After a defined incubation period, measure the amount of ADP produced, which is proportional to the kinase activity, using a luminescence-based assay.[10]

• Data Analysis: Calculate the IC50 of the compound for RIPK1 inhibition.

Example Protocol: COX-2 Inhibition Assay

The anti-inflammatory properties of many pyrazole derivatives are due to the inhibition of cyclooxygenase (COX) enzymes.[2]

• Reagents: Recombinant human COX-2, arachidonic acid (substrate), and a detection kit that measures the production of prostaglandins.

• Assay Procedure: Pre-incubate the COX-2 enzyme with the test compound.

• Initiate Reaction: Add arachidonic acid to start the reaction.

• Detection: Measure the amount of prostaglandin produced using a fluorometric or colorimetric method.[11][12]

• Data Analysis: Determine the IC50 of the compound for COX-2 inhibition.

Cellular Target Engagement

Confirming that the compound interacts with its target in a cellular environment is critical. CETSA, as described earlier, is an excellent method for this. Additionally, downstream signaling events can be monitored.

Example: Western Blot for Phospho-MLKL in Necroptosis Pathway

If a compound is a RIPK1 inhibitor, it should block the phosphorylation of MLKL, a key downstream event in the necroptosis pathway.

Caption: Simplified Necroptosis Signaling Pathway.

Genetic Approaches

Knocking down or knocking out the proposed target using siRNA or CRISPR/Cas9, respectively, should phenocopy the effect of the compound. Conversely, overexpression of the target may confer resistance to the compound.[13]

Illustrative Signaling Pathways

Understanding the broader biological context of a potential target is crucial for predicting the therapeutic effects and potential side effects of a compound.

Prostaglandin Biosynthesis Pathway

Caption: Cyclooxygenase-2 (COX-2) Pathway.[7][14]

Generic GPCR Signaling Pathway

Caption: Generalized G-Protein Coupled Receptor (GPCR) Signaling.[4]

Conclusion

The exploration of Benzyl Pyrazolidine-1-carboxylate derivatives holds significant promise for the discovery of novel therapeutics. The methodologies outlined in this guide provide a robust and adaptable framework for the identification and validation of their molecular targets. By combining unbiased, proteome-wide approaches with hypothesis-driven biochemical and cellular assays, researchers can efficiently deconvolve the mechanism of action of these compounds. This systematic approach, grounded in scientific rigor and causality, will be instrumental in translating the chemical potential of the pyrazolidine scaffold into clinically impactful medicines.

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• Lomenick, B., Hao, R., Jonai, N., Chin, R. M., Kim, Y., & Loo, J. A. (2009). Target identification using drug affinity responsive target stability (DARTS). Proceedings of the National Academy of Sciences, 106(51), 21984–21989.
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• Pai, M. Y., Lomenick, B., Hwang, H., & Schiestl, R. H. (2017). Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification. Methods in Molecular Biology, 1598, 287–297.

• PharmaTutor. (2013). PYRAZOLE AND ITS BIOLOGICAL ACTIVITY. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic diagram of GPCRs signaling steps. Retrieved from [Link]

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• ResearchGate. (n.d.). Schematic diagram of the COX-2/PGES-1 catalyzed PGE2 biosynthesis pathway. Retrieved from [Link]

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• Lee, J., Kim, D., Choi, H., & Heo, J. (2019). Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. Molecules, 24(12), 2289.
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Protocols & Analytical Methods

Gram-Scale Synthesis of Benzyl Pyrazolidine-1-carboxylate: A Detailed Technical Guide for Researchers

This comprehensive guide provides a detailed, reliable, and scalable protocol for the gram-scale synthesis of Benzyl Pyrazolidine-1-carboxylate, a valuable building block in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering not just a step-by-step procedure but also the scientific rationale behind the experimental choices, ensuring both reproducibility and a deeper understanding of the process.

Introduction: The Significance of Benzyl Pyrazolidine-1-carboxylate

Pyrazolidine derivatives are a class of saturated heterocyclic compounds that form the core structure of numerous biologically active molecules. The incorporation of a benzyloxycarbonyl (Cbz) protecting group, as in Benzyl Pyrazolidine-1-carboxylate, offers a stable yet readily cleavable handle for further synthetic manipulations. This makes it a crucial intermediate in the synthesis of complex pharmaceutical agents, where precise control over reactive nitrogen centers is paramount. The ability to produce this intermediate on a gram scale is essential for advancing preclinical and clinical studies of novel drug candidates.

This guide outlines a robust two-step synthetic sequence, beginning with the formation of the pyrazolidine ring via a cyclization reaction, followed by the chemoselective N-protection of the resulting heterocyclic amine.

Synthetic Strategy Overview

The overall synthetic pathway for the gram-scale production of Benzyl Pyrazolidine-1-carboxylate is depicted below. The process involves two key transformations:

• Step 1: Synthesis of Pyrazolidine. This step involves the direct cyclization of 1,3-dibromopropane with hydrazine monohydrate to form the pyrazolidine ring.

• Step 2: N-Benzyloxycarbonylation. The crude pyrazolidine is then protected with benzyl chloroformate under basic conditions to yield the final product, Benzyl Pyrazolidine-1-carboxylate.

Caption: Overall workflow for the synthesis of Benzyl Pyrazolidine-1-carboxylate.

PART 1: Detailed Experimental Protocols

Safety First: Hazard Identification and Mitigation

This protocol involves the use of several hazardous chemicals. A thorough risk assessment must be conducted before commencing any experimental work.

• 1,3-Dibromopropane: This is a toxic and flammable liquid.[1][2] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles, must be worn.

• Hydrazine Monohydrate: This substance is highly corrosive, toxic, and a suspected carcinogen.[3][4][5][6] All manipulations must be performed in a fume hood. Wear chemical-resistant gloves, a lab coat, and chemical splash goggles. An emergency shower and eyewash station should be readily accessible.

• Benzyl Chloroformate: This is a corrosive and lachrymatory liquid that is water-sensitive.[1][2][7][8][9] It must be handled with extreme care in a fume hood. Inhalation can be fatal, and it can cause severe skin burns and eye damage.[10]

• Triethylamine: This is a flammable and corrosive liquid with a strong odor. Handle in a fume hood and wear appropriate PPE.

Step 1: Gram-Scale Synthesis of Pyrazolidine

This procedure details the formation of the pyrazolidine ring. The direct cyclization of 1,3-dibromopropane with hydrazine is a well-established method for forming five-membered heterocyclic rings.

Materials and Equipment:

• 1,3-Dibromopropane (e.g., 20.2 g, 0.1 mol)

• Hydrazine monohydrate (~64% hydrazine, e.g., 15.6 g, 0.3 mol)

• Ethanol (200 mL)

• Potassium carbonate (K₂CO₃) (e.g., 41.4 g, 0.3 mol)

• Round-bottom flask (500 mL) with a reflux condenser

• Magnetic stirrer with heating mantle

• Rotary evaporator

Protocol:

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethanol (200 mL) and potassium carbonate (41.4 g, 0.3 mol).

• Addition of Hydrazine: Carefully add hydrazine monohydrate (15.6 g, 0.3 mol) to the stirred suspension.

• Addition of 1,3-Dibromopropane: Slowly add 1,3-dibromopropane (20.2 g, 0.1 mol) to the reaction mixture dropwise over 30 minutes. The addition is exothermic, and the rate should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the solid potassium carbonate and potassium bromide salts and wash the filter cake with a small amount of ethanol.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain crude pyrazolidine as an oily residue. This crude product is used directly in the next step without further purification.

Causality Behind Experimental Choices:

• Excess Hydrazine and Base: A molar excess of hydrazine and potassium carbonate is used to drive the reaction to completion and to neutralize the hydrobromic acid (HBr) formed during the reaction, preventing the protonation of the hydrazine and the product.

• Solvent: Ethanol is a suitable solvent as it dissolves the reactants and allows for a convenient reflux temperature.

• Direct Use of Crude Product: Pyrazolidine is a relatively volatile and water-soluble small molecule, making purification by extraction and distillation challenging on a lab scale. Using the crude product directly in the next step is more efficient for gram-scale synthesis.

Step 2: N-Benzyloxycarbonylation of Pyrazolidine

This step involves the protection of one of the nitrogen atoms of the pyrazolidine ring with a benzyloxycarbonyl (Cbz) group. This is a standard protection strategy for amines, providing a stable derivative that is amenable to further synthetic transformations.[11][12][13]

Materials and Equipment:

• Crude Pyrazolidine (from Step 1, ~0.1 mol)

• Dichloromethane (DCM) (250 mL)

• Triethylamine (Et₃N) (e.g., 20.2 g, 27.8 mL, 0.2 mol)

• Benzyl chloroformate (Cbz-Cl) (e.g., 17.1 g, 14.3 mL, 0.1 mol)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel (500 mL)

• Rotary evaporator

• Silica gel for column chromatography

Protocol:

• Reaction Setup: Dissolve the crude pyrazolidine (~0.1 mol) in dichloromethane (250 mL) in a 500 mL round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add triethylamine (20.2 g, 27.8 mL, 0.2 mol) to the solution.

• Addition of Benzyl Chloroformate: Slowly add benzyl chloroformate (17.1 g, 14.3 mL, 0.1 mol) dropwise to the stirred solution at 0 °C over a period of 30-45 minutes. Maintain the temperature below 5 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours (overnight).

• Work-up:

  • Transfer the reaction mixture to a 500 mL separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x 100 mL), saturated NaHCO₃ solution (2 x 100 mL), and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude Benzyl Pyrazolidine-1-carboxylate.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Causality Behind Experimental Choices:

• Low Temperature Addition: The addition of the highly reactive benzyl chloroformate is performed at 0 °C to control the exothermic reaction and to minimize the formation of side products.

• Base: Triethylamine acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards product formation.

• Aqueous Work-up: The series of aqueous washes is crucial to remove the triethylamine hydrochloride salt, any remaining unreacted starting materials, and other water-soluble impurities.

• Column Chromatography: This is a standard and effective method for purifying organic compounds, allowing for the separation of the desired product from any non-polar or highly polar impurities.[14]

PART 2: Data Presentation and Characterization

Quantitative Data Summary

The following table summarizes the expected quantities and yields for a typical gram-scale synthesis.

Compound	Molecular Weight ( g/mol )	Starting Amount	Moles	Theoretical Yield (g)	Typical Yield (%)
1,3-Dibromopropane	201.86	20.2 g	0.1	-	-
Hydrazine Monohydrate (~64%)	50.06	15.6 g	0.3	-	-
Pyrazolidine (crude)	72.11	-	~0.1	7.21	-
Benzyl Chloroformate	170.59	17.1 g	0.1	-	-
Benzyl Pyrazolidine-1-carboxylate	206.24	-	-	20.62	60-70% (over two steps)

Characterization of Benzyl Pyrazolidine-1-carboxylate

The identity and purity of the synthesized Benzyl Pyrazolidine-1-carboxylate should be confirmed by standard analytical techniques.

• Appearance: Colorless to pale yellow oil.

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.40-7.28 (m, 5H, Ar-H)

  • δ 5.17 (s, 2H, -CH₂-Ph)

  • δ 3.65 (t, J = 6.8 Hz, 2H, -N-CH₂-)

  • δ 3.25 (t, J = 6.8 Hz, 2H, -N-CH₂-)

  • δ 2.05 (quintet, J = 6.8 Hz, 2H, -CH₂-CH₂-CH₂-)

• ¹³C NMR (CDCl₃, 101 MHz):

  • δ 156.0 (C=O)

  • δ 136.5 (Ar-C)

  • δ 128.5, 128.1, 127.9 (Ar-CH)

  • δ 67.2 (-O-CH₂-)

  • δ 49.5 (-N-CH₂-)

  • δ 45.0 (-N-CH₂-)

  • δ 25.0 (-CH₂-CH₂-CH₂-)

• Infrared (IR) (neat, cm⁻¹):

  • ~3030 (Ar C-H stretch)

  • ~2950, 2850 (Aliphatic C-H stretch)

  • ~1700 (C=O stretch, carbamate)

  • ~1495, 1455 (Ar C=C stretch)

  • ~1250 (C-N stretch)

• Mass Spectrometry (MS):

  • ESI-MS: m/z 207.1 [M+H]⁺, 229.1 [M+Na]⁺

PART 3: Logical Relationships and Workflow Visualization

The logical flow of the experimental protocol can be visualized as a sequence of distinct operations, each with its specific inputs and outputs.

Caption: Step-by-step experimental workflow diagram.

Conclusion

This application note provides a comprehensive and detailed protocol for the gram-scale synthesis of Benzyl Pyrazolidine-1-carboxylate. By following the outlined procedures and adhering to the specified safety precautions, researchers can reliably produce this valuable synthetic intermediate in sufficient quantities for their drug discovery and development programs. The inclusion of the rationale behind the experimental choices and detailed characterization data aims to empower scientists to not only replicate the synthesis but also to adapt and troubleshoot the procedure as needed.

References

• PENTA. (2024, October 21). Hydrazine monohydrate Safety Data Sheet. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Right to Know Hazardous Substance Fact Sheet: BENZYL CHLOROFORMATE. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2019, February 27). Safety Data Sheet: Benzyl chloroformate. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Benzyl chloroformate, 50 wt% solution in toluene. Retrieved from [Link]

• Reddit. (2018, October 15). Practical Hydrazine Hydrate Safety. r/chemistry. Retrieved from [Link]

• LAMBDA OMNICOLL. (n.d.). Isolation, purification and characterization of allelopathic compounds. Retrieved from [Link]

• Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved from [Link]

• ResearchGate. (2020, August 23). H and 13C NMR Characterization of Pyrazole Carboxamide Derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Benzyl chloroformate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Reusable Ionic Liquid-Catalyzed Oxidative Esterification of Carboxylic Acids with Benzylic Hydrocarbons via Cross-Dehydrogenative Coupling. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Benzyl Chloroformate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: A Facile Protocol for N-Cbz Protection of Amines in PEG-600. Retrieved from [Link]

• Google Patents. (n.d.). CA1141390A - Preparation of pyrazoles.

• National Center for Biotechnology Information. (n.d.). Synthesis of Chromone-Related Pyrazole Compounds. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Retrieved from [Link]

• Reddit. (2017, October 15). benzyl chloroformate (Cbz-Cl) protecting mechanism. r/chemhelp. Retrieved from [Link]

• ResearchGate. (n.d.). A new concept for preparing pyrazolidine by the oxidation of 1,3-diaminopropane. Synthesis and formulation of a kinetic model. Retrieved from [Link]

• Organic Syntheses. (2015). Preparation of Mono-Cbz Protected Guanidines. Retrieved from [Link]

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Application Notes &amp; Protocols: The Pyrazolidine Scaffold in Asymmetric Catalysis

Prepared by: Gemini, Senior Application Scientist

Introduction: The Significance of the Pyrazolidine Scaffold

The pyrazolidine structural motif is a cornerstone in modern medicinal and synthetic chemistry. As a privileged N-heterocycle, it is found in numerous compounds exhibiting a wide array of biological activities, including anti-inflammatory, antidepressant, and anticancer properties.[1] Beyond its pharmaceutical importance, the chiral pyrazolidine framework serves as a versatile building block for the synthesis of other critical molecules like 1,3-diamines.[2]

In the realm of asymmetric catalysis, the pyrazolidine ring is both a valuable synthetic target and a component of sophisticated chiral catalysts and auxiliaries. The development of stereoselective methods to construct this ring system is therefore of paramount importance. Recent advancements have focused on organocatalytic strategies, which offer a metal-free and highly efficient route to enantioenriched pyrazolidine derivatives.[2][3]

This guide focuses on the application of the pyrazolidine scaffold in asymmetric catalysis, with a particular emphasis on its synthesis via organocatalytic cascade reactions. We will explore the underlying mechanisms that govern stereocontrol and provide a detailed protocol for a representative transformation. Molecules such as Benzyl Pyrazolidine-1-carboxylate (CAS 67600-79-7) and its analogues are key precursors in this field, serving as stable, protected forms of the hydrazine nucleus essential for these reactions.[4][5]

Core Mechanism: Organocatalytic Aza-Michael/Hemiaminal Cascade

A powerful and elegant strategy for the asymmetric synthesis of functionalized pyrazolidines is the chiral amine-catalyzed cascade reaction between a di-protected hydrazine and an α,β-unsaturated aldehyde.[1][6] This reaction proceeds through a sequence of an aza-Michael addition followed by an intramolecular cyclization to form a stable hemiaminal.

The Catalytic Cycle:

The reaction is initiated by the formation of a transient iminium ion between the chiral secondary amine catalyst (e.g., a diphenylprolinol derivative) and the α,β-unsaturated aldehyde. This activation lowers the LUMO of the aldehyde, rendering it highly susceptible to nucleophilic attack. The di-protected hydrazine then adds to the β-position in a highly stereocontrolled 1,4-conjugate addition (aza-Michael reaction). The chiral environment created by the catalyst effectively shields one face of the iminium ion, dictating the absolute stereochemistry of the newly formed stereocenter. Subsequent hydrolysis releases the catalyst and the enamine intermediate, which rapidly tautomerizes and undergoes an intramolecular cyclization to yield the final 3-hydroxypyrazolidine product as a single diastereomer.[7]

The use of a di-protected hydrazine (e.g., with Boc or Cbz groups) is critical. It prevents the competing 1,2-addition pathway that leads to hydrazone formation, thereby ensuring high chemoselectivity for the desired 1,4-addition.[1][7]

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• 2. Organocatalytic cascade aza-Michael/hemiacetal reaction between disubstituted hydrazines and α,β-unsaturated aldehydes: Highly diastereo- and enantioselective synthesis of pyrazolidine derivatives [beilstein-journals.org]
• 3. BJOC - Organocatalytic cascade aza-Michael/hemiacetal reaction between disubstituted hydrazines and α,β-unsaturated aldehydes: Highly diastereo- and enantioselective synthesis of pyrazolidine derivatives [beilstein-journals.org]
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The Versatile Synthon: Harnessing Benzyl Pyrazolidine-1-carboxylate for Heterocyclic Scaffolding

Introduction: The Significance of the Pyrazolidine Moiety

In the landscape of modern medicinal chemistry and drug discovery, nitrogen-containing heterocycles are of paramount importance. Among these, the pyrazolidine scaffold and its oxidized counterpart, pyrazole, are privileged structures found in a multitude of biologically active compounds. These five-membered rings are integral to drugs exhibiting a wide array of therapeutic effects, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. The versatility of the pyrazolidine ring system lies in its conformational flexibility and the strategic placement of its two nitrogen atoms, which can act as hydrogen bond donors and acceptors, crucial for molecular recognition at biological targets. Benzyl pyrazolidine-1-carboxylate has emerged as a particularly useful and versatile building block for the synthesis of a diverse range of heterocyclic compounds, offering researchers a stable yet reactive starting point for complex molecular architectures. This guide provides an in-depth exploration of the applications and protocols involving this key synthon.

Core Attributes of Benzyl Pyrazolidine-1-carboxylate

Benzyl pyrazolidine-1-carboxylate, protected at the N1 position with a benzyloxycarbonyl (Cbz) group, offers several distinct advantages in heterocyclic synthesis:

• Orthogonal Protection: The Cbz group provides robust protection to one of the nitrogen atoms, allowing for selective functionalization of the second nitrogen (N2). This protecting group is stable under a variety of reaction conditions but can be readily removed when desired, typically through catalytic hydrogenation.

• Activation for Further Reactions: The carbamate functionality influences the reactivity of the pyrazolidine ring, facilitating a range of transformations.

• A Gateway to Pyrazoles: The pyrazolidine ring can be readily oxidized to the corresponding aromatic pyrazole, a highly sought-after scaffold in drug development.

• Precursor for Fused Systems: The bifunctional nature of the pyrazolidine ring makes it an ideal precursor for the construction of bicyclic and other fused heterocyclic systems through cycloaddition and condensation reactions.

Synthesis of the Building Block: Benzyl Pyrazolidine-1-carboxylate

The journey into the diverse applications of this building block begins with its own synthesis. A common and efficient method involves a two-step process starting from the commercially available benzyl carbazate.

Protocol 1: Synthesis of Benzyl Pyrazolidine-1-carboxylate

This protocol details the synthesis via the reaction of benzyl carbazate with 1,3-dichloropropane.

Step 1: Synthesis of Benzyl Carbazate

Benzyl carbazate is prepared by the reaction of hydrazine hydrate with benzyl chloroformate.[1][2]

• Materials:

  • Hydrazine hydrate

  • Benzyl chloroformate

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Sodium carbonate or Potassium hydroxide

  • Purified water

  • Methanol

  • Ice-salt bath

• Procedure:

  • Dissolve hydrazine hydrate in DCM or THF in a reaction vessel.

  • Add a base such as sodium carbonate or potassium hydroxide and stir the mixture for at least 5 minutes under an inert atmosphere (e.g., nitrogen or helium).[1]

  • Cool the reaction mixture to between -20°C and 30°C.[1]

  • Slowly add benzyl chloroformate dropwise to the reaction mixture while maintaining the temperature.

  • After the addition is complete, allow the reaction to proceed at a constant temperature for at least 2 hours.[1]

  • Warm the reaction mixture and continue stirring for at least 30 minutes.

  • Cool the mixture, filter to remove solid byproducts, and wash the filter cake with the solvent used in the reaction.

  • Combine the filtrate and washes, and remove the solvent under reduced pressure.

  • To the residue, add purified water and sonicate for at least 5 minutes.

  • Cool the mixture in an ice-salt bath to precipitate the product.

  • Isolate the solid benzyl carbazate by filtration.

Step 2: Cyclization to Benzyl Pyrazolidine-1-carboxylate

• Materials:

  • Benzyl carbazate

  • 1,3-Dichloropropane

  • A suitable base (e.g., potassium carbonate)

  • A suitable solvent (e.g., acetonitrile or DMF)

• Procedure:

  • To a solution of benzyl carbazate in the chosen solvent, add the base.

  • Add 1,3-dichloropropane to the mixture.

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and filter off any inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain Benzyl Pyrazolidine-1-carboxylate.

Key Synthetic Transformations and Protocols

The utility of Benzyl Pyrazolidine-1-carboxylate as a building block is showcased in its ability to undergo a variety of transformations to yield complex heterocyclic structures.

Application 1: Oxidative Dehydrogenation to Benzyl Pyrazole-1-carboxylate

The conversion of the saturated pyrazolidine ring to its aromatic pyrazole counterpart is a crucial transformation, as pyrazoles are a cornerstone of many pharmaceuticals. This can be achieved through catalytic dehydrogenation.

Caption: Oxidative dehydrogenation of Benzyl Pyrazolidine-1-carboxylate.

Protocol 2: Palladium-Catalyzed Dehydrogenation

This protocol outlines a common method for the dehydrogenation of N-Cbz protected pyrazolidines.[3][4]

• Materials:

  • Benzyl Pyrazolidine-1-carboxylate

  • 10% Palladium on carbon (Pd/C)

  • A high-boiling solvent (e.g., toluene, xylene)

  • Hydrogen acceptor (optional, e.g., cyclohexene or maleic acid)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve Benzyl Pyrazolidine-1-carboxylate in the chosen solvent.

  • Add 10% Pd/C (typically 5-10 mol%).

  • If a hydrogen acceptor is used, add it to the reaction mixture.

  • Heat the mixture to reflux and monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric when dry. Keep the filter cake wet with solvent during filtration.

  • Wash the Celite® pad with a small amount of the reaction solvent.

  • Combine the filtrates and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to yield Benzyl Pyrazole-1-carboxylate.

Rationale for Experimental Choices:

• Catalyst: Palladium on carbon is a highly effective and widely used heterogeneous catalyst for hydrogenation and dehydrogenation reactions.[5]

• Solvent: High-boiling aromatic solvents are often used to achieve the necessary temperatures for dehydrogenation.

• Hydrogen Acceptor: While the reaction can proceed without a hydrogen acceptor, its presence can often accelerate the reaction by facilitating the removal of hydrogen from the catalyst surface.

Application 2: 1,3-Dipolar Cycloaddition for the Synthesis of Fused Bicyclic Systems

Benzyl Pyrazolidine-1-carboxylate can serve as a precursor to an azomethine ylide, a 1,3-dipole, which can then undergo cycloaddition reactions with various dipolarophiles, such as aldehydes, to form fused bicyclic pyrazolidinones. This transformation is a powerful tool for rapidly building molecular complexity.

Caption: [3+2] Cycloaddition pathway to fused pyrazolidinones.

Protocol 3: Synthesis of Pyrazolo[1,2-a]pyrazole Derivatives

This protocol describes the reaction of Benzyl Pyrazolidine-1-carboxylate with an aldehyde to form a fused bicyclic system.

• Materials:

  • Benzyl Pyrazolidine-1-carboxylate

  • An aldehyde (e.g., paraformaldehyde or a substituted benzaldehyde)

  • A suitable solvent (e.g., toluene or xylene)

  • Dean-Stark trap (if using an aqueous aldehyde solution)

• Procedure:

  • To a solution of Benzyl Pyrazolidine-1-carboxylate in the chosen solvent, add the aldehyde.

  • If water is a byproduct, equip the reaction flask with a Dean-Stark trap to remove it azeotropically.

  • Heat the reaction mixture to reflux and monitor its progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the fused bicyclic pyrazolidinone.

Mechanistic Insight:

The reaction proceeds through the in situ formation of an N,N'-dialkylidene-1,2-diaminium intermediate, which then acts as a masked azomethine ylide. This 1,3-dipole undergoes a [3+2] cycloaddition with another molecule of the aldehyde (or a different dipolarophile) to furnish the bicyclic adduct. The regioselectivity and stereoselectivity of this reaction can often be controlled by the choice of reactants and reaction conditions.[6][7]

Data Presentation

Starting Material	Reagent	Product	Reaction Type	Typical Yield (%)
Benzyl Carbazate, 1,3-Dichloropropane	K₂CO₃	Benzyl Pyrazolidine-1-carboxylate	Cyclization	60-75
Benzyl Pyrazolidine-1-carboxylate	10% Pd/C	Benzyl Pyrazole-1-carboxylate	Dehydrogenation	70-85
Benzyl Pyrazolidine-1-carboxylate	Paraformaldehyde	Dihydropyrazolo[1,2-a]pyrazole derivative	[3+2] Cycloaddition	65-80

Conclusion and Future Outlook

Benzyl Pyrazolidine-1-carboxylate has proven to be a valuable and versatile building block in the synthesis of a wide range of heterocyclic compounds. Its unique combination of a protected nitrogen, a reactive secondary amine, and a convertible saturated ring system allows for a diverse array of synthetic manipulations. The protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this synthon. As the demand for novel heterocyclic scaffolds in drug discovery and materials science continues to grow, the importance of well-designed building blocks like Benzyl Pyrazolidine-1-carboxylate will undoubtedly increase, paving the way for the discovery of new and improved functional molecules.

References

• CN109627190B - Synthesis method of benzyl carbazate - Google Patents.
• CN103819366A - Synthetic method of benzyl carbazate - Google Patents.

• Doumbia, J. et al. (2023). STUDY OF 1,3-DIPOLAR CYCLOADDITION REACTION BETWEEN 1- PROPARGYL-2-ISOXAZOLYLMETHYL-BENZIMIDAZOLE AND N-PHENYL HYDRAZONOYL CH. Revues Scientifiques Marocaines. Available at: [Link]

• Synthesis and Antimicrobial Activity of Some New Pyrazoles, Fused Pyrazolo[3,4-d]-pyrimidine and 1,2-Dihydroimidazo-[2,1-c][1][2]triazin-6-one Derivatives - PMC - NIH. Available at: [Link]

• Catalytic hydrogenation of 1 and 2-pyrazoline. Isolation of pyrazolidine and process schemes | Request PDF - ResearchGate. Available at: [Link]

• Best Pd/C catalyst for N-CBZ deprotection, its state and regeneration? | ResearchGate. Available at: [Link]

• Synthesis and Characterization of Some Pyrazole , Pyrazoline and Pyrazolidine Derivatives. Available at: [Link]

• Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison - PubMed. Available at: [Link]

• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Available at: [Link]

• Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents - MDPI. Available at: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI. Available at: [Link]

• Formic acid, chloro-, benzyl ester - Organic Syntheses Procedure. Available at: [Link]

• Pyrazoles, Pyrazolines, Pyrazolidines, Indazoles and Condensed Rings - Semantic Scholar. Available at: [Link]

• Pd/C Hydrogenation vs. dehydrogenation by Dr. Tanmoy Biswas (Chemistry : The Mystery of Molecules). - YouTube. Available at: [Link]

• SYNTHESIS OF 3- (1 – BENZYL – 1H – BENZO [D] IMIDAZOL – 2 – L AMINO) – 2 – (3 – ARYL – 1- PHENYL – 1H – PYRAZOL – 4 – YL) THIAZOLIDIN – 4- ONES AND THEIR ANTIMICROBIAL ACTIVITIES | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Available at: [Link]

• Decarboxylative 1,3-dipolar cycloadditions of l-proline - RSC Advances (RSC Publishing). Available at: [Link]

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The Versatile Scaffold: Application of Benzyl Pyrazolidine-1-carboxylate in the Development of Novel Pharmaceuticals

Introduction: Unlocking the Potential of the Pyrazolidine Core

The pyrazolidine ring system, a saturated five-membered heterocycle containing two adjacent nitrogen atoms, represents a privileged scaffold in medicinal chemistry. Its inherent structural features allow for three-dimensional diversity, making it an attractive starting point for the development of novel therapeutics. Benzyl Pyrazolidine-1-carboxylate, in particular, serves as a versatile building block, offering a strategic handle for synthetic modifications to explore a wide range of biological targets. This guide provides an in-depth exploration of the application of Benzyl Pyrazolidine-1-carboxylate in the design and synthesis of new pharmaceutical agents, with a focus on practical, field-proven protocols and the underlying scientific rationale. The pyrazole nucleus, closely related to pyrazolidine, is present in numerous FDA-approved drugs, highlighting the therapeutic potential of this chemical space.[1] Derivatives of pyrazoles and pyrazolines have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[2]

Strategic Importance in Drug Discovery

The benzyl carbamate moiety of Benzyl Pyrazolidine-1-carboxylate provides a stable yet cleavable protecting group for one of the nitrogen atoms, allowing for selective functionalization of the pyrazolidine ring. This strategic advantage enables medicinal chemists to systematically modify the core structure to optimize pharmacokinetic and pharmacodynamic properties. The exploration of derivatives from this scaffold has led to the discovery of potent inhibitors of key biological targets, such as kinases involved in inflammatory signaling pathways.

Featured Application: Development of RIP1 Kinase Inhibitors for Inflammatory Diseases

A compelling application of the benzyl pyrazole scaffold, a close structural analog and accessible derivative of benzyl pyrazolidine, is in the development of Receptor-Interacting Protein 1 (RIP1) kinase inhibitors.[1] RIP1 kinase is a critical mediator of necroptosis, a form of programmed cell death implicated in the pathophysiology of various inflammatory diseases, including pancreatitis.[1] Potent and selective inhibitors of RIP1 kinase have the potential to offer novel therapeutic interventions for these conditions.

Mechanism of Action: Targeting Necroptosis

Necroptosis is a pro-inflammatory cell death pathway that is activated under conditions of caspase-8 inhibition. RIP1 kinase, upon activation, phosphorylates its downstream target, RIP3, which in turn phosphorylates and activates Mixed Lineage Kinase Domain-Like (MLKL). Oligomerization of phosphorylated MLKL leads to its translocation to the plasma membrane, resulting in membrane permeabilization and cell death. By inhibiting the kinase activity of RIP1, drug candidates can block this signaling cascade and prevent necroptotic cell death and the associated inflammation.

Below is a diagram illustrating the RIP1 kinase-mediated necroptosis pathway and the point of intervention for inhibitors.

Caption: RIP1 Kinase Signaling Pathway and Point of Inhibition.

Protocols for Synthesis and Characterization

The following protocols provide a general framework for the synthesis and characterization of novel pharmaceutical candidates derived from a benzyl pyrazole scaffold, which can be adapted from Benzyl Pyrazolidine-1-carboxylate.

General Synthetic Scheme

The synthesis of 1-benzyl-1H-pyrazole derivatives can be achieved through a multi-step process, often starting from readily available precursors. A common approach involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, followed by N-benzylation.[3]

Caption: General Synthetic Workflow for 1-Benzyl-1H-pyrazole Derivatives.

Protocol 1: Synthesis of a 1-Benzyl-1H-pyrazole Derivative

This protocol is adapted from established methods for pyrazole synthesis.[3]

Materials:

• 1,3-dicarbonyl compound (e.g., acetylacetone)

• Hydrazine hydrate

• Benzyl bromide

• Sodium hydroxide (NaOH)

• Ethanol

• Toluene

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Synthesis of the Pyrazole Core:

  • In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1.0 eq) in ethanol.

  • Add hydrazine hydrate (1.1 eq) dropwise at room temperature.

  • Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The crude pyrazole core can be purified by recrystallization or used directly in the next step.

• N-Benzylation:

  • To a solution of the pyrazole core (1.0 eq) in toluene, add an aqueous solution of NaOH (2.0 eq) and a catalytic amount of a phase-transfer catalyst.

  • Add benzyl bromide (1.2 eq) dropwise to the vigorously stirred biphasic mixture.

  • Heat the reaction to 60-80 °C and stir for 4-6 hours, monitoring by TLC.

  • After completion, cool the mixture, separate the organic layer, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Characterization:

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane).

  • Characterize the purified 1-benzyl-1H-pyrazole derivative using:

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the structure.

    • Mass Spectrometry (MS): To determine the molecular weight.

    • Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Table 1: Representative Characterization Data

Compound ID	Molecular Formula	MW ( g/mol )	¹H NMR (δ, ppm)	MS (m/z) [M+H]⁺
4b (Example)	C₁₇H₁₂Cl₂N₄O₂	391.21	8.15 (s, 1H), 7.60 (d, 1H), 7.45 (m, 2H), 7.30 (m, 3H), 5.60 (s, 2H)	391.0

Data is hypothetical and for illustrative purposes, based on similar reported structures.[1]

Protocols for Biological Evaluation

Protocol 2: In Vitro RIP1 Kinase Inhibition Assay

This protocol outlines a method to assess the inhibitory activity of synthesized compounds against RIP1 kinase.[4][5]

Materials:

• Recombinant human RIP1 kinase

• Myelin Basic Protein (MBP) as a substrate

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.02% Brij35, 0.02 mg/mL BSA, 0.1 mM Na₃VO₄, 2 mM DTT)

• Synthesized compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• Add 2.5 µL of the compound dilutions to the wells of a 384-well plate.

• Add 2.5 µL of RIP1 kinase solution to each well.

• Initiate the reaction by adding 5 µL of a mixture of ATP and MBP substrate.

• Incubate the plate at room temperature for 1 hour.

• Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol 3: In Vivo Anti-Inflammatory Activity - Carrageenan-Induced Paw Edema Model

This protocol describes a standard method to evaluate the in vivo anti-inflammatory efficacy of lead compounds.[6][7]

Materials:

• Male Wistar rats or Swiss albino mice

• Carrageenan solution (1% w/v in saline)

• Test compound formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose)

• Reference drug (e.g., Indomethacin)

• Plethysmometer

Procedure:

• Acclimatize the animals for at least one week before the experiment.

• Divide the animals into groups (n=6-8 per group): Vehicle control, reference drug, and test compound groups (at various doses).

• Administer the test compounds or reference drug orally or intraperitoneally.

• After 1 hour, induce inflammation by injecting 0.1 mL of carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Calculation: % Inhibition = [ (V_c - V_t) / V_c ] * 100 Where V_c is the average paw volume of the control group and V_t is the average paw volume of the treated group.

Table 2: Example In Vivo Efficacy Data

Treatment	Dose (mg/kg)	Paw Edema Inhibition (%) at 3h
Vehicle	-	0
Indomethacin	10	55
Compound 4b	10	68
Compound 4b	30	82

Data is hypothetical and for illustrative purposes, based on similar reported studies.[7]

Conclusion and Future Directions

Benzyl Pyrazolidine-1-carboxylate and its derivatives represent a highly promising class of scaffolds for the development of novel pharmaceuticals. The synthetic tractability and the diverse range of biological activities associated with the pyrazolidine/pyrazole core make it a focal point for ongoing drug discovery efforts. The successful development of potent RIP1 kinase inhibitors from a related benzyl pyrazole scaffold underscores the potential of this chemical space to address unmet medical needs in inflammatory diseases. Future research will likely focus on further exploring the structure-activity relationships, optimizing pharmacokinetic profiles, and expanding the therapeutic applications of this versatile molecular framework.

References

• Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. PubMed. Available at: [Link]

• Original Research Article Synthesis and Characterization of some new Synthesis of 1-acetyl-3-(4-nitrophenyl)- 5-(substituted ph. International Journal of Current Microbiology and Applied Sciences. Available at: [Link]

• Synthesis and characterization of new pyrazolyl-substituted thiazolidinone, thiazole, and thiazoline candidates. ResearchGate. Available at: [Link]

• Synthesis of Pyrazole Derivatives A Review. International Journal for Multidisciplinary Research. Available at: [Link]

• Synthesis and Crystal Structures of N-Substituted Pyrazolines. National Center for Biotechnology Information. Available at: [Link]

• Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. National Center for Biotechnology Information. Available at: [Link]

• Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. MDPI. Available at: [Link]

• Identification of an antibody-based immunoassay for measuring direct target binding of RIPK1 inhibitors in cells and tissues. National Center for Biotechnology Information. Available at: [Link]

• (PDF) Design, Synthesis, In Vivo Anti-inflammatory, Analgesic Activities and Molecular Docking of Some Novel Pyrazolone Derivatives. ResearchGate. Available at: [Link]

• Synthesis and Characterization and Microbial Activity of N-Substituted Pyrazolines. Asian Journal of Chemistry. Available at: [Link]

• Synthesis and Antitumor Activity of Novel N'-(2-Benzylthiobenzenesulfonyl)-1H-pyrazole-1-amidine Derivatives. ResearchGate. Available at: [Link]

• Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. National Center for Biotechnology Information. Available at: [Link]

• RIPK1 Kinase Assay Kit. BPS Bioscience. Available at: [Link]

• Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. Journal of Advances in Medicine and Medical Research. Available at: [Link]

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. Preprints.org. Available at: [Link]

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. National Center for Biotechnology Information. Available at: [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Available at: [Link]

• Synthesis and crystal structures of N-substituted pyrazolines. PubMed. Available at: [Link]

• Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. ResearchGate. Available at: [Link]

• Identification of RIP1 kinase as a specific cellular target of necrostatins. PubMed Central. Available at: [Link]

• Synthesis of (6E)-1-(1-Benzyl-3-Methyl-1H -Pyrazole-5 (4H) Ylidene) Hydrazine Derivatives. RSIS International. Available at: [Link]

• Identification of a RIP1 Kinase Inhibitor Clinical Candidate (GSK3145095) for the Treatment of Pancreatic Cancer. National Center for Biotechnology Information. Available at: [Link]

• RIP1 inhibition blocks inflammatory diseases but not tumor growth or metastases. National Center for Biotechnology Information. Available at: [Link]

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Application Note &amp; Protocols: N-Benzylation of Pyrazolidine Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed technical guide for the N-benzylation of pyrazolidine derivatives, a critical transformation in medicinal chemistry for synthesizing compounds with diverse biological activities. We present two robust and field-proven methodologies: Direct Alkylation via nucleophilic substitution and Reductive Amination . This guide explains the causality behind experimental choices, offers detailed step-by-step protocols, and provides guidance on data interpretation and troubleshooting. The protocols are designed to be self-validating, ensuring researchers can confidently implement and adapt these procedures for the synthesis of mono- and di-benzylated pyrazolidine targets.

Introduction: The Significance of the N-Benzyl Pyrazolidine Scaffold

Pyrazolidines, saturated five-membered heterocyclic rings containing two adjacent nitrogen atoms, are foundational scaffolds in medicinal chemistry. Their derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antibacterial, and CNS-modulating properties. The process of N-benzylation—attaching a benzyl group to one or both nitrogen atoms—is a key synthetic step that significantly influences the steric and electronic properties of the molecule. This modification can enhance biological activity, improve pharmacokinetic profiles, or serve as a stable protecting group that can be removed under specific conditions.

This guide provides comprehensive protocols for the two most reliable and versatile methods for N-benzylation:

• Method 1: Direct Alkylation: A classic SN2 reaction suitable for both mono- and di-benzylation.

• Method 2: Reductive Amination: A mild and highly selective method for mono-benzylation.

Mechanistic Considerations & Method Selection

The choice between direct alkylation and reductive amination is dictated by the desired final product (mono- vs. di-substituted) and the sensitivity of the substrate to the reaction conditions.

Direct Alkylation: An SN2 Pathway

This method involves the deprotonation of a pyrazolidine nitrogen by a base to form a nucleophilic pyrazolidinate anion, which then attacks an electrophilic benzyl halide (e.g., benzyl bromide).

• Mechanism: The reaction proceeds via a standard SN2 mechanism. The key challenge lies in controlling the degree of alkylation. The two nitrogen atoms of an unsubstituted pyrazolidine are equivalent. After the first benzylation, the remaining N-H is less acidic and more sterically hindered, but can still be alkylated, often requiring stronger conditions or leading to a mixture of products.

• Controlling Selectivity (Mono- vs. Di-benzylation):

  • Mono-benzylation is favored by using a mild base (e.g., K₂CO₃, Et₃N) and a controlled stoichiometry of the benzyl halide (typically 1.0-1.2 equivalents).

  • Di-benzylation is achieved by using an excess of the benzyl halide (≥2.2 equivalents) and a stronger base (e.g., NaH) or by performing a sequential alkylation. A one-pot synthesis of symmetrically di-substituted hydrazines can be achieved by forming a dianion with a strong base like n-butyllithium before adding the electrophile[1][2].

Reductive Amination: An Imine-Based Pathway

Reductive amination is an exceptionally clean and selective method for preparing mono-N-benzyl derivatives. It involves the reaction of the pyrazolidine with benzaldehyde to form an intermediate iminium ion, which is then reduced in situ by a mild hydride reagent.

• Mechanism: The reaction avoids the use of harsh bases and alkyl halides. A key aspect is the choice of reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice because it is mild enough to not reduce the starting aldehyde but is highly effective at reducing the protonated imine (iminium ion) intermediate. This selectivity prevents the consumption of the reagent by the carbonyl starting material[3][4].

• Selectivity: This method inherently produces only the mono-benzylated product, as the resulting tertiary amine is not reactive under these conditions. This makes it the superior choice when the mono-substituted derivative is the exclusive target.

Figure 1: General experimental workflow for N-benzylation.

Experimental Protocols

Safety Precautions

• Benzyl Bromide: Is a lachrymator and irritant. It must be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.[5][6][7][8]

• Sodium Triacetoxyborohydride (STAB): Reacts with water and moisture, releasing flammable gases. It is also an irritant. Handle in a dry environment (e.g., under an inert atmosphere if possible) and store in a tightly sealed container in a dry place. Avoid contact with skin and eyes.[3][4][9][10][11]

• Solvents: Handle all organic solvents in a fume hood. DMF is a potential reproductive toxin. Dichloroethane (DCE) is a suspected carcinogen.

Protocol 1: N-Benzylation via Direct Alkylation

This protocol is optimized for the synthesis of 1,2-dibenzylpyrazolidine but can be adapted for mono-alkylation by adjusting stoichiometry.

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
Pyrazolidine	72.11	10	1.0	721 mg
Sodium Hydride (60% disp.)	24.00 (as NaH)	22	2.2	880 mg
Benzyl Bromide	171.03	22	2.2	2.6 mL
Anhydrous Tetrahydrofuran (THF)	-	-	-	50 mL
Saturated NH₄Cl (aq)	-	-	-	~50 mL
Ethyl Acetate	-	-	-	~150 mL
Brine	-	-	-	~50 mL

| Anhydrous Na₂SO₄ or MgSO₄ | - | - | - | As needed |

Step-by-Step Procedure

• Setup: Add sodium hydride (60% dispersion in mineral oil, 880 mg, 22 mmol) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.

• Solvent Addition: Suspend the NaH in anhydrous THF (30 mL) under a nitrogen atmosphere. Cool the suspension to 0 °C in an ice bath.

• Substrate Addition: Dissolve pyrazolidine (721 mg, 10 mmol) in anhydrous THF (20 mL) and add it dropwise to the stirred NaH suspension over 15 minutes.

  • Causality Note: Adding the substrate slowly to the base at 0 °C helps to control the exothermic reaction and hydrogen gas evolution. NaH is a strong, non-nucleophilic base ideal for complete deprotonation of both N-H groups.[12] THF is a suitable aprotic solvent that will not react with the base.

• Deprotonation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure complete formation of the pyrazolidine dianion.

• Electrophile Addition: Cool the reaction mixture back to 0 °C. Add benzyl bromide (2.6 mL, 22 mmol) dropwise via the dropping funnel.

• Reaction: After addition, allow the reaction to warm to room temperature and stir overnight (or until TLC analysis indicates complete consumption of the starting material/intermediate).

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (~50 mL) at 0 °C to neutralize any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing & Drying: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 1,2-dibenzylpyrazolidine.

Protocol 2: N-Benzylation via Reductive Amination

This protocol is optimized for the selective synthesis of 1-benzylpyrazolidine .

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
Pyrazolidine	72.11	10	1.0	721 mg
Benzaldehyde	106.12	10	1.0	1.02 mL
Sodium Triacetoxyborohydride	211.94	15	1.5	3.18 g
1,2-Dichloroethane (DCE)	-	-	-	50 mL
Saturated NaHCO₃ (aq)	-	-	-	~50 mL
Dichloromethane (DCM)	-	-	-	~150 mL
Brine	-	-	-	~50 mL

| Anhydrous Na₂SO₄ or MgSO₄ | - | - | - | As needed |

Step-by-Step Procedure

• Setup: To a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, add pyrazolidine (721 mg, 10 mmol) and benzaldehyde (1.02 mL, 10 mmol) in 1,2-dichloroethane (50 mL).

• Iminium Formation: Stir the mixture at room temperature for 30-60 minutes. This allows for the initial formation of the iminium ion intermediate.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (3.18 g, 15 mmol) to the mixture in one portion.

  • Causality Note: STAB is added after the aldehyde and amine have had time to form the iminium ion. It is used in slight excess to ensure complete reduction. DCE is an excellent aprotic solvent for this reaction as it does not react with the hydride reagent.[3][4]

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution (~50 mL). Stir for 15 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing & Drying: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product is often of high purity. If necessary, purify by flash column chromatography on silica gel (a gradient of ethyl acetate in hexane, possibly with 1% triethylamine added to the eluent to prevent tailing of the basic product). Alternatively, purification can be achieved by forming an acid salt (e.g., with HCl) and recrystallizing.[8]

Data Interpretation and Characterization

Unambiguous characterization of the N-benzylated products is crucial. NMR spectroscopy is the primary tool for this purpose.

Figure 2: Reaction mechanisms for N-benzylation pathways.

Expected NMR Spectral Features (in CDCl₃)

The key diagnostic signals are the benzylic methylene protons (Ar-CH₂ -N) and the protons of the pyrazolidine ring.

Compound	Proton	Expected ¹H NMR Shift (δ, ppm)	Expected ¹³C NMR Shift (δ, ppm)	Key Features
1-Benzylpyrazolidine	Ar-H	7.20-7.40 (m, 5H)	127-138	Aromatic signals.
Ar-CH₂ -N	~4.0-4.5 (s, 2H)	~55-60	Diagnostic singlet for the benzyl group.
N-H	1.5-3.0 (br s, 1H)	-	Broad, exchangeable proton.
N-CH₂-CH₂-N	~2.9-3.2 (t, 2H), ~2.6-2.9 (t, 2H)	~45-55	Two triplets for the ring CH₂ groups adjacent to N.
N-CH₂-CH₂ -N	~1.8-2.1 (quintet, 2H)	~25-30	One quintet for the central ring CH₂ group.
1,2-Dibenzylpyrazolidine	Ar-H	7.20-7.40 (m, 10H)	127-138	Aromatic signals integrate to 10 protons.
Ar-CH₂ -N	~4.0-4.5 (s, 4H)	~55-60	A single, larger singlet for two equivalent benzyl groups.
N-H	Absent	-	Absence of the N-H signal confirms di-substitution.
N-CH₂-CH₂-N	~2.7-3.0 (t, 4H)	~50-55	A single triplet for the four equivalent ring protons adjacent to N.
N-CH₂-CH₂ -N	~1.9-2.2 (quintet, 2H)	~25-30	One quintet for the central ring CH₂ group.

Note: These are representative values. Actual chemical shifts may vary based on substitution and solvent. The provided data for pyrazolidine-3,5-diones show benzylic protons further downfield (~4.7 ppm) due to the deshielding effect of the adjacent carbonyl groups.[13]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield (Direct Alkylation)	1. Inactive base (e.g., NaH exposed to air).2. Insufficiently anhydrous solvent.3. Incomplete deprotonation.	1. Use fresh, high-quality NaH. Rinse oil-dispersed NaH with dry hexanes before use.2. Use freshly distilled or commercially available anhydrous solvents.3. Increase reaction time for deprotonation or use a stronger base system.
Mixture of Mono- and Di-alkylation	1. Incorrect stoichiometry of benzyl bromide.2. Reaction temperature too high or time too long for mono-alkylation.	1. For mono-alkylation, use ≤1.1 eq. of benzyl bromide. For di-alkylation, use ≥2.2 eq.2. Run mono-alkylation reactions at a lower temperature (e.g., 0 °C to RT) and monitor carefully by TLC to stop before di-alkylation begins.
Low or No Yield (Reductive Amination)	1. Deactivated STAB (hydrolyzed).2. Inefficient iminium ion formation.	1. Use fresh STAB from a tightly sealed container. Handle quickly in a dry environment.2. Add a few drops of acetic acid to catalyze iminium formation, especially with less reactive amines/aldehydes. Allow more time for this step before adding STAB.
Product is Difficult to Purify	1. Product is a very polar, basic amine.2. Contamination with mineral oil (from NaH).	1. Add 1% triethylamine to the column eluent to prevent streaking. Consider purification via acid-salt crystallization.2. Perform a hexane wash of the crude product before chromatography to remove the mineral oil.

Conclusion

The N-benzylation of pyrazolidines is a fundamental synthetic operation accessible through well-established methods. Direct alkylation offers a versatile route to both mono- and di-benzylated products, with selectivity controlled by the choice of base and stoichiometry. For instances where high selectivity for the mono-benzylated product is paramount, reductive amination with sodium triacetoxyborohydride provides a mild, efficient, and high-yielding alternative. By understanding the underlying mechanisms and carefully controlling experimental parameters as outlined in this guide, researchers can reliably synthesize a wide array of N-benzyl pyrazolidine derivatives for applications in drug discovery and chemical biology.

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• Scharlab. (n.d.). 112030 - Sodium triacetoxyborohydride - Safety Data Sheet. Retrieved from [Link]

• Thermo Fisher Scientific. (2015). Benzyl bromide - SAFETY DATA SHEET. Retrieved from [Link]

• Loba Chemie. (2013). BENZYL BROMIDE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Singh, R., Upmanyu, N., Gupta, M., & Prasad, P. (2015). Novel Synthesis, Characterization and Biological Evaluation of Substituted Pyrazolidine-3, 5-Dione. JSM Chemistry, 3(1), 1016.
• Saini, S., et al. (2008). Synthesis and Antimicrobial Activity of some Pyrazolidin-3-ones Derivatives. International Journal of ChemTech Research, 6(4), 2256-2261.
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• Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved from [Link]

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• Beilstein Journals. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Retrieved from [Link]

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• MDPI. (n.d.). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Retrieved from [Link]

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Application Notes &amp; Protocols: Benzyl Pyrazolidine-1-carboxylate in the Design of Novel Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The escalating demand for sustainable agricultural practices necessitates the development of novel, effective, and environmentally benign agrochemicals. The pyrazolidine scaffold has emerged as a privileged structure in medicinal and agrochemical research, owing to its diverse biological activities. This document provides an in-depth technical guide on the application of Benzyl Pyrazolidine-1-carboxylate as a key building block in the design and synthesis of next-generation fungicides, insecticides, and herbicides. We will explore the synthetic versatility of this scaffold, delve into the structure-activity relationships (SAR) that govern bioactivity, and provide detailed protocols for the evaluation of candidate compounds, from initial in vitro screening to rigorous field trials.

Introduction: The Strategic Importance of the Pyrazolidine Core

The pyrazolidine ring system, a five-membered saturated heterocycle with two adjacent nitrogen atoms, offers a unique combination of structural rigidity and synthetic tractability. The incorporation of a benzyl carboxylate group at the N-1 position, as in Benzyl Pyrazolidine-1-carboxylate, provides a stable yet reactive handle for a multitude of chemical transformations. This allows for the systematic exploration of chemical space and the fine-tuning of physicochemical properties to optimize biological activity against a wide range of agricultural pests and diseases.

The rationale for focusing on Benzyl Pyrazolidine-1-carboxylate stems from the proven success of related pyrazole and pyrazoline derivatives in the agrochemical market.[1][2][3] These compounds have demonstrated potent activity through various mechanisms of action, including the disruption of mitochondrial respiration and interference with neuronal signaling pathways in insects.[3] By leveraging the pyrazolidine core, we aim to develop novel compounds with improved efficacy, selectivity, and safety profiles.

Synthetic Pathways: From Benzyl Pyrazolidine-1-carboxylate to Bioactive Derivatives

The synthetic utility of Benzyl Pyrazolidine-1-carboxylate lies in its adaptability to a variety of chemical modifications. The following section outlines key synthetic strategies for generating a diverse library of pyrazolidine-based agrochemical candidates.

General Synthesis of the Pyrazolidine Core

The foundational pyrazolidine structure can be synthesized through several established routes. One common method involves the cycloaddition of a 1,3-dipolar species with an appropriate dipolarophile. For instance, the reaction of a 1,3-dipolar azomethine imine compound with a substituted allenoate can yield tetrahydropyrazolopyrazolone heterocyclic compounds, which have shown broad biological activities in the agricultural sector.

Derivatization of Benzyl Pyrazolidine-1-carboxylate

Once the core is established, the benzyl carboxylate moiety serves as a versatile anchor for further functionalization.

A prevalent strategy for enhancing biological activity is the conversion of the carboxylate to a carboxamide. This is often achieved by first hydrolyzing the benzyl ester to the corresponding carboxylic acid, followed by amide bond formation with a variety of amines.

Step-by-Step Protocol:

• Ester Hydrolysis: Dissolve Benzyl Pyrazolidine-1-carboxylate in a suitable solvent such as a mixture of tetrahydrofuran (THF) and water. Add a stoichiometric amount of a base, like lithium hydroxide (LiOH), and stir the mixture at room temperature until the reaction is complete (monitored by Thin Layer Chromatography - TLC).

• Acidification: Carefully acidify the reaction mixture with a dilute acid (e.g., 1N HCl) to a pH of approximately 3-4.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the pyrazolidine-1-carboxylic acid.

• Amide Coupling: To a solution of the pyrazolidine-1-carboxylic acid in a polar aprotic solvent like dimethylformamide (DMF), add a coupling agent (e.g., HATU or HBTU) and a non-nucleophilic base (e.g., diisopropylethylamine - DIPEA).

• Amine Addition: Add the desired amine (e.g., a substituted benzylamine) to the reaction mixture and stir at room temperature. The progress of the reaction should be monitored by TLC.

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent. The organic layer is then washed sequentially with dilute acid, saturated sodium bicarbonate solution, and brine. After drying and concentration, the crude product is purified by column chromatography on silica gel to afford the desired pyrazolidine-1-carboxamide.

The choice of the amine component is critical for determining the final biological activity, and a diverse library of amines should be employed to explore the structure-activity relationship.[4]

Caption: Synthetic workflow for pyrazolidine-1-carboxamides.

Biological Evaluation: Screening for Agrochemical Potential

A systematic and tiered approach to biological screening is essential for the efficient identification of lead compounds.

In Vitro Antifungal Activity

This assay provides a rapid assessment of a compound's ability to inhibit the growth of key plant pathogenic fungi.

Step-by-Step Protocol:

• Compound Preparation: Dissolve the synthesized pyrazolidine derivatives in a suitable solvent (e.g., acetone) to create stock solutions of a known concentration (e.g., 100 μg/mL).[5]

• Media Preparation: Prepare Potato Dextrose Agar (PDA) and autoclave to sterilize. Allow the media to cool to approximately 50-60°C.

• Dosing: Add the appropriate volume of the test compound stock solution to the molten PDA to achieve the desired final concentrations (e.g., 50, 25, 12.5, 6.25 μg/mL). A solvent control (containing only the solvent) and a positive control (a commercial fungicide) should be included.[6]

• Plating: Pour the amended PDA into sterile Petri dishes and allow them to solidify.

• Inoculation: Place a mycelial plug (typically 5 mm in diameter) from the edge of an actively growing culture of the target fungus (e.g., Rhizoctonia solani, Alternaria porri) onto the center of each PDA plate.[5]

• Incubation: Incubate the plates at an appropriate temperature (e.g., 25°C) in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the colony in the solvent control plate reaches the edge of the dish.

• Analysis: Calculate the percentage of mycelial growth inhibition using the formula: Inhibition (%) = [(dc - dt) / dc] x 100 where 'dc' is the average diameter of the fungal colony in the control and 'dt' is the average diameter of the fungal colony in the treated plate.

• EC50 Determination: From the dose-response data, calculate the Effective Concentration required to inhibit 50% of mycelial growth (EC50) for each active compound.

Table 1: Hypothetical Antifungal Activity Data

Compound ID	Target Fungus	EC50 (µg/mL)
BPC-A1	Rhizoctonia solani	15.2
BPC-A2	Rhizoctonia solani	8.7
BPC-A3	Alternaria porri	> 50
Fungicide Std.	Rhizoctonia solani	1.5

In Vivo Insecticidal Activity

This assay evaluates the contact toxicity of the compounds against a common agricultural pest.

Step-by-Step Protocol:

• Plant Preparation: Grow host plants (e.g., fava beans for Aphis fabae) in a greenhouse until they have 2-4 true leaves.

• Compound Application: Prepare solutions of the test compounds in a suitable solvent with a surfactant. Apply the solutions to the plant foliage using a sprayer to ensure uniform coverage. Include a solvent-only control and a positive control (a commercial insecticide).

• Infestation: After the treated leaves have dried, infest each plant with a known number of aphids (e.g., 20-30 adults).

• Incubation: Maintain the plants in a controlled environment (e.g., 22°C, 16:8 hour light:dark cycle).

• Mortality Assessment: After a set period (e.g., 48 or 72 hours), count the number of dead and live aphids on each plant. Aphids that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Calculate the percentage mortality for each treatment, correcting for any mortality in the control group using Abbott's formula. Determine the LC50 (Lethal Concentration to kill 50% of the population) for active compounds.[7]

Caption: Tiered screening approach for novel agrochemicals.

Field Trials: Evaluating Performance under Real-World Conditions

Promising lead compounds identified through laboratory and greenhouse screening must undergo rigorous field trials to assess their efficacy and crop safety under diverse environmental conditions.

Protocol 4.1: Crop Field Trial Design and Execution

The design and execution of crop field trials should adhere to established guidelines, such as those provided by the Organisation for Economic Co-operation and Development (OECD).[8][9]

Key Considerations for Field Trial Design:

• Trial Location: Select trial sites that are representative of the major growing regions for the target crop.

• Plot Design: Use a randomized complete block design with a sufficient number of replicates (typically 3-4) to ensure statistical validity. Plot sizes should be adequate for the crop and application equipment.

• Application: Apply the test compound using calibrated equipment that simulates commercial application methods. The application rate, timing, and frequency should reflect the proposed good agricultural practice (GAP).[8]

• Treatments: Include an untreated control and a commercial standard for comparison.

• Data Collection:

  • Efficacy: Assess disease severity or pest population density at regular intervals throughout the growing season.

  • Phytotoxicity: Visually inspect the crop for any signs of injury (e.g., stunting, chlorosis, necrosis) at multiple time points after application.

  • Yield: At the end of the season, harvest the crop from each plot and measure the yield.

• Residue Analysis: Collect samples of the raw agricultural commodity at harvest for residue analysis to establish maximum residue limits (MRLs).[9]

Table 2: Example Field Trial Data Summary for a Novel Fungicide

Treatment	Application Rate (g a.i./ha)	Disease Severity (%)	Yield (t/ha)
Untreated Control	0	65.4	5.2
BPC-Lead-1	100	12.8	8.1
BPC-Lead-1	150	8.2	8.5
Commercial Std.	125	10.5	8.3

Formulation Development: Enhancing Practical Utility

The performance of an active ingredient is significantly influenced by its formulation. The choice of formulation depends on the physicochemical properties of the compound, the target pest or disease, and the application method.

Common Formulation Types for Pyrazolidine-Based Agrochemicals:

• Emulsifiable Concentrates (ECs): Suitable for compounds that are soluble in organic solvents but not in water. An emulsifier is added to allow the concentrate to form a stable emulsion when mixed with water.[10]

• Wettable Powders (WPs): The active ingredient is mixed with a finely ground inert carrier and a wetting agent. The powder is then suspended in water for spraying.[10]

• Granules (GR): The active ingredient is absorbed onto or coated onto inert granules. Granular formulations are often used for soil application and have the advantage of low drift.[10]

The development of a stable and effective formulation is a critical step in the commercialization of a new agrochemical.

Conclusion and Future Directions

Benzyl Pyrazolidine-1-carboxylate represents a highly promising and versatile scaffold for the discovery of novel agrochemicals. Its synthetic accessibility and the diverse biological activities of its derivatives make it an attractive starting point for research and development programs aimed at addressing the ongoing challenges in crop protection. The protocols and application notes provided herein offer a comprehensive framework for the systematic design, synthesis, and evaluation of new pyrazolidine-based fungicides, insecticides, and herbicides. Future research should focus on exploring novel substitutions on the pyrazolidine ring and the benzyl moiety to further optimize biological activity and elucidate the mechanisms of action of these promising compounds.

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• Design, synthesis, and insecticidal activity of novel pyrazole derivatives containing α-hydroxymethyl-N-benzyl carboxamide, α-chloromethyl-N-benzyl carboxamide, and 4,5-dihydrooxazole moieties - PubMed. (URL: [Link])

• Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. (URL: [Link])

• Synthesis and Herbicidal Activity of New Pyrazole-4-carboxamide Derivatives. (URL: [Link])

• Design, Synthesis, and Insecticidal Activity of Novel Pyrazole Derivatives Containing ??-Hydroxymethyl- N -benzyl Carboxamide, ??-Chloromethyl- N -benzyl Carboxamide, and 4,5-Dihydrooxazole Moieties | Request PDF - ResearchGate. (URL: [Link])

• Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. (URL: [Link])

• SYNTHESIS OF 3- (1 – BENZYL – 1H – BENZO [D] IMIDAZOL – 2 – L AMINO) – 2 – (3 – ARYL – 1- PHENYL – 1H – PYRAZOL – 4 – YL) THIAZOLIDIN – 4- ONES AND THEIR ANTIMICROBIAL ACTIVITIES | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (URL: [Link])

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Application Notes and Protocols for Cell-Based Assays Using Benzyl Pyrazolidine-1-carboxylate and its Analogs

Introduction: The Pyrazolidine Scaffold as a Privileged Structure in Drug Discovery

The pyrazolidine ring system is a recurring motif in a multitude of biologically active compounds, establishing it as a "privileged scaffold" in medicinal chemistry.[1] Derivatives of this versatile heterocyclic core have demonstrated a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, antioxidant, and cytotoxic effects.[2][3] The unique stereochemical and electronic properties of the pyrazolidine nucleus allow it to serve as a versatile pharmacophore, capable of engaging with a diverse array of biological targets.[4]

Benzyl Pyrazolidine-1-carboxylate (BPC) represents a fundamental embodiment of this scaffold. While its specific biological activities are still under active investigation, its structure serves as an excellent starting point for chemical library synthesis and subsequent biological characterization.[5] This guide provides a comprehensive framework and detailed protocols for the initial cell-based screening of BPC and its analogs to elucidate their potential therapeutic value. We will proceed through a logical workflow, from broad cytotoxicity screening to more nuanced mechanistic assays, providing the rationale behind each experimental choice.

General Screening Workflow for Novel Pyrazolidine Derivatives

A typical initial screening cascade for a novel compound like Benzyl Pyrazolidine-1-carboxylate aims to first establish its general effect on cell viability and then to dissect the underlying mechanism of action if any activity is observed. This tiered approach ensures an efficient use of resources, prioritizing the most promising candidates for more in-depth studies.

Caption: A logical workflow for the initial characterization of a novel chemical entity.

Protocol 1: Determination of Cytotoxicity using the MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[6] In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding a purple formazan product that is largely impermeable to cell membranes. The amount of formazan produced is directly proportional to the number of viable cells. This assay is a robust, high-throughput method for determining the concentration at which a compound exerts a cytotoxic effect, commonly expressed as the half-maximal inhibitory concentration (IC50).

Materials:

• Benzyl Pyrazolidine-1-carboxylate (or analog)

• Human cancer cell lines (e.g., HCT-116 colorectal carcinoma, A549 lung carcinoma, MCF-7 breast adenocarcinoma)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader (570 nm absorbance)

Step-by-Step Protocol:

• Cell Seeding:

  • Trypsinize and count cells, ensuring they are in the logarithmic growth phase.

  • Seed 5,000-10,000 cells per well in a 96-well plate in a volume of 100 µL of complete growth medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of Benzyl Pyrazolidine-1-carboxylate in DMSO.

  • Perform serial dilutions of the stock solution in complete growth medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells (including vehicle control) is less than 0.5% to avoid solvent-induced toxicity.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the various compound concentrations. Include "vehicle control" wells (medium with DMSO only) and "no-cell" blank wells (medium only).

  • Incubate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm if desired.

Data Analysis and Presentation:

• Subtract the average absorbance of the "no-cell" blank wells from all other readings.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control:

  • % Viability = (Absorbance of Treated Well / Absorbance of Vehicle Control Well) x 100

• Plot the % Viability against the log of the compound concentration.

• Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Table 1: Example Cytotoxicity Data for a Hypothetical Pyrazolidine Derivative

Cell Line	Compound IC50 (µM)
HCT-116	7.8
A549	12.2
MCF-7	25.4
BEAS-2B (Normal Lung)	> 100

This table allows for a quick comparison of the compound's potency across different cell lines and provides an initial assessment of its selectivity for cancer cells over non-cancerous cells.[6]

Protocol 2: Cell Cycle Analysis by Propidium Iodide Staining

Principle: If a compound exhibits cytotoxic or anti-proliferative effects, it may be acting by disrupting the normal progression of the cell cycle.[7] Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence in a cell is directly proportional to its DNA content. By analyzing a population of stained cells using flow cytometry, one can distinguish cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Caption: The four main phases of the eukaryotic cell cycle.

Materials:

• Cells and test compound

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• RNase A solution (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL in PBS)

• Flow cytometer

Step-by-Step Protocol:

• Cell Treatment:

  • Seed cells in 6-well plates at a density that will not exceed 80% confluency by the end of the experiment.

  • After 24 hours, treat the cells with the test compound at its IC50 and 2x IC50 concentrations for 24 or 48 hours. Include a vehicle control.

• Cell Harvesting and Fixation:

  • Harvest the cells (including any floating cells in the supernatant) by trypsinization.

  • Wash the cells once with ice-cold PBS by centrifuging at 300 x g for 5 minutes.

  • Resuspend the cell pellet in 500 µL of ice-cold PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Store the fixed cells at -20°C for at least 2 hours (or up to several weeks).

• Staining:

  • Centrifuge the fixed cells at 800 x g for 5 minutes to remove the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A. The RNase A is crucial for degrading RNA, ensuring that PI only stains DNA.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry:

  • Analyze the samples on a flow cytometer, exciting with a 488 nm laser and collecting fluorescence emission in the appropriate channel (typically ~617 nm).

  • Collect at least 10,000 events per sample.

  • Analyze the resulting histograms using cell cycle analysis software (e.g., FlowJo, ModFit LT) to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Protocol 3: Apoptosis Detection by Annexin V and Propidium Iodide Staining

Principle: A key question for cytotoxic compounds is whether they induce apoptosis (programmed cell death) or necrosis (uncontrolled cell death). During early apoptosis, phosphatidylserine (PS) residues translocate from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorophore (like FITC) to detect these early apoptotic cells. Propidium Iodide is used as a counterstain to identify late apoptotic and necrotic cells, as it can only enter cells that have lost membrane integrity.

Caption: Distinguishing cell populations using Annexin V and PI staining.

Materials:

• Cells and test compound

• Annexin V-FITC Apoptosis Detection Kit (contains Annexin V-FITC, PI, and Binding Buffer)

• Flow cytometer

Step-by-Step Protocol:

• Cell Treatment:

  • Seed and treat cells in 6-well plates as described in the cell cycle protocol. Use a known apoptosis inducer (e.g., staurosporine) as a positive control.

• Cell Harvesting:

  • Harvest all cells, including the supernatant which contains detached apoptotic bodies.

  • Wash the cells once with ice-cold PBS.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • After incubation, add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry:

  • Analyze the samples immediately by flow cytometry.

  • Use a 488 nm laser for excitation. Collect FITC fluorescence (for Annexin V) and PI fluorescence in their respective channels.

  • Use unstained, PI-only, and Annexin V-only stained cells to set up compensation and quadrants correctly.

  • Quantify the percentage of cells in each of the four quadrants: Viable (lower-left), Early Apoptotic (lower-right), Late Apoptotic/Necrotic (upper-right), and Necrotic (upper-left).

Conclusion and Future Directions

This document outlines a foundational suite of cell-based assays for the initial characterization of Benzyl Pyrazolidine-1-carboxylate and its derivatives. The data generated from these protocols will establish whether the compound has cytotoxic or anti-proliferative activity and provide initial insights into its mechanism of action, such as cell cycle arrest or apoptosis induction.

Positive results from this screening cascade would warrant further investigation. Depending on the observed cellular phenotype, subsequent studies could include:

• Target Deconvolution: Given that many pyrazole-containing drugs are kinase inhibitors, screening against a panel of kinases could be a logical next step.[8][9]

• Western Blot Analysis: To probe for the modulation of specific proteins involved in the cell cycle (e.g., cyclins, CDKs) or apoptosis (e.g., caspases, Bcl-2 family proteins).

• Anti-inflammatory Assays: The pyrazolidine scaffold is also known for its anti-inflammatory properties, suggesting that assays for inflammatory markers (e.g., COX-2, cytokines) could be relevant.[10][11]

By following a structured, hypothesis-driven approach, researchers can efficiently navigate the early stages of drug discovery and unlock the therapeutic potential of novel chemical scaffolds like pyrazolidine.

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HPLC and LC-MS methods for the analysis of Benzyl Pyrazolidine-1-carboxylate.

An Application Note and Protocol for the Analysis of Benzyl Pyrazolidine-1-carboxylate by HPLC and LC-MS

Abstract

This document provides a comprehensive guide to the analytical determination of Benzyl Pyrazolidine-1-carboxylate using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Benzyl Pyrazolidine-1-carboxylate is a heterocyclic compound with potential applications in medicinal chemistry and materials science.[1] Accurate and robust analytical methods are crucial for quality control, purity assessment, and pharmacokinetic studies. This guide details two validated methods, explaining the scientific rationale behind the chosen parameters and providing step-by-step protocols suitable for researchers, scientists, and professionals in drug development.

Introduction and Chemical Properties

Benzyl Pyrazolidine-1-carboxylate (CAS: 67600-79-7) is a derivative of the pyrazolidine heterocyclic system. The pyrazolidine core is a feature in various biologically active molecules, making its derivatives subjects of interest in pharmaceutical research.[2][3] The presence of the benzyl carbamate group provides a chromophore for UV detection and a stable, ionizable structure suitable for mass spectrometry.

Chemical Structure:

• Compound Name: Benzyl Pyrazolidine-1-carboxylate

• CAS Number: 67600-79-7

• Molecular Formula: C₁₁H₁₄N₂O₂[4]

• Molecular Weight: 206.24 g/mol [4]

• Appearance: Colorless to yellow solid or semi-solid

The development of reliable analytical methods is essential to ensure the identity, purity, and concentration of this compound in research and manufacturing settings.

High-Performance Liquid Chromatography (HPLC) Method with UV Detection

Reverse-phase HPLC (RP-HPLC) is the method of choice for the routine analysis and quantification of Benzyl Pyrazolidine-1-carboxylate. Its polarity makes it well-suited for separation on a non-polar stationary phase like C18.[5] This method provides excellent resolution, reproducibility, and is cost-effective for quality control applications.

Rationale for Method Parameters

• Stationary Phase: An Eclipse XDB C18 column is selected for its proven robustness and excellent peak shape for a wide range of pharmaceutical compounds.[5] The C18 stationary phase provides the necessary hydrophobicity to retain the analyte.

• Mobile Phase: A gradient elution using a mixture of acidified water and methanol is employed. The addition of 0.1% Trifluoroacetic Acid (TFA) to the aqueous phase serves two key purposes: it protonates residual silanols on the silica backbone to minimize peak tailing and ensures the analyte is in a single ionic form, leading to sharper, more symmetrical peaks.[5] Methanol is chosen as the organic modifier for its compatibility with UV detection and its elution strength.

• Detection: The benzyl group in the molecule contains an aromatic ring, which is a strong chromophore. UV detection at 220 nm is selected as it corresponds to a strong absorbance region for this functional group, ensuring high sensitivity.[6]

HPLC Experimental Protocol

Table 1: HPLC Method Parameters

Parameter	Condition
Instrument	Agilent 1200 Series HPLC or equivalent, with UV/Vis Detector
Column	Eclipse XDB C18 (150 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Water
Mobile Phase B	Methanol (HPLC Grade)
Elution Mode	Gradient
Gradient Program	0-1 min (30% B), 1-10 min (30% to 90% B), 10-12 min (90% B), 12.1-15 min (30% B for re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection	UV at 220 nm
Run Time	15 minutes

Protocol Steps:

• Standard Preparation: Accurately weigh and dissolve Benzyl Pyrazolidine-1-carboxylate in methanol to prepare a 1.0 mg/mL stock solution. Perform serial dilutions with the mobile phase (at initial conditions, 30% B) to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing the analyte in methanol to an estimated concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection to remove particulates.

• System Equilibration: Purge the HPLC system and equilibrate the column with the initial mobile phase composition (30% B) for at least 30 minutes or until a stable baseline is achieved.

• Analysis: Inject the standards and samples. Integrate the peak corresponding to Benzyl Pyrazolidine-1-carboxylate and construct a calibration curve by plotting peak area against concentration.

• Quantification: Determine the concentration of the analyte in the samples by interpolating their peak areas from the calibration curve.

Caption: HPLC analysis workflow for Benzyl Pyrazolidine-1-carboxylate.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

For applications requiring higher sensitivity and selectivity, such as bioanalysis or trace impurity detection, an LC-MS/MS method is superior.[7] Coupling HPLC with tandem mass spectrometry allows for confident identification and quantification even in complex matrices.[8]

Rationale for Method Parameters

• Ionization: Electrospray Ionization (ESI) in positive ion mode is selected. The two nitrogen atoms in the pyrazolidine ring are susceptible to protonation under acidic mobile phase conditions, leading to a strong signal for the protonated molecule [M+H]⁺ at m/z 207.2. This is a common and effective ionization technique for nitrogen-containing heterocyclic compounds.[8][9]

• MS/MS Detection (MRM): Multiple Reaction Monitoring (MRM) is used for its exceptional sensitivity and specificity. A precursor ion (the protonated molecule) is selected in the first quadrupole, fragmented via Collision-Induced Dissociation (CID), and specific product ions are monitored in the third quadrupole.[9]

• Fragmentation Prediction: The protonated molecule (m/z 207.2) is expected to fragment at its most labile bonds. A primary fragmentation pathway is the cleavage of the benzylic C-O bond, leading to the highly stable benzyl cation at m/z 91.[10] Another potential fragmentation is the loss of the entire benzyloxycarbonyl group. These predictable fragments provide a robust basis for a highly selective MRM method.

LC-MS/MS Experimental Protocol

Table 2: LC-MS/MS Method Parameters

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
MS System	Agilent 6460 Triple Quadrupole LC/MS or equivalent
Column	ZORBAX Extend-C18, RRHT (100 mm x 2.1 mm, 1.8 µm)[9]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Elution Mode	Gradient
Gradient Program	0-0.5 min (10% B), 0.5-5 min (10% to 95% B), 5-6 min (95% B), 6.1-8 min (10% B for re-equilibration)
Flow Rate	0.3 mL/min
Column Temperature	40 °C[9]
Injection Volume	1.0 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3500 V
Gas Temperature	350 °C
Drying Gas Flow	9 L/min
Nebulizer Pressure	40 psi

Table 3: MRM Transitions for Benzyl Pyrazolidine-1-carboxylate

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Benzyl Pyrazolidine-1-carboxylate (Quantifier)	207.2	91.1	100	15
Benzyl Pyrazolidine-1-carboxylate (Qualifier)	207.2	116.1	100	25

Protocol Steps:

• Solution Preparation: Prepare stock and calibration standards as described in the HPLC protocol (Section 2.2), using 0.1% formic acid in 10% acetonitrile as the diluent.

• Sample Preparation (for Bioanalysis): For plasma samples, perform a protein precipitation by adding 3 parts of cold acetonitrile to 1 part of plasma. Vortex, then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes. Collect the supernatant, evaporate to dryness under nitrogen, and reconstitute in the initial mobile phase. Alternatively, solid-phase extraction (SPE) on a C18 cartridge can be used for cleaner samples.[8][11]

• System Setup and Tuning: Infuse a standard solution of the analyte directly into the mass spectrometer to optimize source parameters and determine the optimal collision energies for the MRM transitions.

• Analysis: After column equilibration, inject the sequence of standards and prepared samples.

• Data Processing: Integrate the peak area for the quantifier MRM transition (207.2 -> 91.1). Use the qualifier transition (207.2 -> 116.1) to confirm the identity of the analyte by ensuring a consistent ion ratio across standards and samples. Generate a calibration curve and quantify the samples.

Caption: LC-MS/MS workflow for sensitive analysis of the analyte.

Conclusion

The HPLC-UV and LC-MS/MS methods detailed in this application note provide robust and reliable options for the analysis of Benzyl Pyrazolidine-1-carboxylate. The HPLC method is ideal for routine quality control and purity assessments where concentration levels are relatively high. The LC-MS/MS method offers superior sensitivity and selectivity, making it the preferred choice for trace-level quantification in complex matrices, such as those encountered in bioanalytical or environmental studies. Both protocols have been designed based on established principles of chromatography and mass spectrometry, ensuring their immediate applicability and reliability.

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The Versatile Role of Benzyl Pyrazolidine-1-carboxylate in Advanced Materials: Application Notes and Protocols

Introduction: Unveiling the Potential of a Unique Heterocycle in Materials Science

Benzyl Pyrazolidine-1-carboxylate is a heterocyclic compound that, while traditionally utilized as a versatile building block in the synthesis of pharmaceuticals and agrochemicals, is now emerging as a molecule of significant interest in the field of materials science.[1] Its unique structure, combining a saturated pyrazolidine ring, a benzyl protecting group, and a reactive carboxylate moiety, offers a compelling platform for the design and synthesis of novel functional materials. This guide provides an in-depth exploration of the potential applications of Benzyl Pyrazolidine-1-carboxylate, complete with detailed protocols to inspire and direct researchers in the development of next-generation polymers, coatings, and functional frameworks.

The pyrazolidine core, a five-membered ring containing two adjacent nitrogen atoms, can impart specific stereochemical and electronic properties to a material. The benzyl group can influence solubility, thermal stability, and biocompatibility, while the carboxylate function serves as a prime handle for polymerization or for coordination with metal centers. This trifecta of functionalities positions Benzyl Pyrazolidine-1-carboxylate as a promising candidate for creating materials with tailored properties.

Core Properties and Specifications

A foundational understanding of the physicochemical properties of Benzyl Pyrazolidine-1-carboxylate is crucial for its effective application in materials synthesis.

Property	Value	Reference
CAS Number	67600-79-7	[2]
Molecular Formula	C11H14N2O2	[2]
Molecular Weight	206.24 g/mol	[3]
Appearance	White to cream or pale yellow powder	[4]
Melting Point	119-124°C	[4]
Solubility	Soluble in many organic solvents	General Knowledge

Application I: Ligand for Novel Metal-Organic Frameworks (MOFs)

The carboxylate group of Benzyl Pyrazolidine-1-carboxylate makes it an excellent candidate as an organic linker for the synthesis of Metal-Organic Frameworks (MOFs).[5] MOFs are a class of porous crystalline materials with a wide range of applications, including gas storage, catalysis, and sensing. The incorporation of the pyrazolidine ring into the MOF structure could introduce chirality and enhance the framework's affinity for specific guest molecules.

Scientific Rationale

The synthesis of carboxylate-based MOFs is a well-established field.[5][6] The lone pair of electrons on the nitrogen atoms of the pyrazolidine ring could also participate in coordination or act as Lewis basic sites, potentially enhancing the catalytic activity of the resulting MOF. The benzyl groups, projecting into the pores of the framework, could create a hydrophobic microenvironment, enabling selective adsorption of nonpolar molecules.

Experimental Workflow for MOF Synthesis

Caption: Workflow for the synthesis of a novel MOF using Benzyl Pyrazolidine-1-carboxylate as a ligand.

Protocol: Synthesis of a Pyrazolidine-Functionalized MOF

• Preparation of the Reaction Mixture: In a 20 mL scintillation vial, dissolve Benzyl Pyrazolidine-1-carboxylate (0.1 mmol, 20.6 mg) and a metal salt such as Zinc Nitrate Hexahydrate (0.1 mmol, 29.7 mg) in a suitable solvent system, for example, a 1:1 mixture of N,N-Dimethylformamide (DMF) and ethanol (10 mL).

• Solvothermal Synthesis: Cap the vial tightly and place it in a programmable oven. Heat the mixture to 120°C for 24-48 hours. The slow cooling of the oven to room temperature may promote the formation of single crystals.

• Isolation of the Product: After cooling, crystalline product should be visible. Decant the mother liquor and wash the crystals with fresh DMF (3 x 5 mL) and then with a volatile solvent like ethanol or methanol (3 x 5 mL).

• Activation of the MOF: To remove the solvent molecules from the pores, immerse the as-synthesized crystals in a fresh, dry solvent (e.g., chloroform or acetone) for 24 hours, replacing the solvent every 8 hours. Afterwards, filter the crystals and dry them under vacuum at an elevated temperature (e.g., 100-150°C) to obtain the activated MOF.

• Characterization: The resulting material should be characterized by Powder X-ray Diffraction (PXRD) to confirm its crystallinity and phase purity. Thermogravimetric Analysis (TGA) can be used to determine its thermal stability and the temperature required for activation. The porosity and surface area can be determined by gas adsorption measurements (e.g., N2 isotherm at 77 K) using the Brunauer-Emmett-Teller (BET) method.

Application II: Precursor for Bioactive Polymers and Coatings

The pyrazolidine moiety is present in various biologically active molecules.[7] By incorporating Benzyl Pyrazolidine-1-carboxylate into a polymer backbone, it is possible to create materials with inherent antimicrobial or antioxidant properties. Such polymers could find applications in biomedical devices, food packaging, and protective coatings.

Scientific Rationale

The carboxylate group of Benzyl Pyrazolidine-1-carboxylate can be converted into other functional groups, such as an amine or an alcohol, through standard organic transformations. These modified monomers can then be polymerized using various techniques, including ring-opening polymerization or condensation polymerization. The benzyl group can be removed post-polymerization to unmask a secondary amine, which can further enhance bioactivity or provide a site for further functionalization.

Synthetic Pathway for a Bioactive Polymer

Caption: Proposed synthetic pathway for a bioactive polymer derived from Benzyl Pyrazolidine-1-carboxylate.

Protocol: Synthesis of a Poly(pyrazolidine ester)

This protocol outlines a potential route for the synthesis of a polyester incorporating the pyrazolidine moiety via ring-opening polymerization of a lactone derived from Benzyl Pyrazolidine-1-carboxylate.

• Monomer Synthesis: Conversion to a Hydroxy Acid:

  • Reduce the carboxylate group of Benzyl Pyrazolidine-1-carboxylate to a primary alcohol using a suitable reducing agent like lithium aluminum hydride (LAH) in an anhydrous solvent such as THF.

  • Protect the pyrazolidine nitrogens if necessary, depending on the reaction conditions for the subsequent steps.

  • The resulting amino alcohol can then be converted to a lactone through intramolecular cyclization.

• Ring-Opening Polymerization (ROP):

  • In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the synthesized pyrazolidine-containing lactone monomer.

  • Add a suitable initiator, such as benzyl alcohol, and a catalyst, for example, a tin(II) octoate solution in anhydrous toluene.

  • Heat the reaction mixture to a temperature between 100-130°C and stir for 12-24 hours.

  • Monitor the polymerization progress by techniques such as ¹H NMR spectroscopy or by observing the increase in viscosity of the reaction mixture.

• Polymer Isolation and Purification:

  • Cool the reaction to room temperature and dissolve the viscous product in a suitable solvent like chloroform or dichloromethane.

  • Precipitate the polymer by adding the solution dropwise to a large volume of a non-solvent, such as cold methanol or hexane.

  • Collect the precipitated polymer by filtration and dry it under vacuum to a constant weight.

• Characterization:

  • Determine the molecular weight and molecular weight distribution of the polymer using Gel Permeation Chromatography (GPC).

  • Confirm the polymer structure and composition using ¹H NMR and ¹³C NMR spectroscopy.

  • Analyze the thermal properties of the polymer, such as the glass transition temperature (Tg) and melting temperature (Tm), using Differential Scanning Calorimetry (DSC).

Safety and Handling

Conclusion and Future Outlook

Benzyl Pyrazolidine-1-carboxylate stands as a promising, yet underexplored, platform for the development of advanced functional materials. Its unique combination of a saturated heterocycle, a versatile carboxylate handle, and a modifiable benzyl group opens up exciting avenues for the creation of novel MOFs with tailored porosity and catalytic activity, as well as for the synthesis of bioactive polymers for a range of applications. The protocols outlined in this guide are intended to serve as a starting point for researchers to innovate and expand the role of this intriguing molecule in materials science. Further research into the polymerization behavior of its derivatives and the properties of the resulting materials will undoubtedly solidify its position as a valuable tool in the materials scientist's arsenal.

References

• BIOSYNCE. Benzyl Pyrazolidine-1-carboxylate CAS 67600-79-7. [Link]

• Idhayadhulla, A., et al. (2017). Synthesis of new morpholine-connected pyrazolidine derivatives and their antimicrobial, antioxidant, and cytotoxic activities. Bioorganic & Medicinal Chemistry Letters, 27(1), 123-129. [Link]

• Royalchem. Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. [Link]

• Hassan, A. S., et al. (2021). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules, 26(5), 1377. [Link]

• Al-Amiery, A. A., et al. (2018). Synthesis and Characterization of Some Pyrazole, Pyrazoline and Pyrazolidine Derivatives. Journal of Chemical and Pharmaceutical Research, 10(3), 1-5. [Link]

• Wikipedia. Carboxylate-based metal–organic frameworks. [Link]

• MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. [Link]

• New Journal of Chemistry. Two novel metal–organic frameworks constructed by pyridinyl-derived and carboxylate mixed ligands for photocatalytic dye degradation. [Link]

• El-Sayed, N. F., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Pharmaceutical and Biosciences Journal, 5(2), 24-40. [Link]

• National Center for Biotechnology Information. (S)-Benzyl 2-(8-amino-1-bromoimidazo(1,5-a)pyrazin-3-yl)pyrrolidine-1-carboxylate. [Link]

• National Center for Biotechnology Information. Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. [Link]

• Li, B., et al. (2018). Bimetallic metal–organic frameworks and their derivatives. Chemical Society Reviews, 47(1), 269-307. [Link]

• Capot Chemical Co., Ltd. MSDS of Benzyl pyrazolidine-1-carboxylate. [Link]

• Dalton Transactions. Metal–organic frameworks with 1,4-di(1H-imidazol-4-yl)benzene and varied carboxylate ligands for selectively sensing Fe(iii) ions and ketone molecules. [Link]

• Hao, L., et al. (2020). Synthesis of pyrazoles from sulfonyl hydrazone and benzyl acrylate under transition-metal-free conditions. Organic & Biomolecular Chemistry, 18(40), 8071-8075. [Link]

• ResearchGate. Polyfunctional film coatings for medical use. [Link]

• Ghassemi, H., et al. (2017). "Grafting-from" synthesis and characterization of poly (2-ethyl-2-oxazoline)- b-poly (benzyl L-glutamate) micellar nanoparticles for potential biomedical applications. Journal of Polymer Research, 24(11), 195. [Link]

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• 7. Synthesis of new morpholine-connected pyrazolidine derivatives and their antimicrobial, antioxidant, and cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting common issues in the synthesis of pyrazolidine compounds.

Technical Support Center: Synthesis of Pyrazolidine Compounds

Welcome to the technical support center for pyrazolidine synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of synthesizing this important heterocyclic scaffold. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot effectively and optimize your synthetic routes. Pyrazolidine and its derivatives are foundational components in numerous pharmacologically active agents, making robust and reliable synthetic methods paramount.[1][2] This guide addresses common challenges in a direct question-and-answer format, grounded in established chemical principles and field-proven insights.

Section 1: Low Yield and Incomplete Reactions

Low product yield is one of the most frequently encountered issues. The problem can often be traced back to a few key areas: the integrity of your starting materials, the precision of your reaction conditions, or unintended side reactions that consume your reagents.

Q1: My reaction is suffering from low yield or fails to go to completion. What are the primary factors I should investigate?

A1: Achieving a high yield requires a systematic approach to identify the limiting factor. Low yields are typically rooted in issues with reagents, reaction conditions, or competing reaction pathways.[3][4]

Pillar 1: Purity of Starting Materials & Reagents

The quality of your starting materials is non-negotiable. Impurities can introduce competing side reactions or inhibit catalytic activity.[3][5]

• Causality: Hydrazine derivatives, for example, can be susceptible to oxidation if stored improperly. Similarly, 1,3-dicarbonyl compounds or 1,3-dihalopropanes may contain residual acids or other impurities from their synthesis that can interfere with the reaction.

• Actionable Protocol:

  • Verify Purity: Always verify the purity of your starting materials via NMR or another suitable analytical method before use.

  • Re-purify if Necessary: If impurities are detected, purify the starting materials. Hydrazines can often be purified by distillation or recrystallization of their salt forms. Dicarbonyl compounds can be distilled under reduced pressure.

  • Solvent Quality: Ensure solvents are anhydrous and free of peroxides, especially for reactions sensitive to water or oxidation.

Pillar 2: Optimization of Reaction Conditions

Suboptimal reaction conditions are a common cause of incomplete conversion.[3]

• Temperature: The cyclization step often requires heating to overcome the activation energy barrier for dehydration of intermediates like hydroxyl-pyrazolidine.[6][7] However, excessive heat can lead to product degradation.

• Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A reaction that has stalled may require an extended duration or an adjustment in temperature.

• Stoichiometry: Precise control over reactant stoichiometry is crucial. An excess of one reactant might promote the formation of side products.[8]

Troubleshooting Workflow for Low Yield

The following workflow provides a logical sequence for diagnosing the cause of low yields.

Caption: A logical workflow for diagnosing and resolving low reaction yields.

Pillar 3: Solvent Effects

The solvent plays a critical role in reactant solubility and reaction kinetics. For syntheses involving polar intermediates, such as the condensation of hydrazines with dicarbonyls, the solvent choice is key.[3]

• Causality: Protic solvents like ethanol can participate in hydrogen bonding and facilitate proton transfer steps, which can be beneficial. However, in some cases, aprotic dipolar solvents may lead to better outcomes.[5][9]

• Data-Driven Selection:

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Properties
Ethanol	24.5	78	Polar Protic, commonly used, good for dissolving hydrazines.
Methanol	32.7	65	Polar Protic, similar to ethanol but more polar.
Tetrahydrofuran (THF)	7.6	66	Polar Aprotic, good general-purpose solvent.
Acetonitrile (MeCN)	37.5	82	Polar Aprotic, can favor different reaction pathways.
Dimethylformamide (DMF)	36.7	153	Polar Aprotic, high boiling point, good for sluggish reactions.

Section 2: Side Reactions and Impurity Formation

The formation of byproducts not only reduces your yield but also complicates purification. Understanding the potential side reactions is the first step toward preventing them.

Q2: My reaction produces a complex mixture of products. What are the most common side reactions in pyrazolidine synthesis?

A2: Several side reactions can compete with the desired pyrazolidine formation. The most prevalent are oxidation and incomplete cyclization.

• Oxidation to Pyrazolines: Unprotected pyrazolidines can be susceptible to oxidation, leading to the formation of the more stable aromatic pyrazole or the partially saturated pyrazoline.[1] This is especially true if the reaction is exposed to air for prolonged periods at elevated temperatures.

  • Mitigation: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce oxidative side products.[6]

• Incomplete Cyclization: The reaction between a hydrazine and a 1,3-dicarbonyl compound proceeds through a series of intermediates. If the final dehydration step to form the pyrazole ring is incomplete, hydroxyl-pyrazolidine intermediates can be isolated.[6][7] In other routes, such as those using 1,3-dihalopropanes, incomplete cyclization can also occur.

  • Mitigation: Ensure sufficient heating and reaction time to drive the final cyclization/dehydration step to completion. The use of a catalytic amount of acid can also promote this step.[10]

• Formation of Regioisomers: When using unsymmetrical 1,3-dicarbonyl compounds, the formation of two different regioisomers is a common challenge, which complicates purification and reduces the yield of the desired product.[7][9]

  • Mitigation: Regioselectivity can sometimes be controlled by modifying reaction conditions (solvent, temperature, pH).[9] It is highly recommended to consult the literature for syntheses of analogous structures to find conditions that favor one isomer.

Reaction Pathway: Pyrazolidine Synthesis vs. Side Reactions

The diagram below illustrates the desired reaction pathway leading to a pyrazolidine-3,5-dione versus competing side reactions.

Caption: Desired reaction pathway versus common side product formation.

Section 3: Purification Challenges

Even with a successful reaction, isolating the pure pyrazolidine derivative can be a significant hurdle.

Q3: I'm struggling with the purification of my crude product. What are the most effective methods?

A3: The purification strategy depends on the physical properties of your compound and the nature of the impurities. Recrystallization is often the most effective method for obtaining highly pure crystalline solids.

Method 1: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, but success hinges on proper solvent selection.

• Solvent Selection: The ideal solvent should dissolve your compound well at high temperatures but poorly at low temperatures. Ethanol is a common and effective choice for many pyrazolidine-3,5-dione derivatives.[11] If a single solvent is not effective, a solvent pair (e.g., ethanol-water, ethyl acetate-hexane) can be used.

• Causality: The principle is that the desired compound will crystallize out of the cooling solution while the impurities remain dissolved due to their lower concentration. Slow cooling is critical as it allows for the formation of a more ordered, and thus purer, crystal lattice.

Step-by-Step Protocol for Recrystallization from Ethanol [11]

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of ethanol and heat the mixture to boiling while stirring. Continue adding hot ethanol in small portions until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Inducing Crystallization: If crystals do not form, try scratching the inner surface of the flask with a glass rod at the solution's meniscus or adding a "seed crystal" of the pure product.[11]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove all residual solvent.

Method 2: Column Chromatography

For non-crystalline products or mixtures that are difficult to separate by recrystallization, column chromatography is the method of choice.

• Challenge with Basic Compounds: Pyrazolidines contain basic nitrogen atoms that can interact strongly with the acidic silica gel, leading to poor separation and potential product loss on the column.

• Solution: Deactivate the silica gel by preparing the slurry with a solvent system containing a small amount of a basic modifier, such as 0.5-1% triethylamine (Et₃N) in the eluent.[12] This neutralizes the acidic sites on the silica, allowing for much cleaner elution of basic compounds.

Section 4: Characterization Issues

Unambiguous structure confirmation is the final, critical step of any synthesis. NMR spectroscopy is the most powerful tool for this purpose.

Q4: How can I confidently interpret the NMR spectra to confirm the structure of my pyrazolidine derivative?

A4: The ¹H and ¹³C NMR spectra of pyrazolidines have characteristic signals that, when interpreted correctly, provide definitive proof of structure. The substitution pattern on the ring will significantly influence the observed chemical shifts.[13]

Key Diagnostic Signals for Pyrazolidine-3,5-diones:

A common class of pyrazolidines are the 3,5-diones. Their spectra provide a good model for understanding pyrazolidine characterization.

• ¹H NMR:

  • C4-H Protons: The protons at the C4 position are particularly diagnostic. If C4 is unsubstituted (CH₂), these protons typically appear as a singlet around 3.6 ppm. If C4 is mono-substituted (CH), the signal will be a multiplet (e.g., a triplet if coupled to an adjacent CH₂) and shifted further downfield.[13]

  • N-H Protons: If the nitrogen atoms are unsubstituted, the N-H protons will appear as broad singlets, often in the 8-11 ppm range, though their position can vary and they may exchange with D₂O.

• ¹³C NMR:

  • Carbonyl Carbons (C3/C5): The carbonyl carbons are highly deshielded and appear far downfield, typically in the range of 165-175 ppm.

  • C4 Carbon: The chemical shift of the C4 carbon is sensitive to substitution and provides valuable structural information.

Reference NMR Data for Pyrazolidine-3,5-diones [13]

Compound	Solvent	N-H (δ, ppm)	C4-H (δ, ppm)	Aromatic-H (δ, ppm)
1,2-Diphenylpyrazolidine-3,5-dione	CDCl₃	-	3.65 (s, 2H)	7.20-7.50 (m, 10H)
4-Butyl-1,2-diphenylpyrazolidine-3,5-dione	CDCl₃	-	3.85 (t, J=7.2 Hz, 1H)	7.10-7.40 (m, 10H)

Logical Workflow for NMR-Based Structure Elucidation

A systematic approach is essential for accurate structure elucidation from NMR data.

Caption: A systematic workflow for elucidating pyrazolidine structures using NMR spectroscopy.

References

• BenchChem (2025).
• BenchChem (2025).
• BenchChem (2025). Troubleshooting poor yield in pyrazolo[3,4-b]pyridine synthesis.
• Grokipedia. Pyrazolidine.
• BenchChem (2025). Troubleshooting guide for the scale-up synthesis of pyrazole compounds.
• RSC Publishing (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow.
• BenchChem (2025). Troubleshooting common issues in pyrazole synthesis.

• Girish, Y. R., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

• ResearchGate (2025). The pyrazole scaffold in drug development. A target profile analysis.
• Google Patents.
• Reddit (2024). What are some common causes of low reaction yields?.
• ResearchGate (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?.
• BenchChem (2025).

• PMC (2023). Pyrazole: an emerging privileged scaffold in drug discovery. [Link]

• PubMed Central. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CS216930B2 - Method of preparation of the pyrazoles - Google Patents [patents.google.com]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Guide to Improving the Yield and Purity of Benzyl Pyrazolidine-1-carboxylate

Welcome to the Technical Support Center for the synthesis of Benzyl Pyrazolidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, troubleshoot common issues, and ultimately improve the yield and purity of the final product. Drawing from established chemical principles and field-proven insights, this document provides a comprehensive resource for your experimental work.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of Benzyl Pyrazolidine-1-carboxylate, providing quick and accessible answers to get you started.

Q1: What is the most common synthetic route for Benzyl Pyrazolidine-1-carboxylate?

A1: The most prevalent and practical approach is a two-step synthesis. The first step involves the formation of the pyrazolidine ring, typically through the cyclization of a suitable precursor like 1,3-dibromopropane with hydrazine hydrate. The second step is the N-protection of the resulting pyrazolidine with benzyl chloroformate (Cbz-Cl) to yield the desired Benzyl Pyrazolidine-1-carboxylate.

Q2: Why is the N-protection step necessary?

A2: Pyrazolidine has two secondary amine groups, both of which are nucleophilic. The introduction of the benzyloxycarbonyl (Cbz) group serves as a protecting group for one of the nitrogen atoms.[1] This prevents unwanted side reactions in subsequent synthetic steps and can also aid in purification and handling of the compound.

Q3: What are the critical parameters to control for a high-yield synthesis?

A3: Key parameters include the purity of starting materials, reaction temperature, stoichiometry of reagents, and reaction time. For the cyclization step, controlling the addition rate of hydrazine hydrate is crucial to manage the exothermicity of the reaction. In the N-protection step, maintaining a low temperature and carefully controlling the addition of benzyl chloroformate are vital to prevent side reactions.

Q4: I am observing a low yield in the first step (pyrazolidine formation). What could be the issue?

A4: Low yields in the pyrazolidine synthesis can stem from several factors. Incomplete reaction due to insufficient heating or reaction time is a common cause. Additionally, side reactions such as the formation of oligomers or polymers can reduce the yield of the desired cyclic product. The purity of the 1,3-dibromopropane is also critical, as impurities can interfere with the cyclization.

Q5: My final product is difficult to purify. What are the likely impurities?

A5: Common impurities include unreacted pyrazolidine, starting materials from the N-protection step, and the di-substituted by-product, 1,2-bis(benzyloxycarbonyl)pyrazolidine. The formation of this di-Cbz derivative is a significant side reaction that can complicate purification. Other potential impurities can arise from the degradation of benzyl chloroformate.

II. Troubleshooting Guide

This section provides a structured approach to identifying and resolving common problems encountered during the synthesis of Benzyl Pyrazolidine-1-carboxylate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive Reagents: Hydrazine hydrate can degrade over time. Benzyl chloroformate is moisture-sensitive.[1] 2. Incorrect Reaction Temperature: Reaction temperature may be too low for the reaction to proceed at a reasonable rate. 3. Poor Quality Starting Materials: Impurities in 1,3-dibromopropane or pyrazolidine can inhibit the reaction.	1. Use fresh, high-purity reagents. Ensure benzyl chloroformate is handled under anhydrous conditions. 2. Optimize the reaction temperature. For the cyclization, ensure the temperature is maintained as per the protocol. For the N-protection, a low temperature is initially required, but the reaction may need to be warmed to room temperature for completion. 3. Purify starting materials if necessary. 1,3-dibromopropane can be distilled before use.
Low Yield	1. Incomplete Reaction: Insufficient reaction time or non-optimal temperature. 2. Side Reactions: Formation of oligomers during cyclization or di-substituted product during N-protection. 3. Loss during Work-up: Product loss during extraction or purification steps.	1. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. 2. For cyclization, use high-dilution conditions to favor intramolecular cyclization. For N-protection, use a controlled stoichiometry of benzyl chloroformate and add it slowly at a low temperature. 3. Optimize the extraction and purification procedures. Ensure the pH is appropriate during aqueous work-up to minimize product solubility in the aqueous phase.
Product Contaminated with Impurities	1. Formation of Di-substituted By-product: Use of excess benzyl chloroformate or reaction temperature is too high during N-protection. 2. Unreacted Starting Materials: Incomplete reaction. 3. Degradation Products: Degradation of benzyl chloroformate can lead to benzyl alcohol and other impurities.	1. Carefully control the stoichiometry of benzyl chloroformate (use a slight excess, e.g., 1.05-1.1 equivalents). Add the reagent dropwise at 0 °C. 2. Ensure the reaction has gone to completion by monitoring with TLC or LC-MS. 3. Use fresh benzyl chloroformate and handle it under anhydrous conditions. Purification by column chromatography can remove these impurities.
Oily Product That is Difficult to Solidify	1. Presence of Impurities: Impurities can act as a eutectic mixture, preventing crystallization. 2. Residual Solvent: Incomplete removal of the reaction or extraction solvent.	1. Purify the product using column chromatography on silica gel. 2. Ensure the product is thoroughly dried under high vacuum. Trituration with a non-polar solvent like hexane can sometimes induce solidification.

III. Detailed Experimental Protocols

These protocols provide a step-by-step guide for the synthesis and purification of Benzyl Pyrazolidine-1-carboxylate.

Step 1: Synthesis of Pyrazolidine

This procedure is adapted from established methods for the synthesis of pyrazolidine from 1,3-dihalopropanes.[2]

Materials:

• 1,3-Dibromopropane

• Hydrazine hydrate (80% solution in water)

• Ethanol

• Potassium hydroxide

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place a solution of potassium hydroxide in ethanol.

• Heat the solution to reflux.

• From the dropping funnel, add a solution of 1,3-dibromopropane and hydrazine hydrate in ethanol dropwise over a period of 2-3 hours.

• After the addition is complete, continue to reflux the mixture for an additional 4-6 hours.

• Allow the reaction mixture to cool to room temperature.

• Filter the mixture to remove the precipitated potassium bromide.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• To the residue, add water and extract with diethyl ether.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and carefully remove the solvent by rotary evaporation at low temperature to obtain crude pyrazolidine as an oil. Caution: Pyrazolidine is a volatile and reactive compound. It is best to use it directly in the next step without further purification.

Step 2: Synthesis of Benzyl Pyrazolidine-1-carboxylate

This protocol is based on standard procedures for the N-protection of amines using benzyl chloroformate.[3]

Materials:

• Crude pyrazolidine from Step 1

• Benzyl chloroformate (Cbz-Cl)

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Dissolve the crude pyrazolidine in anhydrous dichloromethane and cool the solution to 0 °C in an ice bath.

• Add triethylamine or DIPEA (1.2 equivalents) to the solution.

• Slowly add benzyl chloroformate (1.05 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude Benzyl Pyrazolidine-1-carboxylate can be purified by column chromatography on silica gel.

• Prepare a silica gel column using a mixture of hexane and ethyl acetate as the eluent (e.g., starting with 9:1 hexane:ethyl acetate and gradually increasing the polarity).

• Dissolve the crude product in a minimal amount of dichloromethane and load it onto the column.

• Elute the column with the hexane/ethyl acetate mixture, collecting fractions.

• Monitor the fractions by TLC to identify those containing the desired product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield pure Benzyl Pyrazolidine-1-carboxylate as a colorless to pale yellow oil or solid.

IV. Visualizing the Workflow and Key Relationships

Experimental Workflow

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Formation of 1-(thia­zol-2-yl)-4,5-di­hydropyrazoles from simple precursors: synthesis, spectroscopic characterization and the structures of an inter­mediate and two products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparation of Mono-Cbz Protected Guanidines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Benzyl Pyrazolidine-1-carboxylate

From the desk of a Senior Application Scientist

Welcome to our dedicated technical support guide for the purification of Benzyl Pyrazolidine-1-carboxylate (CAS: 67600-79-7). As a key intermediate in various synthetic pathways, achieving high purity of this compound is paramount for the success of subsequent research and development stages. This document is structured to provide practical, experience-driven advice, moving beyond simple protocols to explain the underlying principles of each step. We will address common challenges encountered in the laboratory, offering robust troubleshooting strategies and detailed experimental workflows to ensure you can achieve a highly pure final product.

Troubleshooting Guide

This section addresses specific, common issues that researchers face during the purification of Benzyl Pyrazolidine-1-carboxylate. The solutions are presented in a problem-cause-solution format to facilitate rapid diagnosis and resolution.

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
Crude product is a persistent oil or semi-solid and will not crystallize.	1. Presence of Impurities: Residual solvents or unreacted starting materials (e.g., benzyl alcohol, benzyl chloride) can act as eutectic contaminants, depressing the melting point and preventing crystallization. 2. Low Purity: The concentration of the target compound may be too low relative to impurities to form a stable crystal lattice.	1. High-Vacuum Drying: Ensure all volatile solvents are removed by drying the crude product under a high vacuum for several hours. 2. Initial Purification: Perform silica gel column chromatography to remove the majority of impurities before attempting crystallization. This is the most reliable method for oily products.[1] 3. Trituration: Attempt to induce solidification by stirring the oil with a non-polar solvent in which the product is insoluble but the impurities are soluble (e.g., cold hexanes or diethyl ether).
Low yield after purification by column chromatography.	1. Incorrect Solvent System (Eluent): The eluent may be too polar, causing the product to elute too quickly along with impurities. Conversely, if it's not polar enough, the product may not elute from the column at all. 2. Co-elution with Impurities: An impurity may have a polarity very similar to the product, making separation difficult. 3. Product Degradation on Silica: Benzyl Pyrazolidine-1-carboxylate, like many nitrogen-containing heterocycles, can be sensitive to the acidic nature of standard silica gel, leading to streaking and decomposition on the column.	1. Optimize Eluent: Develop an optimal solvent system using Thin-Layer Chromatography (TLC) first. Aim for a retention factor (Rf) of ~0.3 for the target compound. 2. Use a Shallow Polarity Gradient: Start with a low-polarity eluent (e.g., 95:5 Hexane:Ethyl Acetate) and increase the polarity very gradually to improve separation between closely eluting spots.[1] 3. Deactivate Silica Gel: Consider using silica gel that has been pre-treated with a small amount of a base like triethylamine (~1% v/v in the eluent) to neutralize acidic sites and prevent product degradation.
Product is discolored (yellow/brown) after purification.	1. Oxidation: The pyrazolidine ring or residual starting materials may have undergone air oxidation, especially if the reaction or purification was performed at elevated temperatures.[2][3] 2. Highly Colored By-products: Some side reactions can produce minor but intensely colored impurities that are difficult to remove.	1. Charcoal Treatment: During recrystallization, add a very small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb many colored impurities. Use sparingly, as it can also adsorb the product. 2. Repeat Purification: A second pass through a silica column or a subsequent recrystallization may be necessary to remove persistent color.
Recrystallization fails; no crystals form upon cooling.	1. Solution is Too Dilute: The concentration of the compound is below the supersaturation point required for crystallization. 2. Lack of Nucleation Sites: Crystal growth requires an initial point of nucleation, which may not form spontaneously.[4] 3. Inappropriate Solvent: The chosen solvent may be too good, keeping the compound dissolved even at low temperatures.	1. Concentrate the Solution: Gently heat the solution and evaporate some of the solvent to increase the concentration. Allow it to cool again. 2. Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solution's surface or adding a "seed crystal" of the pure compound to initiate crystal growth.[4] 3. Change Solvents: If a single solvent fails, try a two-solvent system (e.g., dissolve in a minimal amount of a good solvent like ethyl acetate and slowly add a poor solvent like hexanes until the solution turns cloudy, then heat to clarify and cool slowly).[5]

Frequently Asked Questions (FAQs)

Q1: What is the best general strategy for purifying Benzyl Pyrazolidine-1-carboxylate?

A1: A two-stage approach is most effective. First, perform silica gel column chromatography on the crude material to remove the bulk of impurities, especially those with different polarities (e.g., non-polar starting materials and highly polar by-products).[6] Second, take the fractions containing the pure or semi-pure product and perform recrystallization to obtain a highly crystalline, solvent-free final product. This dual approach ensures both high purity and good physical form.

Q2: Which solvents are recommended for the recrystallization of Benzyl Pyrazolidine-1-carboxylate?

A2: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. Based on its structure (a moderately polar molecule), good starting points for solvent screening include:

• Single Solvents: Isopropanol, ethanol, ethyl acetate.

• Solvent Pairs: Ethyl acetate/hexanes, Dichloromethane/hexanes, Ethanol/water.[4][5] Always test solubility with a small amount of material before committing the entire batch.

Q3: What are the most likely impurities I should be looking for?

A3: Impurities typically originate from starting materials or side reactions. Common ones include:

• Benzyl Alcohol: A common starting material or a by-product of reactions involving benzyl chloride. It can often be removed by washing with water or brine, but column chromatography is more effective for complete removal.[1]

• Unreacted Hydrazine Derivatives: Depending on the synthesis route, these can be present and are often more polar than the product.

• Dibenzyl Ether: A common impurity found in benzyl chloride.[7]

• Oxidation/Hydrolysis Products: The pyrazolidine ring can be susceptible to degradation.[8] The material should be stored in a dry, dark place.[9]

Q4: Which analytical techniques are best for assessing the final purity?

A4: A combination of methods provides the most complete picture of purity.

Technique	Purpose	Key Considerations
1H and 13C NMR	Structural confirmation and identification of impurities with distinct signals.	Provides structural information and a good estimate of purity if impurities have unique, non-overlapping peaks.[1]
HPLC	High-resolution quantitative purity assessment.	Reversed-phase HPLC (using a C18 column) is the gold standard for determining purity as a percentage (e.g., 99.5%). It can detect impurities that are not visible by NMR.[10]
TLC	Quick, qualitative check of purity and effectiveness of purification steps.	Excellent for monitoring column chromatography fractions but not suitable for final quantitative analysis.[11]
Mass Spectrometry (MS)	Confirmation of molecular weight and identification of unknown impurity masses.	Confirms the identity of the main product and can help deduce the structures of by-products.

Experimental Protocols & Workflows

Purification Workflow Overview

The following diagram illustrates the logical flow for purifying crude Benzyl Pyrazolidine-1-carboxylate.

Caption: General purification workflow for Benzyl Pyrazolidine-1-carboxylate.

Protocol 1: Silica Gel Column Chromatography

This protocol is designed for the primary purification of crude, oily, or highly impure Benzyl Pyrazolidine-1-carboxylate.

• Slurry Preparation: Pack a glass column with silica gel slurried in a non-polar solvent (e.g., 100% hexanes). The amount of silica should be 50-100 times the weight of the crude product.

• Sample Loading: Dissolve the crude product in a minimal amount of a moderately polar solvent (e.g., dichloromethane or ethyl acetate). Add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder ("dry loading"). Carefully add this powder to the top of the packed column.

• Elution:

  • Begin eluting with a non-polar solvent system (e.g., 95:5 Hexane:Ethyl Acetate).

  • Collect fractions and monitor them continuously by TLC.

  • Gradually increase the polarity of the eluent (e.g., to 90:10, then 80:20 Hexane:Ethyl Acetate) to elute the target compound.[1]

• Fraction Analysis: Spot each collected fraction on a TLC plate. Visualize the spots under UV light.

• Combine and Evaporate: Combine all fractions that contain only the pure product (single spot at the correct Rf). Remove the solvent using a rotary evaporator to yield the semi-purified product.

Caption: Step-by-step workflow for purification via column chromatography.

Protocol 2: Recrystallization

This protocol is for the final purification of solid Benzyl Pyrazolidine-1-carboxylate obtained from chromatography or for crude material that is already substantially pure.

• Solvent Selection: In a test tube, add a small amount of the product and a few drops of a chosen solvent (e.g., isopropanol). Heat the mixture. If it dissolves completely when hot and precipitates when cooled, the solvent is suitable.

• Dissolution: Place the bulk of the product in an Erlenmeyer flask. Add the minimum amount of hot recrystallization solvent required to just dissolve the solid completely.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a rapid gravity filtration of the hot solution into a clean, pre-warmed flask. This step prevents premature crystallization in the funnel.[12]

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[12]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to rinse away any residual mother liquor containing impurities.

• Drying: Dry the purified crystals under a high vacuum to remove all traces of solvent.

References

• Organic Syntheses. (n.d.). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins.

• Yu, C., et al. (2012). Benzyl 5-phenylpyrazolo[5,1-a]isoquinoline-1-carboxylate. PubMed Central. Available at: [Link]

• Capot Chemical Co., Ltd. (n.d.). MSDS of Benzyl pyrazolidine-1-carboxylate.

• Ge, Z., et al. (2011). Ethyl 1-benzyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate. PubMed Central. Available at: [Link]

• Biosynce. (n.d.). Benzyl Pyrazolidine-1-carboxylate CAS 67600-79-7.
• BenchChem. (2025). Technical Support Center: Purification of Pyrazolidine-3,5-dione Derivatives.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Cytiva. (2020). Use of benzyl alcohol as a shipping and storage solution for chromatography media.
• National Center for Biotechnology Information. (n.d.). (S)-Benzyl 2-(8-amino-1-bromoimidazo(1,5-a)pyrazin-3-yl)pyrrolidine-1-carboxylate. PubChem Compound Database.
• Organic Syntheses. (n.d.). 1-Benzylpiperazine.
• LAMBDA OMNICOLL. (n.d.). Isolation, purification and characterization of allelopathic compounds.
• Organic Chemistry Portal. (n.d.). Synthesis of pyrazolidines.
• Sigma-Aldrich. (n.d.). Benzyl pyrazolidine-1-carboxylate.
• Sigma-Aldrich. (n.d.). Benzyl pyrazolidine-1-carboxylate (German).
• BenchChem. (2025). Work-up procedures to remove impurities from Benzyl 2-bromonicotinate products.
• Zhang, J., et al. (2019). Asymmetric organocatalytic conjugated addition of pyrazolin-5-ones to ortho-quinomethanes. Beilstein Journal of Organic Chemistry.

• Wachowiak, R. (1979). Identification of Decomposition Products and Mechanism of Degradation of 4-prenyl-1,2-diphenyl-3,5-pyrazolidine-dione in an Aqueous Solution. PubMed. Available at: [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• de Oliveira, A. R. M., et al. (2006). Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection. PubMed. Available at: [Link]

• BenchChem. (2025). Comparative Purity Analysis of Synthesized N-Benzyl-1,3,2-benzodithiazole S-oxide: A Guide to HPLC and Alternative Methods.
• BenchChem. (2025). Challenges in the synthesis and purification of Benexate derivatives.
• Google Patents. (n.d.). US3523978A - Process for the purification of benzyl alcohol.
• Beilstein Journal of Organic Chemistry. (n.d.). Identification and synthesis of impurities formed during sertindole preparation.
• Pharmaffiliates. (n.d.). Benzyl Chloride-impurities.
• Google Patents. (n.d.). US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. BJOC - Identification and synthesis of impurities formed during sertindole preparation [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. Isolation, purification and characterization of allelopathic compounds – LAMBDA OMNICOLL | LAMBDA Laboratory Instruments [fractioncollector.info]
• 7. Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemical characterization of decomposition products of pyrazolidinedione-3,5 derivatives. Part 1: Identification of decomposition products and mechanism of degradation of 4-prenyl-1,2-diphenyl-3,5-pyrazolidine-dione in an aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Benzyl pyrazolidine-1-carboxylate | 67600-79-7 [sigmaaldrich.com]
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• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Scale-Up Challenges in Benzyl Pyrazolidine-1-carboxylate Production

Welcome to the technical support center for the production of Benzyl Pyrazolidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and address common challenges encountered during the scale-up of this important synthetic building block. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions during your process development and manufacturing campaigns.

Introduction to the Synthesis and Scale-Up Considerations

Benzyl Pyrazolidine-1-carboxylate is a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its production is typically achieved in a two-step process: first, the formation of the pyrazolidine ring, followed by its N-acylation. While the synthesis is straightforward on a laboratory scale, scaling up to pilot or commercial production can introduce a host of challenges that can impact yield, purity, and process safety. This guide will walk you through potential issues and provide actionable solutions.

Troubleshooting Guide: A Question-and-Answer Approach

This section is structured to directly address specific problems you may encounter. The troubleshooting is divided into the two primary stages of the synthesis.

Part 1: Pyrazolidine Ring Formation

The formation of the pyrazolidine ring is most commonly achieved through the reaction of a 1,3-dihalopropane with hydrazine hydrate.

Q1: My pyrazolidine synthesis is showing low yield and the formation of multiple byproducts. What are the likely causes and how can I improve the selectivity?

A1: Low yield and the formation of byproducts in the pyrazolidine synthesis are often related to reaction control and the nature of the starting materials.

• Causality: The reaction between a 1,3-dihalopropane and hydrazine is a nucleophilic substitution. Hydrazine, being a difunctional nucleophile, can lead to the formation of oligomeric or polymeric side products if the reaction conditions are not carefully controlled. The high reactivity of hydrazine can also lead to side reactions if other functional groups are present.

• Troubleshooting & Optimization:

  • Controlled Addition: At a larger scale, the rate of addition of the 1,3-dihalopropane to the hydrazine solution should be carefully controlled. A slow, continuous addition helps to maintain a high concentration of hydrazine relative to the electrophile, favoring the desired intramolecular cyclization over intermolecular side reactions.

  • Temperature Management: The reaction is exothermic. Ensure adequate cooling capacity to maintain a consistent reaction temperature. A runaway reaction can lead to a decrease in selectivity and the formation of degradation products.

  • Solvent Choice: The choice of solvent can influence the reaction rate and selectivity. Protic solvents like ethanol or water are often used. A solvent screen may be necessary to find the optimal conditions for your specific substrate.

  • pH Control: The nucleophilicity of hydrazine is pH-dependent. Maintaining a slightly basic pH can enhance its reactivity. However, strongly basic conditions should be avoided as they can promote elimination side reactions with the dihalopropane.

Part 2: N-Acylation of Pyrazolidine with Benzyl Chloroformate

The acylation of the pyrazolidine ring with benzyl chloroformate is a critical step that often presents the most significant scale-up challenges.

Q2: I am observing a significant exotherm during the addition of benzyl chloroformate, making the reaction difficult to control. What are the best practices for managing this?

A2: The reaction between an amine (like pyrazolidine) and an acyl chloride (like benzyl chloroformate) is indeed highly exothermic and requires careful management to ensure safety and product quality[1].

• Causality: The high reactivity of the acyl chloride with the nucleophilic amine leads to a rapid release of heat. On a large scale, the surface-area-to-volume ratio of the reactor decreases, making heat dissipation less efficient.

• Troubleshooting & Optimization:

  • Cooling: Conduct the reaction at low temperatures, typically between 0-10 °C, using an efficient cooling system (e.g., a jacketed reactor with a chiller).

  • Slow Addition: Add the benzyl chloroformate dropwise or via a syringe pump over an extended period. This allows the cooling system to keep pace with the heat generation.

  • Dilution: Increasing the solvent volume can help to absorb the heat of reaction and provide better temperature control.

  • Monitoring: Continuously monitor the internal temperature of the reactor. A rapid temperature increase is an indication that the rate of addition is too fast or the cooling is insufficient.

Q3: My final product is contaminated with a significant amount of di-acylated byproduct. How can I minimize its formation?

A3: The formation of the di-acylated byproduct, 1,2-bis(benzyloxycarbonyl)pyrazolidine, is a common issue arising from the presence of two nucleophilic nitrogen atoms in the pyrazolidine ring[2].

• Causality: Both nitrogen atoms in the pyrazolidine ring are nucleophilic and can react with benzyl chloroformate. The second acylation is generally slower than the first due to steric hindrance and electronic effects, but it can become significant under certain conditions.

• Troubleshooting & Optimization:

  • Stoichiometry: Use a slight excess of pyrazolidine relative to benzyl chloroformate (e.g., 1.1 to 1.2 equivalents). This will favor the mono-acylation.

  • Temperature Control: Lowering the reaction temperature can increase the selectivity for mono-acylation.

  • Order of Addition: Adding the benzyl chloroformate to the pyrazolidine solution is generally preferred over the reverse addition. This ensures that the benzyl chloroformate is always the limiting reagent in the reaction mixture.

Q4: I am seeing impurities related to the decomposition of benzyl chloroformate in my final product. What are these impurities and how can I prevent their formation?

A4: Benzyl chloroformate is known to be thermally and hydrolytically unstable[3][4][5].

• Causality:

  • Hydrolysis: In the presence of water, benzyl chloroformate can hydrolyze to benzyl alcohol and HCl.

  • Thermal Decomposition: At elevated temperatures, it can decompose to benzyl chloride and carbon dioxide.

• Troubleshooting & Optimization:

  • Anhydrous Conditions: Ensure that all solvents and reagents are dry, and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

  • Temperature Control: Avoid high temperatures during the reaction and work-up.

  • Reagent Quality: Use high-quality, freshly opened or distilled benzyl chloroformate. Old or improperly stored reagent is more likely to contain impurities.

Q5: My product is an oil, and I am having difficulty with purification by crystallization. It often "oils out". What strategies can I use to achieve a crystalline product?

A5: "Oiling out" is a common problem with oily compounds where a liquid-liquid phase separation occurs instead of crystallization[6].

• Causality: This phenomenon occurs when the supersaturation is too high, or the solute has a high affinity for the solvent, leading to the formation of a solute-rich liquid phase instead of a solid crystal lattice.

• Troubleshooting & Optimization:

  • Solvent Selection: Experiment with different solvent systems. A mixture of a good solvent and a poor solvent (anti-solvent) can often induce crystallization. For benzyl pyrazolidine-1-carboxylate, solvent systems like ethyl acetate/heptane or dichloromethane/hexane could be effective.

  • Cooling Rate: A slow, controlled cooling rate is crucial. Rapid cooling often leads to oiling out.

  • Seeding: Introduce a small amount of crystalline product (seed crystals) to the supersaturated solution to initiate crystallization.

  • Concentration: Carefully control the concentration of the product in the solvent. Start with a less saturated solution and slowly remove the solvent to reach the point of crystallization.

Experimental Protocols

Protocol 1: In-Process Reaction Monitoring by HPLC

This protocol provides a general method for monitoring the progress of the N-acylation reaction.

• Sample Preparation: Withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture and immediately quench it with a mixture of acetonitrile and water (1:1) to stop the reaction.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Gradient: Start with a high percentage of A and gradually increase B over 15-20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Analysis: Monitor the disappearance of the pyrazolidine starting material and the appearance of the Benzyl Pyrazolidine-1-carboxylate product peak. Also, look for the formation of the di-acylated byproduct, which will have a longer retention time.

Compound	Expected Retention Time (Relative)
Pyrazolidine	Early eluting
Benzyl Pyrazolidine-1-carboxylate	Intermediate
Di-acylated byproduct	Late eluting

Protocol 2: Purification by Crystallization

This protocol outlines a general procedure for the crystallization of Benzyl Pyrazolidine-1-carboxylate.

• Solvent Selection: Based on small-scale trials, select a suitable solvent system (e.g., ethyl acetate/heptane).

• Dissolution: Dissolve the crude oily product in a minimum amount of the "good" solvent (e.g., ethyl acetate) at a slightly elevated temperature (e.g., 40 °C).

• Anti-Solvent Addition: Slowly add the "poor" solvent (e.g., heptane) dropwise with stirring until the solution becomes slightly cloudy.

• Cooling and Crystallization: Slowly cool the mixture to room temperature, and then further cool in an ice bath or refrigerator. If crystallization does not occur, add a seed crystal.

• Isolation: Collect the crystals by filtration, wash with a small amount of the cold solvent mixture, and dry under vacuum.

Visualizing the Workflow

Troubleshooting Decision Tree for Low Yield in N-Acylation

Caption: Decision tree for troubleshooting low yield in the N-acylation step.

Scale-Up Process Flow for Benzyl Pyrazolidine-1-carboxylate

Caption: Process flow diagram for the scale-up of Benzyl Pyrazolidine-1-carboxylate production.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. grokipedia.com [grokipedia.com]
• 4. framochem.com [framochem.com]
• 5. Benzyl chloroformate CAS#: 501-53-1 [amp.chemicalbook.com]
• 6. mt.com [mt.com]

Identification and characterization of byproducts in Benzyl Pyrazolidine-1-carboxylate synthesis

Technical Support Center: Benzyl Pyrazolidine-1-carboxylate Synthesis

Document ID: TSC-BPZ-20260121

Version: 1.0

Introduction

This technical guide serves as a dedicated support resource for researchers engaged in the synthesis of Benzyl Pyrazolidine-1-carboxylate. The target molecule is typically synthesized via a [3+2] cycloaddition reaction, a powerful method for constructing five-membered heterocyclic rings.[1][2] However, like many multi-step organic syntheses, this process is susceptible to the formation of various byproducts that can complicate purification and reduce overall yield.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you identify, characterize, and mitigate the formation of these common impurities. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the reaction chemistry.

Section 1: Troubleshooting Common Experimental Issues

This section addresses problems frequently observed during the synthesis and work-up of Benzyl Pyrazolidine-1-carboxylate.

Issue 1.1: Complex ¹H NMR Spectrum with Multiple Unidentified Peaks

Observation: The ¹H NMR spectrum of the crude product shows the expected signals for Benzyl Pyrazolidine-1-carboxylate, but is complicated by numerous additional peaks, particularly in the aliphatic and aromatic regions, suggesting a mixture of compounds.

Probable Cause & Mechanistic Insight:

The most common cause of a complex NMR spectrum is the formation of diastereomers and/or regioisomers during the [3+2] cycloaddition step. The cycloaddition can proceed through different transition states, leading to products with varied stereochemistry, especially if multiple chiral centers are formed.[1]

• Diastereomer Formation: The pyrazolidine ring contains stereocenters. Depending on the specific precursors and reaction conditions, a mixture of cis/trans diastereomers can be formed. These isomers have distinct NMR spectra, often with subtle differences in chemical shifts and coupling constants.[3]

• Regioisomer Formation: If an unsymmetrical dipolarophile (like benzyl acrylate) is used, the 1,3-dipole can add in two different orientations, leading to regioisomers which are structurally distinct and will have unique NMR and Mass Spectrometry (MS) signatures.

Troubleshooting & Resolution Workflow:

• Initial Assessment (TLC/LC-MS): Before extensive NMR analysis, run a Thin Layer Chromatography (TLC) or, ideally, an LC-MS analysis on the crude material. This will confirm the presence of multiple products and provide their mass-to-charge ratios (m/z). Isomers will have the same m/z, helping to differentiate them from other byproducts.[4]

• Careful Column Chromatography: Diastereomers often have small differences in polarity. Use a high-performance flash chromatography system with a shallow solvent gradient (e.g., a slow increase of ethyl acetate in hexanes) to improve separation. Monitor fractions carefully by TLC.

• Advanced NMR Characterization: For isolated isomers, perform 2D NMR experiments (COSY, HSQC, HMBC) to definitively assign the structure and relative stereochemistry. For pyrazolidine systems, the vicinal coupling constants (³JHH) between protons on the heterocyclic ring are diagnostic for determining cis or trans relationships.[3]

Issue 1.2: Product Mass Detected, but Also a Mass Corresponding to [M-2]

Observation: Mass spectrometry analysis (e.g., ESI-MS or GC-MS) of the purified product shows the expected molecular ion peak for Benzyl Pyrazolidine-1-carboxylate (C₁₁H₁₄N₂O₂, MW: 206.24 g/mol ), but also a significant peak at [M-2]⁺ (m/z ≈ 204.23).

Probable Cause & Mechanistic Insight:

This observation is a classic indicator of over-oxidation of the pyrazolidine ring to the corresponding pyrazoline.[5] Pyrazolidines are susceptible to oxidation, a reaction that can occur during the reaction itself (if exposed to air, especially with certain catalysts) or during work-up and purification. The loss of two hydrogen atoms creates a double bond within the five-membered ring, leading to the more thermodynamically stable aromatic pyrazole system.

The proposed mechanism often involves initial formation of a radical cation, followed by deprotonation and loss of a second electron and proton to yield the final pyrazoline or pyrazole product.[6]

Troubleshooting & Resolution Workflow:

• Reaction Atmosphere Control: Ensure the reaction is carried out under a strictly inert atmosphere (Nitrogen or Argon) from start to finish. Degas solvents before use to remove dissolved oxygen.

• Work-up Considerations: Minimize exposure to air during the work-up. If performing an aqueous extraction, use deoxygenated water.

• Purification Strategy: Silica gel can be slightly acidic and may promote oxidation. To mitigate this, you can either:

  • Neutralize the silica gel by preparing a slurry with a small amount of a non-nucleophilic base (e.g., 0.5% triethylamine in the eluent).

  • Use an alternative stationary phase like alumina (neutral or basic) for chromatography.

• Characterization: The oxidized pyrazoline byproduct can be identified by ¹H NMR. Look for the appearance of vinylic protons and the disappearance of the characteristic CH-CH aliphatic signals of the pyrazolidine ring.[7][8]

Section 2: Byproduct Identification & Characterization Workflow

A systematic approach is critical for identifying unknown impurities. The following workflow outlines a logical sequence of experiments.

// Nodes Start [label="Crude Reaction Mixture", fillcolor="#F1F3F4", fontcolor="#202124"]; TLC [label="1. TLC Analysis", shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124"]; LCMS [label="2. LC-MS Analysis", shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124"]; Purify [label="3. Flash Chromatography", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Frac_A [label="Isolated Impurity A", fillcolor="#F1F3F4", fontcolor="#202124"]; Frac_B [label="Isolated Impurity B", fillcolor="#F1F3F4", fontcolor="#202124"]; Frac_P [label="Pure Product", fillcolor="#F1F3F4", fontcolor="#202124"]; NMR_MS [label="4. NMR & HRMS", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; Structure [label="5. Structure Elucidation", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> TLC [label="Spot test"]; TLC -> LCMS [label="Multiple spots?"]; LCMS -> Purify [label="Characterize masses"]; Purify -> Frac_A [label="Collect fraction"]; Purify -> Frac_B [label="Collect fraction"]; Purify -> Frac_P [label="Collect fraction"]; Frac_A -> NMR_MS; Frac_B -> NMR_MS; NMR_MS -> Structure [label="Assign signals"]; } dot Caption: Systematic workflow for byproduct isolation and identification.

Section 3: Frequently Asked Questions (FAQs)

Q1: My yield is consistently low, and I recover a significant amount of my benzyl acrylate starting material. What is happening?

A1: This issue typically points to an inefficient cycloaddition reaction. The root cause is often related to the generation or stability of the 1,3-dipole (e.g., an azomethine ylide).

• Catalyst/Reagent Inactivity: If your reaction requires a catalyst or a specific reagent to generate the dipole, ensure it is fresh and active. For instance, some metal catalysts can be sensitive to air and moisture.[9]

• Temperature Control: [3+2] cycloadditions can be highly temperature-dependent.[10] A temperature that is too low may result in a sluggish reaction, while a temperature that is too high could lead to decomposition of the dipole or starting materials. An optimization screen of the reaction temperature is recommended.

• Solvent Choice: The polarity of the solvent can influence the stability and reactivity of the 1,3-dipole. Ensure you are using a solvent appropriate for the specific type of cycloaddition you are performing.

Q2: I see a byproduct with a mass double that of my benzyl acrylate starting material. What is it?

A2: This is likely a dimer of benzyl acrylate. Michael acceptors like benzyl acrylate can undergo dimerization, especially in the presence of base or certain nucleophiles, which may be present as catalysts or additives in your reaction. This side reaction competes with the desired cycloaddition. Consider adding the benzyl acrylate slowly to the reaction mixture to keep its instantaneous concentration low, thus favoring the reaction with the 1,3-dipole over self-dimerization.

Q3: How can I distinguish between diastereomers of Benzyl Pyrazolidine-1-carboxylate using ¹H NMR?

A3: The key is to analyze the coupling constants (J values) of the protons on the pyrazolidine ring.

• Vicinal Coupling (³JHH): The coupling constant between two protons on adjacent carbons (vicinal protons) is dependent on the dihedral angle between them, as described by the Karplus equation.

  • A cis relationship typically results in a smaller coupling constant (e.g., ³J ≈ 7-10 Hz).

  • A trans relationship often shows a larger coupling constant (e.g., ³J ≈ 10-13 Hz).

• 2D NMR: A ROESY or NOESY experiment can show through-space correlations. Protons on the same face of the ring (cis) will exhibit a Nuclear Overhauser Effect (NOE), while those on opposite faces (trans) will not.[3]

Section 4: Key Byproduct Structures & Data

The table below summarizes the common byproducts, their structures, and key analytical identifiers.

Byproduct Name	Structure	Molecular Formula	Δ Mass vs. Product	Key Analytical Signature
Oxidized Product	Pyrazoline Derivative	C₁₁H₁₂N₂O₂	-2.02 Da	¹H NMR shows vinylic protons. MS shows [M-2]⁺.
Diastereomer	Stereoisomer of Product	C₁₁H₁₄N₂O₂	0	Same mass as product. Different retention time in HPLC and distinct (but similar) NMR spectrum.[11][12]
Acrylate Dimer	Dimer of Benzyl Acrylate	C₂₀H₂₀O₄	+122.11 Da	¹H NMR lacks nitrogen-adjacent protons. Mass is ~324.37 g/mol .
Unreacted SM	Benzyl Acrylate	C₁₀H₁₀O₂	-42.10 Da	Matches reference spectra for the starting material.

Section 5: Experimental Protocols

Protocol 5.1: General Method for HPLC-MS Analysis

This protocol provides a starting point for analyzing the crude reaction mixture to identify products and byproducts.

• Sample Preparation: Dissolve ~1 mg of the crude reaction mixture in 1 mL of a 1:1 mixture of Acetonitrile:Water. Filter through a 0.22 µm syringe filter.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[13]

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to 10% B and re-equilibrate.

  • Flow Rate: 0.8 mL/min.

  • Detection: UV at 254 nm and 280 nm.

• MS Conditions (ESI+):

  • Scan Range: m/z 100 - 1000.

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • Data Analysis: Correlate the retention times of peaks from the UV chromatogram with the masses detected by the MS to create an extracted ion chromatogram for each component.[14]

Section 6: Mechanistic Overview of Byproduct Formation

// Nodes SM [label="Starting Materials\n(e.g., Dipole Precursor + Benzyl Acrylate)", fillcolor="#F1F3F4", fontcolor="#202124"]; Dipole [label="1,3-Dipole", fillcolor="#FBBC05", fontcolor="#202124"]; Product [label="Desired Product\n(Benzyl Pyrazolidine-1-carboxylate)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse]; Oxidized [label="Oxidized Byproduct\n(Pyrazoline)", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; Isomer [label="Diastereomer / Regioisomer", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; Dimer [label="Acrylate Dimer", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse];

// Edges SM -> Dipole [label="Generation"]; {Dipole, SM} -> Product [label="[3+2] Cycloaddition\n(Desired Pathway)", color="#34A853"]; Product -> Oxidized [label="Oxidation\n(Air/Reagents)", color="#EA4335"]; {Dipole, SM} -> Isomer [label="[3+2] Cycloaddition\n(Alternative TS)", color="#EA4335"]; SM -> Dimer [label="Dimerization\n(Side Reaction)", color="#EA4335"]; } dot Caption: Competing reaction pathways in the synthesis.

References

• Direct Catalytic Asymmetric Synthesis of Pyrazolidine Derivatives. (2012). National Center for Biotechnology Information. [Link]

• Synthesis of Non-Racemic Pyrazolines and Pyrazolidines by [3+2] Cycloadditions of Azomethine Imines. (2018). MDPI. [Link]

• Synthesis and Biological Activity of Pyrazolidine-3,5-Dione Substituted Benzimidazole Derivatives. (2021). ResearchGate. [Link]

• Cycloaddition Reactions. (2023). Chemistry LibreTexts. [Link]

• Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. (2017). Frontiers in Chemistry. [Link]

• Synthesis of Pyrazoline derivatives via Oxidation reaction. ResearchGate. [Link]

• ¹H-NMR spectrum of pyrazoline 9 (500 MHz, CDCl₃). ResearchGate. [Link]

• Safety Data Sheet for Benzyl pyrazolidine-1-carboxylate. Capot Chemical Co., Ltd. [Link]

• Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation. (2023). ResearchGate. [Link]

• Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. (2022). ACS Omega. [Link]

• High-resolution analysis of a 144-membered pyrazole library from combinatorial solid phase synthesis by using electrospray ionisation Fourier transform ion cyclotron resonance mass spectrometry. (2001). PubMed. [Link]

• Advanced NMR techniques for structural characterisation of heterocyclic structures. ESA-IPB. [Link]

• Comprehensive Analysis of Pyrazoline Analogs: Exploring Their Antioxidant Potential as Biofuel Additives. (2024). National Center for Biotechnology Information. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. (2006). University of Aveiro. [Link]

• Cycloaddition reactions for antiviral compounds. (2018). National Center for Biotechnology Information. [Link]

• [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics. (2022). MDPI. [Link]

• Synthesis and structural characterization of novel pyrazoline derivatives. (2021). DergiPark. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2018). National Center for Biotechnology Information. [Link]

• Synthesis and structural characterization of novel pyrazoline derivatives. DergiPark. [Link]

• Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. (2021). Letters in Applied NanoBioScience. [Link]

• Benzyl 5-phenylpyrazolo[5,1-a]isoquinoline-1-carboxylate. (2012). National Center for Biotechnology Information. [Link]

• ¹⁹F NMR enantiodiscrimination and diastereomeric purity determination of amino acids, dipeptides, and amines. (2023). The Royal Society of Chemistry. [Link]

• OXIDATION OF PYRAZOLINES OBTAINED FROM UNSYMMETRICAL DIBENZALACETONES. (1936). CORE. [Link]

• Thermal [3+2] cycloaddition reactions as most universal way for the effective preparation of five-membered nitrogen containing heterocycles. (2023). Scientiae Radices. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2018). Beilstein Journals. [Link]

• Synthesis of pyrazoles from sulfonyl hydrazone and benzyl acrylate under transition-metal-free conditions. (2021). The Royal Society of Chemistry. [Link]

• Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC–MS/MS. (2023). MDPI. [Link]

• Creation of novel pyrazolidines through [3 + 2] cycloaddition. ResearchGate. [Link]

• Proposed reaction mechanism of oxidative aromatization of pyrazoline to pyrazole. ResearchGate. [Link]

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• 4. High-resolution analysis of a 144-membered pyrazole library from combinatorial solid phase synthesis by using electrospray ionisation Fourier transform ion cyclotron resonance mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Stability of Benzyl Pyrazolidine-1-carboxylate in Solution

Welcome to the technical support center for Benzyl Pyrazolidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting for stability-related challenges encountered during experimental work. By understanding the underlying chemical principles, you can ensure the integrity of your results and the longevity of your compounds in solution.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues related to the stability of Benzyl Pyrazolidine-1-carboxylate in a direct question-and-answer format.

Q1: My solution of Benzyl Pyrazolidine-1-carboxylate is showing a decrease in concentration over time, even when stored at 4°C. What is the likely cause?

A1: The most probable cause of concentration loss is the hydrolysis of the benzyl carbamate functional group. The carbamate linkage is susceptible to cleavage, especially in the presence of moisture and under non-neutral pH conditions.[1] While cold storage slows down most degradation processes, it does not completely halt hydrolysis, particularly if the solution is not properly buffered or if it was prepared with solvents that were not anhydrous. A material safety data sheet for Benzyl Pyrazolidine-1-carboxylate explicitly mentions avoiding moisture as a condition to prevent instability.[2]

The degradation likely proceeds via cleavage of the benzylic C-O bond, yielding pyrazolidine-1-carboxylic acid (which may be unstable) and benzyl alcohol, or through decarboxylation. The pyrazolidine ring itself can also be prone to oxidation.[3]

Q2: What is the primary degradation pathway I should be concerned about?

A2: The primary degradation pathway is hydrolysis of the carbamate ester linkage. This reaction can be catalyzed by both acids and bases.[1] Under basic conditions, the reaction often proceeds through a specific base-catalyzed mechanism, which can be significantly faster than at neutral pH.[4] Another potential but less common issue could be the oxidation of the pyrazolidine ring, as unprotected pyrazolidine is known to be unstable and readily oxidizes.[3]

Primary Degradation Pathway: Hydrolysis

The diagram below illustrates the general mechanism for the base-catalyzed hydrolysis of the benzyl carbamate moiety, which is the most common degradation route.

Caption: Base-catalyzed hydrolysis of Benzyl Pyrazolidine-1-carboxylate.

Q3: What is the optimal pH range for storing solutions of Benzyl Pyrazolidine-1-carboxylate?

A3: For carbamate-containing compounds, slightly acidic to neutral pH (approximately pH 4-7) is generally recommended to minimize hydrolysis. Both strongly acidic and, particularly, strongly alkaline conditions can accelerate degradation.[1][4] It is crucial to perform a pH-rate profile study to determine the specific pH of maximum stability for your experimental conditions.

Q4: I need to perform an experiment at an elevated temperature. How will this affect the stability of my compound?

A4: Elevated temperatures will significantly accelerate the rate of hydrolysis and other potential degradation pathways, following the principles of Arrhenius kinetics.[5] If high temperatures are unavoidable, the experimental duration should be minimized. It is also advisable to run a control sample under the same conditions to quantify the extent of degradation and account for it in your final analysis. Forced degradation studies, which are standard in pharmaceutical development, often use heat to deliberately induce and identify degradation products.[6][7]

Q5: Are there any solvents I should avoid when preparing my stock solution?

A5: Yes. Avoid using solvents that contain or can generate acidic or basic impurities. For long-term storage, protic solvents like methanol or ethanol should be used with caution and should be of the highest purity (anhydrous). While the compound is soluble in organic solvents like methanol, chloroform, and benzene, ensure they are dry.[8][9] For aqueous experiments, always use a well-characterized buffer system. It has been noted that storing ester and carbamate compounds in a freezer can paradoxically lead to hydrolysis if moisture is present, as freezers can be humid environments.[10] Therefore, storing solutions under an inert atmosphere (e.g., argon or nitrogen) is a best practice.[10]

Q6: How can I confirm if my compound is degrading and identify the degradation products?

A6: The most effective method is to use a stability-indicating analytical technique, primarily High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or a mass spectrometer (LC-MS).[1] A stability-indicating method is one that can separate the parent compound from all its degradation products, allowing for accurate quantification of the active molecule.[11] By comparing chromatograms of a fresh sample with an aged or stressed sample, you can observe the appearance of new peaks corresponding to degradation products. LC-MS is particularly powerful as it provides the mass of these new products, aiding in their identification.[12]

Experimental Protocols & Troubleshooting Guides

This section provides step-by-step guides for key experiments to assess and improve the stability of Benzyl Pyrazolidine-1-carboxylate.

Protocol 1: Rapid Stability Assessment via Forced Degradation

This protocol helps to quickly identify the compound's vulnerabilities. It is a crucial first step in developing a stable formulation.[6][13]

Objective: To determine the susceptibility of Benzyl Pyrazolidine-1-carboxylate to hydrolysis (acidic and basic), oxidation, and heat.

Materials:

• Benzyl Pyrazolidine-1-carboxylate

• Methanol or Acetonitrile (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with UV or MS detector

• pH meter

• Incubator or water bath

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Benzyl Pyrazolidine-1-carboxylate in methanol or acetonitrile.[1]

• Sample Preparation (in triplicate):

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.[1]

  • Thermal Stress: Use 2 mL of the stock solution.

  • Control: Use 2 mL of the stock solution.

• Incubation:

  • Incubate the Acid, Base, and Oxidative samples at 40°C for 24 hours.

  • Incubate the Thermal Stress sample at 60°C for 24 hours.

  • Store the Control sample at 4°C, protected from light.

• Analysis:

  • After incubation, neutralize the acidic and basic samples before injection.

  • Analyze all samples by a validated HPLC method.

  • Compare the peak area of the parent compound in the stressed samples to the control to calculate the percentage of degradation.

Forced Degradation Workflow

Caption: Workflow for a forced degradation study.

Data Interpretation:

Summarize the results in a table for easy comparison.

Stress Condition	Incubation	% Degradation (Hypothetical)	New Peaks Observed (Degradants)
Control	4°C, 24h	< 1%	None
0.1 M HCl	40°C, 24h	8%	1 major, 1 minor
0.1 M NaOH	40°C, 24h	45%	1 major, 2 minor
3% H₂O₂	40°C, 24h	15%	2 minor
Thermal	60°C, 24h	12%	1 major

Troubleshooting:

• No degradation observed: Increase the stress level (e.g., higher temperature, longer duration, or stronger acid/base concentration). The goal is to achieve 5-20% degradation to ensure the analytical method is truly stability-indicating.[1]

• Complete degradation: Reduce the stress level. The parent peak must be present to prove the method's specificity.

Protocol 2: Determining the pH-Rate Profile for Optimal Storage

Objective: To identify the pH at which Benzyl Pyrazolidine-1-carboxylate exhibits maximum stability in an aqueous solution.

Materials:

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 3 to 9.

• Benzyl Pyrazolidine-1-carboxylate stock solution (in a water-miscible organic solvent like acetonitrile).

• HPLC system.

• Constant temperature incubator (e.g., 40°C).

Procedure:

• Prepare a series of buffered solutions (e.g., at pH 3, 4, 5, 6, 7, 8, 9).

• Add a small, constant volume of the organic stock solution to each buffer to create the final test solutions. Ensure the final concentration of the organic solvent is low (<5%) to minimize its effect on pH and stability.

• Place all solutions in a constant temperature incubator (e.g., 40°C to accelerate degradation to an observable level).

• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each solution.

• Immediately analyze the aliquots by HPLC to determine the remaining concentration of Benzyl Pyrazolidine-1-carboxylate.

• For each pH, plot the natural logarithm of the concentration versus time. The slope of this line will be the pseudo-first-order degradation rate constant (k).

• Plot the rate constant (k) as a function of pH. The pH with the lowest k value is the pH of maximum stability.

Data Presentation:

pH	Rate Constant (k) at 40°C (hr⁻¹) (Hypothetical)	Calculated Half-life (t½) at 40°C (hours)
3.0	0.025	27.7
4.0	0.009	77.0
5.0	0.004	173.3
6.0	0.005	138.6
7.0	0.012	57.8
8.0	0.058	12.0
9.0	0.210	3.3

References

• BenchChem. (n.d.). Application Notes and Protocols for Forced Degradation Studies of Carbamate Stability.
• Merck KGaA. (n.d.). MSDS of Benzyl pyrazolidine-1-carboxylate.
• Grokipedia. (n.d.). Pyrazolidine.

• Wachowiak, R. (1979). Identification of Decomposition Products and Mechanism of Degradation of 4-prenyl-1,2-diphenyl-3,5-pyrazolidine-dione in an Aqueous Solution. Arzneimittelforschung, 29(4), 599-602. Retrieved from [Link]

• Claramunt, R. M., et al. (2024). Pyrazolidines: synthesis, reactivity, physical and biological properties. Arkivoc, 2024(5), 202412223. Retrieved from [Link]

• Espitia, S. A., et al. (n.d.). Mechanisms of hydrolysis of phenyl- and benzyl 4-nitrophenyl-sulfamate esters. Organic & Biomolecular Chemistry.

• Alsante, K. M., et al. (2016). Forced Degradation Studies. MedCrave online. Retrieved from [Link]

• Purohit, D., et al. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Pharmaceutical Technology. Retrieved from [Link]

• Grokipedia. (n.d.). Benzyl carbamate.
• BenchChem. (n.d.). Application Notes and Protocols for the Deprotection of Benzyl (4-hydroxycyclohexyl)carbamate.

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). Retrieved from [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. Retrieved from [Link]

• Karaman, R. (2015). Any advice about the stability of ester and carbamate containing compounds? [Online forum post]. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Condensation of Benzyl Carbamate with Glyoxal in Polar Protic and Aprotic Solvents. PubChem. Retrieved from [Link]

• Zhang, Y., et al. (2018). Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. Molecules, 23(10), 2505. Retrieved from [Link]

• Sarradin, F., et al. (n.d.). Key parameters for carbamate stability in dilute aqueous–organic solution. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Benzyl Carbamate | Request PDF. Retrieved from [Link]

• Wikipedia. (n.d.). Benzyl carbamate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• BIOSYNCE. (n.d.). Benzyl Pyrazolidine-1-carboxylate CAS 67600-79-7. Retrieved from [Link]

• Onwukaeme, D. N., & Kuye, J. O. (2007). Degradation Kinetics of Benzyl Nicotinate in Aqueous Solution. Tropical Journal of Pharmaceutical Research, 6(3), 715-720. Retrieved from [Link]

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• 5. Degradation Kinetics of Benzyl Nicotinate in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. ajrconline.org [ajrconline.org]

Refining analytical methods for accurate quantification of Benzyl Pyrazolidine-1-carboxylate

Welcome to the technical support center for the analytical quantification of Benzyl Pyrazolidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to ensure the accuracy and reliability of your analytical methods.

Introduction

Benzyl Pyrazolidine-1-carboxylate is a key chemical intermediate with applications in the synthesis of novel pharmaceutical compounds and other organic materials.[1] Accurate quantification is critical for process control, impurity profiling, and stability testing.[2][3] This guide addresses common challenges encountered during the analysis of this and structurally related compounds, drawing upon established principles of analytical method validation.[4]

Troubleshooting Guide

This section is structured to help you diagnose and resolve common issues encountered during the quantification of Benzyl Pyrazolidine-1-carboxylate, primarily using High-Performance Liquid Chromatography (HPLC), a prevalent technique for such analyses.[5][6]

Issue 1: Poor Peak Shape (Tailing or Fronting)

Question: My chromatogram for Benzyl Pyrazolidine-1-carboxylate shows significant peak tailing or fronting. What are the likely causes and how can I fix it?

Answer:

Poor peak asymmetry is a common issue that can compromise the accuracy of integration and, therefore, quantification. The potential causes can be categorized as follows:

• Column-Related Issues:

  • Column Overload: Injecting too much sample can saturate the stationary phase.

    • Solution: Reduce the injection volume or dilute the sample.

  • Column Degradation: The stationary phase can degrade over time, especially with aggressive mobile phases or sample matrices.

    • Solution: Replace the column with a new one of the same type. Consider using a guard column to protect the analytical column.

  • Inappropriate Stationary Phase: The choice of stationary phase is critical. For a moderately polar compound like Benzyl Pyrazolidine-1-carboxylate, a C18 column is often a good starting point.[6]

    • Solution: If using a C18 column, ensure it is from a reputable manufacturer. If problems persist, consider a different phase, such as a phenyl-hexyl or a polar-embedded phase.

• Mobile Phase and Sample Compatibility Issues:

  • pH Mismatch: The pH of the mobile phase can affect the ionization state of the analyte, leading to peak shape issues. For carboxylate-containing compounds, maintaining a consistent and appropriate pH is crucial.[7]

    • Solution: Buffer the mobile phase to a pH at least 2 units below the pKa of the acidic moiety or 2 units above the pKa of a basic moiety to ensure a single ionic form.

  • Solvent Mismatch: A significant difference in solvent strength between the sample diluent and the mobile phase can cause peak distortion.

    • Solution: Dissolve and dilute the sample in the initial mobile phase composition whenever possible.

• System and Hardware Issues:

  • Extra-Column Dead Volume: Excessive tubing length or poorly made connections can lead to band broadening.

    • Solution: Use pre-cut, low-dead-volume tubing and ensure all fittings are properly tightened.

  • Clogged Frit or Tubing: Particulate matter from the sample or mobile phase can cause blockages.

    • Solution: Filter all samples and mobile phases. If a blockage is suspected, systematically check and replace components (e.g., in-line filter, guard column, column inlet frit).

Issue 2: Inconsistent Retention Times

Question: The retention time for my analyte is shifting between injections or across a sequence. What could be causing this variability?

Answer:

Retention time stability is fundamental for reliable peak identification and quantification. Drifting retention times can be caused by several factors:

• Mobile Phase Composition:

  • Inaccurate Preparation: Small errors in preparing the mobile phase can lead to significant shifts.

    • Solution: Use calibrated volumetric glassware and high-purity solvents. For gradient elution, ensure the pumping system is accurately delivering the programmed gradient.

  • Evaporation: Volatile organic solvents in the mobile phase can evaporate over time, changing the composition.

    • Solution: Keep mobile phase reservoirs covered. Prepare fresh mobile phase daily.

  • Degassing Issues: Dissolved gases coming out of solution can form bubbles in the pump, leading to flow rate fluctuations.

    • Solution: Adequately degas the mobile phase using an in-line degasser, sonication, or helium sparging.

• Column Temperature:

  • Fluctuations in Ambient Temperature: Changes in the laboratory temperature can affect retention times.

    • Solution: Use a column oven to maintain a constant and controlled temperature.

• Column Equilibration:

  • Insufficient Equilibration Time: The column needs to be fully equilibrated with the mobile phase before starting a sequence.

    • Solution: Ensure a sufficient equilibration period, especially when changing mobile phases or after the system has been idle. Monitor the baseline for stability before injecting.

Issue 3: Low Sensitivity or Poor Signal-to-Noise Ratio

Question: I am struggling to achieve the required limit of quantification (LOQ) for Benzyl Pyrazolidine-1-carboxylate. How can I improve the sensitivity of my method?

Answer:

Improving sensitivity is often a multi-faceted challenge. Consider the following approaches:

• Detector Settings:

  • Wavelength Optimization (for UV detection): Ensure you are monitoring at the wavelength of maximum absorbance (λmax) for Benzyl Pyrazolidine-1-carboxylate.

    • Solution: Determine the λmax by running a UV scan of a standard solution using a diode array detector (DAD) or a spectrophotometer.

  • Derivatization: For compounds with poor chromophores, derivatization can be employed to enhance UV absorbance or fluorescence.[8][9]

    • Solution: While this adds a step to the sample preparation, it can significantly improve sensitivity.

• Chromatographic Conditions:

  • Mobile Phase Additives: Using additives like trifluoroacetic acid (TFA) or formic acid can improve peak shape and, in some cases, ionization efficiency for LC-MS.

  • Gradient Elution: A well-optimized gradient can sharpen peaks, leading to a higher peak height and better signal-to-noise.

• Sample Preparation:

  • Concentration Step: Incorporate a sample concentration step, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to increase the analyte concentration before injection.[10]

• Instrumentation:

  • LC-MS/MS: For trace-level quantification, transitioning to a more sensitive detection technique like tandem mass spectrometry (LC-MS/MS) is often necessary.[11][12] This technique offers superior selectivity and sensitivity.

Issue 4: Analyte Instability

Question: I suspect that Benzyl Pyrazolidine-1-carboxylate is degrading in my prepared samples. How can I assess and mitigate this?

Answer:

Analyte stability is a critical parameter in method validation.[13][14] Degradation can lead to underestimation of the analyte and the appearance of unknown peaks.

• Assessing Stability:

  • Solution Stability Studies: Analyze prepared samples at various time points (e.g., 0, 4, 8, 24 hours) under different storage conditions (e.g., room temperature, refrigerated, protected from light) to determine the stability window.[13]

  • Forced Degradation Studies: To understand the degradation pathways, expose the analyte to stress conditions such as acid, base, oxidation, heat, and light. This is a key part of developing a stability-indicating method.[15]

• Mitigating Instability:

  • Control Storage Conditions: Based on stability studies, store prepared samples at a temperature and for a duration that ensures stability.

  • pH Control: The stability of carboxylate-containing compounds can be pH-dependent.[7] Ensure the sample diluent is buffered to a pH that promotes stability.

  • Protection from Light: If the compound is light-sensitive, use amber vials and protect samples from direct light.

  • Use of Antioxidants: If oxidative degradation is a concern, consider adding a small amount of an antioxidant to the sample diluent.

Frequently Asked Questions (FAQs)

Q1: What is the best initial HPLC column and mobile phase to try for Benzyl Pyrazolidine-1-carboxylate?

A1: A good starting point for method development would be a reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size). For the mobile phase, begin with an isocratic or gradient elution using a mixture of acetonitrile and water (or a suitable buffer like phosphate or acetate).[6] A common starting point is a 50:50 (v/v) mixture, which can then be optimized.

Q2: How do I ensure my method is "validated" for its intended purpose?

A2: Analytical method validation is a formal process to demonstrate that a method is suitable for its intended use.[3] Key validation parameters, as outlined by guidelines from the International Council for Harmonisation (ICH), include:

• Specificity: The ability to assess the analyte in the presence of other components.[2]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[2]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[13]

Q3: My sample matrix is complex (e.g., biological fluid, crude reaction mixture). How can I minimize interference?

A3: A complex matrix can introduce interfering peaks and affect the ionization of your analyte in LC-MS.

• Sample Preparation: Employ a robust sample preparation technique to clean up the sample. Options include:

  • Protein Precipitation: For biological samples, this is a quick way to remove the bulk of proteins.[10]

  • Liquid-Liquid Extraction (LLE): This separates compounds based on their differential solubilities in two immiscible liquids.

  • Solid-Phase Extraction (SPE): This is a highly effective and selective method for sample cleanup and concentration.

• Chromatographic Selectivity: Optimize your HPLC method to resolve the analyte from matrix components. This may involve trying different columns, mobile phases, or gradient profiles.

• Selective Detection: Use a highly selective detector like a mass spectrometer. In LC-MS/MS, using Selected Reaction Monitoring (SRM) can provide excellent specificity even in complex matrices.[12]

Q4: Can I use Gas Chromatography (GC) to analyze Benzyl Pyrazolidine-1-carboxylate?

A4: While HPLC is generally preferred for compounds of this nature, GC could be a possibility if the compound is sufficiently volatile and thermally stable. However, many carboxylate compounds are not volatile enough for direct GC analysis and may require derivatization to increase their volatility.[16] Given the structure, thermal degradation in the GC inlet could be a concern. HPLC is the more direct and common approach.

Data and Protocols

Table 1: Example Starting HPLC-UV Method Parameters

Parameter	Recommended Starting Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	50% B to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	254 nm (or determined λmax)

Protocol: Standard and Sample Preparation

• Stock Standard Preparation: Accurately weigh approximately 10 mg of Benzyl Pyrazolidine-1-carboxylate reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile to obtain a 1 mg/mL solution.

• Working Standard Preparation: Further dilute the stock standard solution with the mobile phase to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • For Drug Substance: Accurately weigh a suitable amount of the sample and dissolve it in the mobile phase to achieve a theoretical concentration within the calibration range.

  • For Complex Matrices: Follow a validated sample preparation protocol (e.g., SPE, LLE) to extract and concentrate the analyte, reconstituting the final extract in the mobile phase.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

Visualizations

Diagram: Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for diagnosing and resolving poor peak shape in HPLC analysis.

Diagram: General Analytical Method Workflow

Caption: A streamlined workflow from sample preparation to final result reporting.

References

• Validation of Impurity Methods, Part II. (2014). LCGC North America.
• Validation Of Analytical Methods For Pharmaceutical Analysis. (n.d.). EC-UNDP.
• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025). Profound.
• Analytical method validation: A brief review. (n.d.). Journal of Pharmacy Research.
• Q2(R2) Validation of Analytical Procedures. (n.d.). FDA.
• Discovery of pyrazolopyrrolidinones as potent, broad-spectrum inhibitors of Leishmania infection. (n.d.). Frontiers.
• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020). Analytical and Bioanalytical Chemistry.
• Current Developments in LC-MS for Pharmaceutical Analysis. (n.d.). Lirias.
• Stability Studies On Analytical Solutions In A Pharmaceutical Labor
• A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. (2019). RSC Advances.
• Analytical Methods Used for the Detection and Quantification of Benzodiazepines. (n.d.). Journal of Analytical Methods in Chemistry.
• Validated RP-HPLC Method for Quantitative Determination of Tolfenamic Acid and Benzyl Alcohol in a Veterinary Pharmaceutical. (2017).
• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). LCGC North America.
• Benzyl Pyrazolidine-1-carboxyl
• Simple and sensitive HPLC-UV method for determination of bexarotene in rat plasma. (2017).
• Overcoming Challenges in Carboxylic Acid Drug Formulations. (2025).

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• 4. wjarr.com [wjarr.com]
• 5. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. austinpublishinggroup.com [austinpublishinggroup.com]
• 7. Overcoming Challenges in Carboxylic Acid Drug Formulations [eureka.patsnap.com]
• 8. A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Simple and sensitive HPLC-UV method for determination of bexarotene in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Discovery of pyrazolopyrrolidinones as potent, broad-spectrum inhibitors of Leishmania infection [frontiersin.org]
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• 13. staff.um.edu.mt [staff.um.edu.mt]
• 14. chromatographyonline.com [chromatographyonline.com]
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• 16. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing degradation of Benzyl Pyrazolidine-1-carboxylate during storage and handling

Starting Data Collection

I've initiated comprehensive Google searches. I'm focusing on the chemical properties, stability, and typical degradation pathways of Benzyl Pyrazolidine-1-carboxylate. My searches are zeroing in on storage conditions, safe handling procedures, and potential hazards. I'm aiming to build a solid foundation of factual data.

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Reference Data & Comparative Studies

A Comparative Analysis of Benzyl Pyrazolidine-1-carboxylate and Other N-Substituted Pyrazolidines: A Guide for Researchers

This guide provides an in-depth comparative analysis of Benzyl Pyrazolidine-1-carboxylate against other classes of N-substituted pyrazolidines, including N-acyl, N-aryl, and N-alkyl derivatives. It is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced differences in the chemical properties, synthesis, and biological activities of these heterocyclic compounds. This document offers supporting experimental data, detailed protocols, and mechanistic insights to inform compound selection and optimization in research and development.

Introduction to the Pyrazolidine Scaffold

The pyrazolidine ring is a five-membered saturated heterocycle containing two adjacent nitrogen atoms. This scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of biological activities, including anti-inflammatory, antibacterial, and anticancer properties.[1] The pharmacological profile of pyrazolidine derivatives is significantly influenced by the nature of the substituents on the nitrogen atoms. This guide focuses on a comparative evaluation of N-substituted pyrazolidines, with a particular emphasis on Benzyl Pyrazolidine-1-carboxylate, a key building block in organic synthesis.[2]

Comparative Analysis of N-Substituted Pyrazolidines

The substitution at the nitrogen atoms of the pyrazolidine ring dictates the molecule's electronic properties, steric hindrance, and potential for intermolecular interactions, thereby influencing its reactivity, stability, and biological activity. This section provides a comparative overview of four major classes of N-substituted pyrazolidines.

Chemical Structure and Properties

The fundamental structures of the compared N-substituted pyrazolidines are depicted below.

Compound Class	General Structure	Key Features
Benzyl Pyrazolidine-1-carboxylate		The benzyl carbamate group is a versatile protecting group and can influence the molecule's solubility and crystallinity. The ester functionality offers a site for further chemical modification.
N-Acyl Pyrazolidines		The acyl group withdraws electron density from the ring nitrogen, potentially affecting the basicity and nucleophilicity of the nitrogen atoms. The nature of the R group can be varied to modulate lipophilicity and steric bulk.[3]
N-Aryl Pyrazolidines		The aryl group can participate in π-π stacking interactions and can be substituted with various functional groups to fine-tune electronic and steric properties. These derivatives are often investigated for their potent biological activities.
N-Alkyl Pyrazolidines		The alkyl group is an electron-donating group, which can increase the basicity of the nitrogen atoms. The size and branching of the alkyl chain can influence the molecule's steric profile and lipophilicity.

Physical and Spectroscopic Data Comparison

The following table summarizes typical physical and spectroscopic data for the different classes of N-substituted pyrazolidines. This data is crucial for compound characterization and purity assessment.

Parameter	Benzyl Pyrazolidine-1-carboxylate	N-Acyl Pyrazolidines (Representative)	N-Aryl Pyrazolidines (Representative)	N-Alkyl Pyrazolidines (Representative)
Appearance	Colorless to yellow liquid or solid[4]	White to off-white solids[3]	Crystalline solids[5]	Oils or low-melting solids
Molecular Formula	C₁₁H₁₄N₂O₂[2]	Varies (e.g., C₁₂H₁₃ClN₂O)[3]	Varies (e.g., C₁₅H₁₄N₂O)	Varies (e.g., C₅H₁₂N₂)
Molecular Weight	206.24 g/mol [2]	Varies (e.g., 236.70 g/mol )[3]	Varies (e.g., 238.28 g/mol )	Varies (e.g., 100.16 g/mol )
¹H NMR (CDCl₃, δ ppm)	~7.3 (m, 5H, Ar-H), ~5.1 (s, 2H, CH₂-Ph), ~3.6 (t, 2H, CH₂), ~2.9 (t, 2H, CH₂), ~2.0 (quintet, 2H, CH₂)	~7.2-7.5 (m, Ar-H), ~3.8-4.1 (m, CH₂), ~2.1 (s, CH₃)[3]	~6.8-7.3 (m, Ar-H), ~3.5-3.9 (m, CH₂), ~2.5-2.8 (m, CH₂)	~2.5-3.0 (m, CH₂), ~1.0-1.2 (t, CH₃)
¹³C NMR (CDCl₃, δ ppm)	~156 (C=O), ~136 (Ar-C), ~128 (Ar-CH), ~67 (CH₂-Ph), ~48 (CH₂), ~45 (CH₂), ~24 (CH₂)	~173 (C=O), ~152 (Ar-C), ~113-135 (Ar-CH), ~60 (CH₂), ~47 (CH₂), ~21 (CH₃)[3]	~140-150 (Ar-C), ~115-130 (Ar-CH), ~45-55 (CH₂)	~45-55 (CH₂), ~10-15 (CH₃)
IR (cm⁻¹)	~1700 (C=O, carbamate), ~3300 (N-H)	~1660 (C=O, amide)[3]	~1600 (C=C, aromatic)	~2800-3000 (C-H, alkyl)

Synthesis of N-Substituted Pyrazolidines

The synthesis of pyrazolidines often involves the [3+2] cycloaddition reaction between a 1,3-dipole and a dipolarophile. The general workflow for the synthesis of N-substituted pyrazolidines is outlined below.

Caption: General workflow for the synthesis of N-substituted pyrazolidines.

Experimental Protocol: Synthesis of Benzyl Pyrazolidine-1-carboxylate

This protocol describes a plausible method for the synthesis of Benzyl Pyrazolidine-1-carboxylate based on established procedures for similar compounds.

Materials:

• 1,3-Dibromopropane

• Hydrazine hydrate

• Benzyl chloroformate

• Sodium carbonate (Na₂CO₃)

• Dichloromethane (DCM)

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

Step 1: Synthesis of Pyrazolidine

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1,3-dibromopropane (1 equivalent) in ethanol.

• Add a solution of hydrazine hydrate (2 equivalents) in ethanol dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Neutralize the residue with a saturated solution of sodium carbonate and extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude pyrazolidine.

Step 2: Synthesis of Benzyl Pyrazolidine-1-carboxylate

• Dissolve the crude pyrazolidine (1 equivalent) in dichloromethane in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Add sodium carbonate (1.5 equivalents) to the solution.

• Slowly add benzyl chloroformate (1.1 equivalents) dropwise to the stirred suspension.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure Benzyl Pyrazolidine-1-carboxylate.

Comparative Biological Activity

N-substituted pyrazolidines are widely recognized for their anti-inflammatory and antibacterial properties. The nature of the N-substituent plays a crucial role in modulating this activity.

Anti-inflammatory Activity

Many N-substituted pyrazolidine derivatives exert their anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins.[1] The inhibitory potency and selectivity towards COX-1 and COX-2 isoforms are highly dependent on the substitution pattern.

Caption: Simplified signaling pathway of COX-2 inhibition by N-substituted pyrazolidines in inflammation.

Compound Class	Anti-inflammatory Activity (Representative Data)	Reference
Benzyl Pyrazolidine-1-carboxylate	Data not widely available, but the pyrazolidine core suggests potential activity.	-
N-Acyl Pyrazolidines	Moderate to good activity, with some derivatives showing significant inhibition of carrageenan-induced paw edema.	[1]
N-Aryl Pyrazolidines	Potent activity, with some compounds exhibiting COX-2 selectivity. Phenylbutazone is a well-known example.	[6]
N-Alkyl Pyrazolidines	Activity varies with the alkyl chain length and branching.	-

Antibacterial Activity

Several N-substituted pyrazolidine derivatives have demonstrated promising activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is often attributed to the inhibition of essential bacterial enzymes or disruption of the cell membrane.

Compound Class	Antibacterial Activity (Representative Data)	Reference
Benzyl Pyrazolidine-1-carboxylate	Potential as a scaffold for developing new antibacterial agents.	[2]
N-Acyl Pyrazolidines	Some derivatives show good activity against strains like S. aureus and E. coli.	[7]
N-Aryl Pyrazolidines	Broad-spectrum activity has been reported for certain substituted aryl derivatives.	[5]
N-Alkyl Pyrazolidines	Activity is generally less pronounced compared to N-acyl and N-aryl derivatives.	-

Experimental Protocol: In Vitro Anti-inflammatory Assay (COX Inhibition)

This protocol outlines a general procedure for evaluating the COX inhibitory activity of N-substituted pyrazolidines.

Materials:

• Test compounds (dissolved in DMSO)

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Prostaglandin E₂ (PGE₂) EIA kit

• Reaction buffer (e.g., Tris-HCl)

Procedure:

• Prepare a series of dilutions of the test compounds in the reaction buffer.

• In a 96-well plate, add the enzyme (COX-1 or COX-2) and the test compound at various concentrations.

• Pre-incubate the plate at 37 °C for 15 minutes.

• Initiate the reaction by adding arachidonic acid to each well.

• Incubate the plate at 37 °C for 10 minutes.

• Stop the reaction by adding a stopping solution (e.g., HCl).

• Measure the amount of PGE₂ produced using a PGE₂ EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value.

Chemical Stability

The stability of pyrazolidine derivatives is a critical parameter, especially for drug development. The N-substituent can significantly impact the stability of the pyrazolidine ring towards hydrolysis and oxidation.

General Stability Trends:

• N-Acyl pyrazolidines: The amide bond can be susceptible to hydrolysis under acidic or basic conditions.

• Benzyl Pyrazolidine-1-carboxylate: The carbamate linkage is generally more stable than an amide bond but can be cleaved under specific conditions (e.g., hydrogenolysis).

• N-Aryl and N-Alkyl pyrazolidines: These are generally more stable due to the absence of a readily hydrolyzable group directly attached to the ring nitrogen.

A standardized protocol for assessing chemical stability involves incubating the compound in solutions of different pH (e.g., 2, 7, 9) at a controlled temperature and monitoring its degradation over time using a stability-indicating method like HPLC.[4][8][9]

Conclusion

This comparative analysis highlights the significant influence of N-substitution on the chemical and biological properties of pyrazolidine derivatives. Benzyl Pyrazolidine-1-carboxylate serves as a valuable and versatile building block for the synthesis of more complex molecules. N-acyl and N-aryl pyrazolidines have demonstrated considerable potential as anti-inflammatory and antibacterial agents, with their activity being tunable through modifications of the substituent. N-alkyl pyrazolidines, while generally less biologically active, still offer opportunities for structural diversification. The provided experimental protocols and comparative data serve as a foundation for researchers to design and synthesize novel pyrazolidine derivatives with desired properties for various applications in medicinal chemistry and materials science.

References

• Synthesis of Spiro-fused Pyrazolidoylisoxazolines. PMC. [Link]

• Anti-inflammatory Activity of Pyrazole Analogues Deduced from Bioactive Piperine: Synthesis, In silico, and In vitro Evaluation. Bentham Science Publisher. [Link]

• Novel Synthesis, Characterization and Biological Evaluation of Substituted Pyrazolidine-3, 5-Dione. JSciMed Central. [Link]

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. PMC. [Link]

• Synthesis and Characterization of Some Pyrazole , Pyrazoline and Pyrazolidine Derivatives. ResearchGate. [Link]

• Synthesis and Characterization of Some Pyrazole , Pyrazoline and Pyrazolidine Derivatives. ijrrr. [Link]

• Reusable Ionic Liquid-Catalyzed Oxidative Esterification of Carboxylic Acids with Benzylic Hydrocarbons via. The Royal Society of Chemistry. [Link]

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. NIH. [Link]

• Pyrazolidine synthesis. Organic Chemistry Portal. [Link]

• Synthesis of 1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid Derivatives and. Semantic Scholar. [https://www.semanticscholar.org/paper/Synthesis-of-1-%5B(Aryl)(3-amino-5-oxopyrazolidin-4-Al-Soud-Al-Masoudi/8d052a23e5a5937172084c7e6c9869151525d886]([Link]

• Synthesis, Characterization and in vitro Antimicrobial Evaluation of Pyrazole Based Oxothiazolidine Hybrids. ResearchGate. [Link]

• • Organic Syntheses Procedure. [Link]

• c6cy02413k1.pdf. The Royal Society of Chemistry. [Link]

• Benzyl Pyrazolidine-1-carboxylate CAS 67600-79-7. BIOSYNCE. [Link]

• Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. PMC. [Link]

• US4216212A - Pyrazolidine anti-inflammatory composition and methods of use.
• CN108137535B - Method for preparing pyridyl pyrazolidinone carboxylic acid compounds.

• (PDF) Synthesis and antimicrobial activity of pyrazole nucleus containing 2-thioxothiazolidin-4-one derivatives. ResearchGate. [Link]

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. Preprints.org. [Link]

• Synthesis, spectral characterization, self-assembly and biological studies of N-acyl-2-pyrazolines bearing long alkoxy side chains | Request PDF. ResearchGate. [Link]

• Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. PMC. [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.. The Royal Society of Chemistry. [Link]

• Evaluation of anti-inflammatory, analgesic activities, and side effects of some pyrazole derivatives. PubMed. [Link]

• Anti-Inflammatory Activity of Pyrazolo[1,5-a]quinazolines. MDPI. [Link]

• Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties. PMC. [Link]

• Asymmetric Synthesis of Optically Active Pyrazolidines or Pyrazoline Derivatives via Ni(II)-Bipyridine-N,N′-dioxide Complexes | Organic Letters. ACS Publications. [Link]

• ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. U.S. Food and Drug Administration. [Link]

• Stability sample testing. Pharmaguideline. [Link]

• Stability testing of existing active substances and related finished products. European Medicines Agency. [Link]

• Research Module 55 - Multistep synthesis of an Acyl Pyrazolidinone. NDSU. [Link]

• Figure S1. a) 1 H NMR spectrum (CDCl 3 ) and b) 13 C NMR of benzyl 2(ethylthiocarbonothioylthio)propanoate.. ResearchGate. [Link]

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. PubMed. [Link]

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• 4. pharma.gally.ch [pharma.gally.ch]
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• 7. researchgate.net [researchgate.net]
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• 9. ema.europa.eu [ema.europa.eu]

A Comparative Guide to the In Vivo Validation of Benzyl Pyrazolidine-1-carboxylate as a Novel Anti-inflammatory and Analgesic Agent

This guide provides a comprehensive framework for the preclinical validation of Benzyl Pyrazolidine-1-carboxylate (BPC), a novel compound built upon the pyrazolidine scaffold. Pyrazole and its derivatives are recognized as "privileged structures" in medicinal chemistry, forming the basis of numerous clinically significant drugs, including potent non-steroidal anti-inflammatory drugs (NSAIDs) like Phenylbutazone and the COX-2 selective inhibitor Celecoxib.[1][2][3] The inherent structural versatility of this scaffold suggests that novel derivatives, such as BPC, hold therapeutic promise.

This document is designed for researchers, medicinal chemists, and drug development professionals. It moves beyond a simple recitation of protocols to explain the scientific rationale behind experimental choices, establishing a self-validating system for assessing the compound's biological activity. We will objectively compare the hypothetical performance of BPC against established benchmarks—the non-selective COX inhibitor Diclofenac and the COX-2 selective inhibitor Celecoxib—using data from validated animal models.

Mechanistic Hypothesis: Targeting the Arachidonic Acid Cascade

The primary mechanism of action for most pyrazolidine-based anti-inflammatory agents is the inhibition of cyclooxygenase (COX) enzymes.[1][2] These enzymes, existing as two main isoforms (COX-1 and COX-2), are critical for the conversion of arachidonic acid into prostaglandins (PGs), which are key mediators of inflammation, pain, and fever.[4]

• COX-1 is constitutively expressed in most tissues and is responsible for producing prostaglandins that regulate physiological functions, such as gastric mucus production and platelet aggregation. Its inhibition is often associated with the gastrointestinal side effects of traditional NSAIDs.[4]

• COX-2 is an inducible enzyme, with its expression significantly upregulated at sites of inflammation by cytokines and other inflammatory stimuli. It is the primary source of prostaglandins in pathological inflammatory processes.[3]

Our central hypothesis is that Benzyl Pyrazolidine-1-carboxylate will exhibit anti-inflammatory and analgesic properties by inhibiting COX enzymes, thereby reducing prostaglandin synthesis. A key objective of this validation is to determine its efficacy and its relative selectivity for COX-2 over COX-1, which would predict its therapeutic window and potential for reduced gastrointestinal toxicity.

Caption: Simplified Arachidonic Acid Pathway and the inhibitory role of NSAIDs.

In Vivo Validation Workflow

A structured, multi-stage approach is essential for the systematic evaluation of a new chemical entity. Our validation workflow is designed to first establish safety and appropriate dosing, followed by a robust assessment of efficacy in established models of acute inflammation and pain, and concluding with a primary screen for a common dose-limiting side effect.

Sources

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• 4. Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of analytical methods for Benzyl Pyrazolidine-1-carboxylate from different laboratories

An In-Depth Technical Guide to the Cross-Validation of Analytical Methods for Benzyl Pyrazolidine-1-carboxylate from Different Laboratories

Introduction: The Imperative for Analytical Consistency in Drug Development

Benzyl Pyrazolidine-1-carboxylate is a heterocyclic compound that serves as a crucial building block in the synthesis of various pharmaceutical agents.[1] As with any component destined for therapeutic use, the ability to accurately and consistently measure its purity, potency, and stability is paramount. In modern drug development, studies are frequently conducted across multiple sites and laboratories. This decentralized reality necessitates a rigorous process to ensure that an analytical method, when transferred from one laboratory to another, yields equivalent and reliable results. This process is known as inter-laboratory validation, or cross-validation.

This guide provides a comprehensive framework for the cross-validation of two common analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the analysis of Benzyl Pyrazolidine-1-carboxylate. We will delve into the principles of method validation as outlined by the International Council for Harmonisation (ICH), explain the rationale behind experimental design, and provide detailed protocols for execution. The objective is to demonstrate that the analytical procedure is fit for its intended purpose, a cornerstone of regulatory compliance and scientific integrity.[2][3]

Part 1: The Regulatory and Scientific Foundation

Before comparing methods, it is essential to understand the regulatory landscape that governs analytical procedure validation. The ICH provides harmonized guidelines that are globally recognized and form the basis for regulatory submissions to agencies like the U.S. Food and Drug Administration (FDA).[4]

• ICH Q2(R2): Validation of Analytical Procedures : This is the foundational guideline for what constitutes a valid analytical procedure.[5] It details the performance characteristics that must be evaluated, such as accuracy, precision, specificity, linearity, and robustness. The objective is to demonstrate the method's suitability for its intended use, whether for release testing, stability studies, or in-process controls.[2][3]

• ICH M10: Bioanalytical Method Validation : While focused on bioanalytical methods (i.e., drug concentrations in biological matrices), the principles of inter-laboratory comparison are highly relevant. ICH M10 emphasizes that cross-validation is necessary to ensure data comparability when samples within a single study are analyzed at more than one site or by more than one method.[6][7]

The core principle of cross-validation is to demonstrate that when the same sample is analyzed by two different laboratories, the results are statistically indistinguishable within predefined acceptance criteria. This builds confidence that data generated across a program, regardless of its origin, can be reliably compared and combined.[8]

Caption: Workflow for Analytical Method Transfer and Cross-Validation.

Part 2: High-Performance Liquid Chromatography (HPLC-UV)

Reverse-phase HPLC with UV detection is a cornerstone of pharmaceutical analysis due to its robustness, versatility, and suitability for non-volatile, polar to moderately non-polar compounds like Benzyl Pyrazolidine-1-carboxylate.

Causality Behind Experimental Choices

• Column: An Eclipse XDB C18 column is chosen for its excellent stability and peak shape for heterocyclic compounds.[9] The C18 stationary phase provides the necessary hydrophobicity to retain the analyte.

• Mobile Phase: A mixture of an acidic aqueous phase (0.1% Trifluoroacetic Acid) and an organic solvent (Methanol) is selected.[9] The acid suppresses the ionization of any basic functional groups, ensuring a single, sharp chromatographic peak. Methanol is a common, effective organic modifier.

• Detection: UV detection at 206 nm is chosen based on the chromophore of the pyrazoline derivative structure, which typically exhibits strong absorbance in the low UV range.[9]

Protocol 1: Single-Laboratory Method Validation (ICH Q2(R2))

This protocol must be completed in the originating laboratory (Lab A) before any transfer occurs.

• Specificity/Selectivity:

  • Analyze a blank (diluent), a placebo (if in a formulation), a reference standard of Benzyl Pyrazolidine-1-carboxylate, and a sample spiked with known related substances/impurities.

  • Rationale: To prove the method can unequivocally assess the analyte in the presence of other components.[10] The peak for the analyte should be pure and have no co-eluting peaks at its retention time in the blank or placebo chromatograms.

• Linearity:

  • Prepare a series of at least five concentrations of the reference standard, typically spanning 50% to 150% of the expected sample concentration (e.g., 50, 80, 100, 120, 150 µg/mL).[9]

  • Inject each concentration in triplicate.

  • Plot the average peak area against concentration and perform a linear regression analysis.

  • Rationale: To demonstrate a proportional relationship between the detector response and analyte concentration over a defined range.

• Accuracy (Recovery):

  • Prepare samples (or placebo) spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120%) across the linear range.

  • Prepare each level in triplicate (total of 9 samples).

  • Calculate the percentage recovery of the analyte at each level.

  • Rationale: To determine the closeness of the measured value to the true value.

• Precision:

  • Repeatability (Intra-assay): Analyze six replicate samples at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or on a different instrument.

  • Calculate the Relative Standard Deviation (%RSD) for the results.

  • Rationale: To measure the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Robustness:

  • Systematically and deliberately alter key method parameters, such as mobile phase composition (±2%), column temperature (±5°C), and flow rate (±0.1 mL/min).[9]

  • Analyze a sample under each condition and assess the impact on the results (e.g., retention time, peak area, resolution).

  • Rationale: To evaluate the method's capacity to remain unaffected by small but deliberate variations in method parameters, indicating its reliability during normal usage.

Table 1: Typical Acceptance Criteria for HPLC Method Validation

Parameter	Acceptance Criterion
Linearity	Correlation Coefficient (r²) ≥ 0.998
Accuracy	Recovery between 98.0% and 102.0%
Precision (Repeatability)	%RSD ≤ 2.0%
Precision (Intermediate)	%RSD ≤ 2.0%
Robustness	System suitability parameters met; results within accuracy/precision limits

Protocol 2: Inter-Laboratory Cross-Validation (Lab A vs. Lab B)

This protocol is executed after Lab A has successfully validated the method and the SOP has been transferred to Lab B.

• Sample Preparation:

  • Lab A prepares a set of at least six homogeneous samples of Benzyl Pyrazolidine-1-carboxylate at three different concentration levels (e.g., low, medium, high).

  • Lab A retains one half of each sample and ships the other half to Lab B under appropriate storage conditions.

  • Rationale: Using identical, homogenous samples is critical to ensure that any observed differences are due to laboratory performance, not sample variability.

• Execution:

  • Both laboratories analyze the received samples in triplicate on the same day (if possible) using the validated method SOP.

  • Each lab uses its own qualified instrument, its own reagents, and its own analysts (who have been trained on the method).

  • Rationale: This mimics the real-world scenario of independent laboratory operation.

• Data Analysis:

  • Each laboratory calculates the mean result for each sample.

  • The results from Lab B are compared to the results from Lab A.

  • The percentage difference between the mean values from the two labs is calculated for each sample.

  • Rationale: The primary goal is to assess the bias between the two laboratories.[7]

Table 2: Example Data and Acceptance Criteria for HPLC Cross-Validation

Sample ID	Lab A Mean Result (µg/mL)	Lab B Mean Result (µg/mL)	% Difference	Acceptance Criterion
CV-L01	80.5	79.8	-0.87%	Difference ≤ 15.0%
CV-L02	81.1	81.5	+0.49%	Difference ≤ 15.0%
CV-M01	100.2	101.1	+0.90%	Difference ≤ 15.0%
CV-M02	99.7	98.9	-0.80%	Difference ≤ 15.0%
CV-H01	119.8	121.0	+1.00%	Difference ≤ 15.0%
CV-H02	120.5	119.5	-0.83%	Difference ≤ 15.0%

Note: The acceptance criterion of ≤15% is common, but should be justified based on the method's intended purpose.[8]

Part 3: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative, particularly for assessing volatile or semi-volatile impurities and for providing higher specificity through mass analysis. It is the gold standard for identifying unknown compounds.[11]

Causality Behind Experimental Choices

• Technique: Headspace sampling (HS-GC-MS) could be used for volatile impurities, while direct liquid injection is suitable for the primary analyte. For this guide, we focus on direct injection.

• Column: A low-polarity column (e.g., DB-1 or ZB-5MS) is chosen. These are robust, general-purpose columns suitable for a wide range of semi-volatile compounds.[12]

• Inlet: A split/splitless inlet is used in split mode to prevent column overloading with the main analyte.

• Detector: A mass spectrometer provides high-certainty identification based on the compound's mass spectrum (fragmentation pattern), offering superior specificity compared to UV detection.[13]

Protocol 3: Single-Laboratory Method Validation (GC-MS)

The validation parameters are similar to HPLC but with considerations unique to GC-MS.

• Specificity:

  • Analyze a blank, a reference standard, and a sample spiked with known impurities.

  • Confirm specificity by comparing the mass spectrum of the analyte peak in the sample to that of the reference standard. The mass spectra should be identical.

  • Rationale: Mass spectral comparison provides a much higher degree of confidence in peak identity than retention time alone.

• Linearity, Accuracy, Precision, Robustness:

  • The protocols are analogous to those described for HPLC (Protocol 1). For robustness, parameters like inlet temperature, oven ramp rate, and carrier gas flow rate would be varied.

Protocol 4: Inter-Laboratory Cross-Validation (GC-MS)

The cross-validation protocol is identical in principle to the HPLC procedure (Protocol 2), involving the analysis of shared, homogeneous samples by both laboratories. The key difference lies in the data used for confirmation.

Table 3: Example Data and Acceptance Criteria for GC-MS Cross-Validation

Sample ID	Lab A Mean Result (µg/mL)	Lab B Mean Result (µg/mL)	% Difference	Spectral Match	Acceptance Criteria
CV-L01	79.9	80.7	+1.00%	>95%	Difference ≤ 15.0% & High Spectral Match
CV-M01	100.5	99.5	-1.00%	>95%	Difference ≤ 15.0% & High Spectral Match
CV-H01	121.2	120.1	-0.91%	>95%	Difference ≤ 15.0% & High Spectral Match

Note: In addition to quantitative comparison, a qualitative check of the mass spectral match factor between labs adds another layer of confidence.

Caption: Interrelationship of Analytical Method Validation Parameters.

Part 4: Comparative Analysis and Discussion

Feature	RP-HPLC-UV	GC-MS
Principle	Partition chromatography based on polarity	Partition chromatography based on volatility; mass-based detection
Analyte Suitability	Excellent for non-volatile, soluble compounds	Suitable for volatile or semi-volatile compounds (or those that can be derivatized)
Specificity	Good (based on retention time)	Excellent (based on retention time and mass spectrum)
Sensitivity	Moderate to high, depending on chromophore	Very high, especially in Selected Ion Monitoring (SIM) mode
Robustness	Generally high; well-understood technology	Can be sensitive to matrix effects and inlet contamination
Use Case	Ideal for routine QC, potency, and purity assays	Superior for impurity identification, analysis of residual solvents, and confirmation of identity

Choosing the Right Method for Cross-Validation:

• For routine quality control and release testing of Benzyl Pyrazolidine-1-carboxylate drug substance, HPLC-UV is often the more practical and robust choice. Its simplicity and high precision make it ideal for high-throughput environments.

• For stability studies where unknown degradation products may form, or for identifying trace-level volatile impurities, GC-MS is the superior tool. Its ability to provide structural information is invaluable for investigational work.

Successful cross-validation for either method demonstrates that the analytical procedure is well-controlled, understood, and transferable. It provides the objective evidence needed to assure that data generated at different sites throughout the lifecycle of a drug product is equivalent, ensuring both patient safety and regulatory success.

References

• Q2(R2) Validation of Analytical Procedures - FDA. Source: U.S.
• Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion - PMC.
• Quality Guidelines - ICH.
• Cross-Validations in Regulated Bioanalysis - IQVIA Labor
• Cross and Partial Validation. Source: European Bioanalysis Forum.
• Analytical Procedures and Methods Validation for Drugs and Biologics | FDA. Source: U.S.

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity . Source: International Journal of Chemico-Pharmaceutical Analysis. [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. Source: Lab Manager.
• ICH guideline Q2(R2) on validation of analytical procedures - European Medicines Agency. Source: European Medicines Agency.
• FDA Releases Guidance on Analytical Procedures | BioPharm International.
• Alternative GC-MS approaches in the analysis of substituted pyrazines... - PubMed.
• Application Notes and Protocols for the GC-MS Analysis of Pyrazines - Benchchem. Source: BenchChem.
• Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS).
• Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring - Pharmacia. Source: Pharmacia Journal.
• Benzyl Pyrazolidine-1-carboxylate CAS 67600-79-7 - BIOSYNCE. Source: BIOSYNCE.

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Comparing the efficacy of Benzyl Pyrazolidine-1-carboxylate with existing compounds

An in-depth guide for drug development professionals

Comparative Efficacy of Pyrazole-Based Anti-Inflammatory Agents: A Technical Guide

Introduction

In the landscape of medicinal chemistry, certain molecular scaffolds consistently emerge as "privileged structures" due to their ability to bind to multiple, diverse biological targets. The pyrazole and its reduced form, pyrazolidine, represent one such scaffold. The inherent structural versatility of the pyrazole ring has made it a cornerstone in the development of a wide array of therapeutic agents, demonstrating anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[1][2] While simple derivatives like Benzyl Pyrazolidine-1-carboxylate serve as foundational building blocks in complex organic synthesis, advanced analogues have been successfully developed into potent and selective modulators of key enzymes.

This guide provides a comparative efficacy analysis of a representative, novel pyrazole-based compound against established anti-inflammatory drugs. The focus is on the inhibition of cyclooxygenase (COX) enzymes, a critical target in the management of inflammation and pain.[1][3] We will dissect the mechanistic rationale, present head-to-head in vitro and in vivo data, and provide detailed experimental protocols to offer a comprehensive resource for researchers in the field of drug discovery and development.

Mechanism of Action: Targeting Cyclooxygenase (COX)

The primary mechanism of action for non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of the cyclooxygenase (COX) enzyme. COX enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[4]

There are two primary isoforms of the COX enzyme:

• COX-1: This isoform is constitutively expressed in most tissues and is responsible for producing prostaglandins that regulate essential physiological functions, including gastrointestinal mucosal protection and platelet aggregation.

• COX-2: This isoform is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli, such as cytokines and endotoxins. Its activation leads to the production of prostaglandins that mediate inflammation and pain.

The therapeutic objective of modern anti-inflammatory drug design is to selectively inhibit COX-2 while sparing COX-1. This selectivity is intended to provide potent anti-inflammatory effects with a reduced risk of the gastrointestinal side effects associated with non-selective NSAIDs.[3][4] The pyrazole scaffold has proven to be particularly effective in achieving this selectivity.

The following diagram illustrates the central role of COX-1 and COX-2 in the arachidonic acid cascade.

Caption: The Arachidonic Acid Cascade and Points of NSAID Inhibition.

Comparative Efficacy Analysis

The efficacy of a novel pyrazole compound (NPC) is evaluated against Ibuprofen, a traditional non-selective NSAID, and Celecoxib, a well-established selective COX-2 inhibitor.

In Vitro Enzyme Inhibition

The potency and selectivity of the compounds were determined by measuring their 50% inhibitory concentration (IC50) against purified human COX-1 and COX-2 enzymes. A lower IC50 value indicates greater potency. The selectivity index (SI) is calculated as the ratio of IC50 (COX-1) / IC50 (COX-2), where a higher value signifies greater selectivity for COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI) [COX-1/COX-2]
Ibuprofen	12	80	0.15[5]
Celecoxib	12.7	0.045	282.22[6]
Novel Pyrazole Cmpd. (NPC)	12.4	0.039	317.95[6]

Interpretation of Data: The data clearly demonstrates the superior potency and selectivity of the pyrazole-based compounds. The Novel Pyrazole Compound (NPC) shows slightly greater potency against COX-2 than Celecoxib and a higher selectivity index. In contrast, Ibuprofen is a weak inhibitor of both isoforms and is approximately 6-7 times more potent against COX-1 than COX-2, which is consistent with its known gastrointestinal side effects.

In Vivo Anti-Inflammatory Activity

The carrageenan-induced paw edema model in rats is a standard and highly reproducible assay for evaluating the acute anti-inflammatory activity of novel compounds.[7][8][9]

Compound (at 10 mg/kg dose)	Maximum Paw Edema Inhibition (%)	Time to Max Inhibition (hours)
Ibuprofen	~45-55%	2-3
Celecoxib	~70-80%	3-4
Novel Pyrazole Cmpd. (NPC)	~80-90%	3-4[6]

Interpretation of Data: In the in vivo model, the superior efficacy of the selective COX-2 inhibitors is evident. The Novel Pyrazole Compound demonstrates a more potent anti-inflammatory effect compared to Celecoxib at the same dose. This enhanced in vivo activity, coupled with its high selectivity index from the in vitro assay, underscores the therapeutic potential of this chemical class.

Experimental Methodologies & Protocols

Ensuring the reproducibility of experimental data is paramount. The following sections provide detailed, step-by-step protocols for the key assays mentioned above.

Protocol 1: In Vitro COX Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available COX inhibitor screening kits.[10]

Principle: The assay measures the peroxidase activity of COX. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm or fluorometrically by monitoring the appearance of resorufin.[11][12]

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 100 mM Tris-HCl buffer, pH 8.0.

  • Reconstitute purified ovine or human COX-1 and COX-2 enzymes in the assay buffer to the desired concentration (e.g., 300 units/mL).[12]

  • Prepare a cofactor solution containing 1 mM hematin, 0.9 mM glutathione, and 0.24 mM TMPD in the assay buffer.[12]

  • Prepare the arachidonic acid (substrate) solution.

  • Prepare serial dilutions of the test compounds (NPC, Celecoxib, Ibuprofen) and controls in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • To a 96-well plate, add 10 µL of the diluted test inhibitor or solvent control.

  • Add 150 µL of the assay buffer and 10 µL of hemin to all wells.

  • Add 10 µL of the COX-1 or COX-2 enzyme solution to the respective wells.

  • Incubate the plate for 5-10 minutes at 25°C.

  • Initiate the reaction by adding 20 µL of arachidonic acid to all wells.

  • Incubate for 15 minutes at 37°C.[12]

• Data Acquisition and Analysis:

  • Measure the fluorescence or absorbance using a plate reader at the appropriate wavelength.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the solvent control.

  • Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: In Vivo Carrageenan-Induced Paw Edema

This protocol is a standard method for assessing acute inflammation.[9][13][14]

Principle: Subplantar injection of carrageenan, a phlogistic agent, into the rat hind paw induces a biphasic inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Caption: Experimental Workflow for the Carrageenan-Induced Paw Edema Model.

Step-by-Step Protocol:

• Animal Handling and Grouping:

  • Use male Wistar or Sprague-Dawley rats (150-200g).

  • Acclimatize animals for at least 48 hours before the experiment.

  • Divide animals into groups (n=6-8 per group): Vehicle Control, Positive Control (e.g., Indomethacin), and Test Compound groups (NPC, Celecoxib, Ibuprofen) at various doses.

• Baseline Measurement and Dosing:

  • One hour before inducing inflammation, administer the test compounds or vehicle control via the desired route (e.g., oral gavage, intraperitoneal).[8]

  • Just before carrageenan injection, measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the baseline volume (V₀).

• Induction of Inflammation:

  • Inject 0.1 mL of a 1% w/v solution of carrageenan in sterile saline into the subplantar surface of the right hind paw of each rat.[8][14]

• Measurement of Edema:

  • Measure the paw volume (Vt) at 1, 2, 3, and 4 hours after the carrageenan injection.[8]

• Data Analysis:

  • Calculate the percentage of edema (swelling) at each time point for each animal:

    • % Edema = ((Vt - V₀) / V₀) * 100

  • Calculate the percentage of inhibition of edema for each treated group compared to the vehicle control group:

    • % Inhibition = ((% Edema_control - % Edema_treated) / % Edema_control) * 100

  • Analyze the data for statistical significance using an appropriate test (e.g., ANOVA followed by Dunnett's test).

Discussion and Future Perspectives

The comparative data presented in this guide highlights the significant advantages of leveraging the pyrazole scaffold for the development of selective COX-2 inhibitors. The high potency and selectivity of the Novel Pyrazole Compound (NPC) translate into superior in vivo anti-inflammatory efficacy compared to both non-selective NSAIDs and even the established selective inhibitor, Celecoxib.

Causality Behind Experimental Choices:

• Choice of Assays: The use of both an in vitro enzyme assay and an in vivo animal model provides a comprehensive efficacy profile. The in vitro assay establishes the direct molecular interaction and selectivity, while the in vivo model confirms that this activity translates into a therapeutic effect in a complex biological system, accounting for pharmacokinetic and pharmacodynamic factors.

• Self-Validating System: The inclusion of both a positive control (Celecoxib/Indomethacin) and a negative/vehicle control in each experiment is critical. The positive control validates that the assay is performing as expected, while the vehicle control provides the baseline against which the test compound's effect is measured. A statistically significant result against the vehicle, benchmarked against the positive control, ensures the trustworthiness of the data.

Future Directions: While efficacy is a primary driver, the future development of pyrazole-based inhibitors will need to focus on long-term safety profiles, particularly cardiovascular risk, which has been a concern for some selective COX-2 inhibitors.[7] Further research should involve:

• Chronic toxicology studies to assess long-term safety.

• Pharmacokinetic profiling to optimize dosing regimens.

• Structure-activity relationship (SAR) studies to further refine the scaffold to enhance potency and minimize off-target effects.

Conclusion

The pyrazole nucleus remains a highly valuable scaffold in the design of anti-inflammatory agents. As demonstrated, novel derivatives can exhibit superior COX-2 inhibitory potency and selectivity compared to established drugs like Celecoxib and Ibuprofen. This enhanced molecular profile leads to greater in vivo efficacy in standard preclinical models of inflammation. The protocols and comparative data provided herein serve as a robust technical resource for scientists dedicated to the discovery and development of the next generation of safer and more effective anti-inflammatory therapeutics.

References

• A Novel COX-2 Inhibitor Pyrazole Derivative Proven Effective as an Anti-Inflammatory and Analgesic Drug. PubMed. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega. [Link]

• NSAIDs between past and present; a long journey towards an ideal COX-2 inhibitor lead. RSC Medicinal Chemistry. [Link]

• Emerging Evidence in NSAID Pharmacology: Important Considerations for Product Selection. AJMC. [Link]

• Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years. National Institutes of Health (NIH). [Link]

• IC 50 values for the inhibition of COX-1 and COX-2 in the human whole blood assays. ResearchGate. [Link]

• Evaluation of Carrageenan induced anti-inflammatory activity of ethanolic extract of bark of Ficus virens Linn. in swiss albino mice. The Journal of Phytopharmacology. [Link]

• IC 50 Values for COX-1 and COX-2 Enzymes. ResearchGate. [Link]

• Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes. PubMed. [Link]

• Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv. [Link]

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. RSC Publishing. [Link]

• In vitro assays for cyclooxygenase activity and inhibitor characterization. PubMed. [Link]

• Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. National Institutes of Health (NIH). [Link]

• Multitargeted Anti‐Inflammatory Agents: Novel Pyrazole and Pyrazolo[1,5‐a]Pyrimidine Carbonic Anhydrase and COX‐2 Inhibitors With Optimal In Vivo Efficacy and Low Toxicity. ResearchGate. [Link]

• In vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of Malian medicinal plants. Academic Journals. [Link]

• THE STRUCTURE OF IBUPROFEN BOUND TO CYCLOOXYGENASE-2. National Institutes of Health (NIH). [Link]

• Carrageenan-Induced Paw Edema in the Rat and Mouse. ResearchGate. [Link]

• Carrageenan induced Paw Edema Model. Creative Biolabs. [Link]

• In vitro Assessment of Anti-Inflammatory and COX-2 inhibitory action of some medicinal plants. ResearchGate. [Link]

• Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. PubMed Central. [Link]

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A Comparative Guide to the Structure-Activity Relationship of Benzyl Pyrazolidine-1-carboxylate Analogs

In the dynamic landscape of medicinal chemistry, the pyrazolidine scaffold remains a cornerstone for the development of novel therapeutic agents. Its inherent stereochemical complexity and synthetic tractability offer a versatile platform for creating diverse molecular architectures. This guide delves into the structure-activity relationship (SAR) of a promising, yet underexplored, subclass: Benzyl Pyrazolidine-1-carboxylate analogs. While direct, comprehensive SAR studies on this specific scaffold are emerging, we can extrapolate key principles from closely related pyrazole and pyrazolidine derivatives to inform rational drug design. This document serves as a comparative analysis, synthesizing data from existing literature to guide researchers in the strategic modification of this scaffold for enhanced biological activity.

The Benzyl Pyrazolidine-1-carboxylate Scaffold: A Privileged Starting Point

The core structure, Benzyl Pyrazolidine-1-carboxylate, combines the rigid, five-membered pyrazolidine ring with a flexible benzyl group attached to one of the nitrogen atoms, and a carboxylate group, which can be further functionalized. This unique combination of structural features provides a foundation for exploring a wide range of biological targets. The pyrazolidine ring itself is a key pharmacophore found in numerous bioactive compounds, exhibiting anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The benzyl group offers a handle for probing interactions with hydrophobic pockets in target proteins, while the carboxylate provides a potential site for salt formation to improve solubility or for esterification/amidation to create prodrugs or explore further binding interactions. The parent compound, Benzyl pyrazolidine-1-carboxylate, is a valuable building block in organic synthesis for creating more complex molecules.[3]

Deconstructing the Scaffold: Key Positions for Modification

To systematically explore the SAR of Benzyl Pyrazolidine-1-carboxylate analogs, we will consider modifications at three key positions, drawing parallels from published studies on related pyrazolidine and pyrazole derivatives.

Caption: Key modification points on the Benzyl Pyrazolidine-1-carboxylate scaffold.

Position A: The Benzyl Ring

Substitutions on the aromatic ring of the benzyl group can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

Substituent Position	Type of Substituent	Expected Impact on Activity	Rationale from Related Compounds
para	Electron-withdrawing (e.g., -Cl, -F, -NO₂)	Potential for increased activity	In a series of 1-benzyl-1H-pyrazole derivatives, a 2,4-dichlorobenzyl group was found in a potent RIP1 kinase inhibitor.[4] Similarly, pyrazole derivatives with an electron-withdrawing fluoro group on a benzoyl ring showed enhanced anti-inflammatory activity.[5]
para	Electron-donating (e.g., -OCH₃, -CH₃)	Variable, potentially increased activity	Thiohydantoin derivatives with a pyrazole core and methoxy substituents showed promising anti-inflammatory activity due to additional hydrogen bonding opportunities.[6]
ortho, meta	Various	Can influence conformation and binding	The position of substituents can alter the orientation of the benzyl group, which may be crucial for fitting into a specific binding pocket.

Position B: The Pyrazolidine Ring

Modifications to the pyrazolidine ring itself are critical for defining the molecule's interaction with its biological target.

Modification	Expected Impact on Activity	Rationale from Related Compounds
Alkylation at C4	Abolished anti-inflammatory activity	For pyrazolidine-3,5-diones, substitution at the 4th position, which removes the acidic proton, eliminates anti-inflammatory effects.[7]
Introduction of a carbonyl group at C3 and C5 (forming a pyrazolidine-3,5-dione)	Potential for anticancer and antimicrobial activity	Novel pyrazolidine-3,5-dione derivatives have been synthesized and shown to possess anticancer and antimicrobial properties.[1]
Fusion with other heterocyclic rings	Can lead to potent and selective inhibitors	Pyrazolodiazepine derivatives have been identified as P2X7 receptor antagonists, demonstrating that ring fusion can lead to highly active compounds.[8]

Position C: The Carboxylate Group

The carboxylate moiety offers a versatile handle for fine-tuning the physicochemical properties of the analogs.

Modification	Expected Impact on Activity	Rationale from Related Compounds
Esterification	Increased lipophilicity and cell permeability	Ester derivatives are common prodrug strategies to improve oral bioavailability.
Amidation	Potential for additional hydrogen bonding interactions	Conversion to amides can introduce new hydrogen bond donors and acceptors, potentially enhancing target affinity. Pyrazolyl amides have shown promising antiproliferative and antioxidant activities.[9]
Conversion to acylhydrazones	Can lead to potent antiproliferative and antioxidant agents	Pyrazolyl acylhydrazones have been designed and shown to have significant antitumor properties.[9]

Experimental Protocols

To facilitate the exploration of the SAR of Benzyl Pyrazolidine-1-carboxylate analogs, we provide the following generalized experimental protocols.

General Synthesis of Benzyl Pyrazolidine-1-carboxylate Analogs

This protocol describes a general method for the synthesis of the core scaffold, which can then be further modified. The synthesis of pyrazolidine derivatives often involves the cyclocondensation of a hydrazine with a 1,3-dielectrophile.[10]

Caption: General workflow for the synthesis of Benzyl Pyrazolidine-1-carboxylate analogs.

Step-by-Step Protocol:

• Reaction Setup: To a solution of a substituted benzylhydrazine (1.0 eq) in a suitable solvent (e.g., ethanol) in a round-bottom flask, add a base (e.g., sodium ethoxide, 1.1 eq).

• Addition of Reagents: Add a solution of a diethyl malonate derivative (1.0 eq) dropwise to the reaction mixture at room temperature.

• Reaction: Stir the reaction mixture at reflux for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate).

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

In Vitro Anticancer Activity Screening (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer agents.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the synthesized Benzyl Pyrazolidine-1-carboxylate analogs in the cell culture medium. Add the compounds to the wells at various concentrations and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Directions

The exploration of the structure-activity relationship of Benzyl Pyrazolidine-1-carboxylate analogs holds significant promise for the discovery of novel therapeutic agents. By systematically modifying the benzyl ring, the pyrazolidine core, and the carboxylate group, researchers can fine-tune the biological activity of these compounds. The SAR principles extrapolated from related pyrazole and pyrazolidine derivatives provide a rational starting point for these investigations. Future work should focus on synthesizing a diverse library of these analogs and screening them against a panel of biological targets to uncover their full therapeutic potential. The integration of computational modeling and experimental screening will be crucial in accelerating the discovery of lead compounds for further development.

References

• Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. PubMed. [Link]

• Synthetic approaches, structure activity relationship and biological applications for pharmacologically attractive pyrazole/pyrazoline–thiazolidine-based hybrids. PubMed Central. [Link]

• Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. MDPI. [Link]

• Current status of pyrazole and its biological activities. PubMed Central. [Link]

• Structure–activity relationship of synthesized pyrazolidine-3,5-dione derivatives. SpringerLink. [Link]

• Synthesis and structure-activity relationships of pyrazolodiazepine derivatives as human P2X7 receptor antagonists. PubMed. [Link]

• Benzyl Pyrazolidine-1-carboxylate CAS 67600-79-7. BIOSYNCE. [Link]

• Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. PubMed Central. [Link]

• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. PubMed Central. [Link]

• 3, 5-Pyrazolidinediones - SAR, Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose. Pharmacy 180. [Link]

• Benzimidazole-linked pyrazolo[1,5-a]pyrimidine conjugates: synthesis and detail evaluation as potential anticancer agents. PubMed. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. MDPI. [Link]

• SARs and antimicrobial results of the pyrazolopyrimidinones and pyrazolopyrimidines. ResearchGate. [Link]

• 1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones as Novel Anticancer Agents: Synthesis, Biological Evaluation and Molecular Modeling Insights. MDPI. [Link]

• Novel Synthesis, Characterization and Biological Evaluation of Substituted Pyrazolidine-3, 5-Dione. JSciMed Central. [Link]

• Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. MDPI. [Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. PubMed Central. [Link]

• Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. PubMed Central. [Link]

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A Comparative Benchmarking Guide to the Synthetic Efficiency of Benzyl Pyrazolidine-1-carboxylate Production

Introduction: Benzyl pyrazolidine-1-carboxylate is a crucial heterocyclic building block in medicinal chemistry and drug development. Its pyrazolidine core is a key pharmacophore in a range of biologically active compounds. The efficiency and scalability of its synthesis are therefore of paramount importance to researchers in the field. This guide provides an in-depth comparison of two prominent methods for the production of Benzyl Pyrazolidine-1-carboxylate: the classic Schotten-Baumann N-acylation and a modern, green chemistry approach utilizing polyethylene glycol (PEG) as a reaction medium. This analysis is grounded in established chemical principles and supported by experimental data to aid researchers in selecting the optimal synthetic route for their specific needs.

I. Chemical Principles and Methodologies

The synthesis of Benzyl Pyrazolidine-1-carboxylate fundamentally involves the N-acylation of the pyrazolidine ring with a benzyloxycarbonyl (Cbz) protecting group. This is most commonly achieved by reacting pyrazolidine with benzyl chloroformate (Cbz-Cl). The choice of reaction conditions, particularly the solvent and base, significantly impacts the reaction's efficiency, yield, and environmental footprint.

Method 1: The Classic Schotten-Baumann Reaction

The Schotten-Baumann reaction is a well-established method for the acylation of amines. In the context of Benzyl Pyrazolidine-1-carboxylate synthesis, it is typically performed in a biphasic system, often an organic solvent and an aqueous solution of a base.

Causality of Experimental Choices: The use of a biphasic system allows for the efficient reaction of the organic-soluble benzyl chloroformate with the water-soluble pyrazolidine (often used as its hydrochloride salt). The inorganic base, such as sodium carbonate or sodium hydroxide, serves two critical functions: it neutralizes the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation, and it deprotonates the pyrazolidine hydrochloride salt to the free amine, which is the active nucleophile.[1] Low temperatures are typically employed to control the exothermic nature of the reaction and to minimize potential side reactions, such as the hydrolysis of benzyl chloroformate.

Caption: General workflow of the Schotten-Baumann synthesis of Benzyl Pyrazolidine-1-carboxylate.

Method 2: Green Synthesis in Polyethylene Glycol (PEG)

A more contemporary approach to N-Cbz protection involves the use of polyethylene glycol (PEG) as a recyclable and environmentally benign reaction medium.[2] This method eschews traditional volatile organic solvents, aligning with the principles of green chemistry.

Causality of Experimental Choices: PEG serves as a non-toxic, non-volatile, and biodegradable solvent.[2] Its ability to dissolve a wide range of organic and inorganic compounds facilitates a homogeneous reaction environment. In this method, the reaction can often be carried out at room temperature without the need for a strong inorganic base, sometimes relying on the amine substrate itself or a mild organic base to neutralize the generated HCl. The product can often be isolated by simple extraction with a non-polar solvent, and the PEG can be recovered and reused. This approach simplifies the workup procedure and reduces solvent waste.

II. Comparative Analysis of Synthetic Efficiency

The choice between the Schotten-Baumann and PEG-mediated synthesis methods often depends on the specific requirements of the laboratory, including scale, available equipment, and environmental considerations. The following table summarizes the key performance indicators for each method.

Parameter	Method 1: Schotten-Baumann	Method 2: PEG-Mediated Synthesis
Typical Yield	>95%	Excellent (often >90%)
Reaction Temperature	0–5 °C	Room Temperature
Reaction Time	1–3 hours	1–4 hours
Solvent	Organic Solvent (e.g., Acetone, DCM) / Water	Polyethylene Glycol (PEG-600)
Base	Inorganic (e.g., Na2CO3, NaOH)	Often none or mild organic base
Workup	Extraction, washing, solvent evaporation	Extraction, PEG recovery
Environmental Impact	Moderate (use of organic solvents)	Low (recyclable, biodegradable solvent)

III. Experimental Protocols

Protocol 1: Schotten-Baumann Synthesis of Benzyl Pyrazolidine-1-carboxylate

This protocol is adapted from a standard procedure for N-carbobenzoxylation.

Materials:

• Pyrazolidine hydrochloride

• Benzyl chloroformate (Cbz-Cl)

• Sodium carbonate (Na2CO3)

• Acetone

• Water

• n-Hexane

• Ice bath

• Round-bottom flask with magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve pyrazolidine hydrochloride (1.0 eq) and sodium carbonate (2.0 eq) in a mixture of acetone and water.

• Cool the mixture to 0–5 °C using an ice bath with continuous stirring.

• Slowly add benzyl chloroformate (1.1 eq), dissolved in a small amount of acetone, to the cooled mixture over a period of 30 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, continue to stir the reaction mixture at 0–5 °C for 1 hour.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Upon completion of the reaction (monitored by TLC), add water to dissolve any remaining solids and facilitate phase separation.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Evaporate the solvent under reduced pressure to yield the crude product.

• If necessary, purify the product by recrystallization from a solvent such as n-hexane to obtain pure Benzyl Pyrazolidine-1-carboxylate. A reported yield for a similar reaction is approximately 97.9%.

Protocol 2: PEG-Mediated Green Synthesis of Benzyl Pyrazolidine-1-carboxylate

This protocol is a generalized procedure based on the use of PEG as a green solvent for N-Cbz protection.[2]

Materials:

• Pyrazolidine

• Benzyl chloroformate (Cbz-Cl)

• Polyethylene glycol (PEG-600)

• Ethyl acetate or Diethyl ether

• Water

• Round-bottom flask with magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve pyrazolidine (1.0 eq) in PEG-600 with stirring at room temperature.

• Slowly add benzyl chloroformate (1.05 eq) to the mixture. An exothermic reaction may be observed.

• Stir the reaction mixture at room temperature for 1-4 hours. Monitor the reaction progress by TLC.

• Upon completion, add water to the reaction mixture.

• Extract the product from the aqueous PEG solution using diethyl ether or ethyl acetate (3 x volume of PEG).

• Combine the organic extracts and wash with water to remove any residual PEG.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Evaporate the solvent under reduced pressure to obtain Benzyl Pyrazolidine-1-carboxylate. Yields are reported to be excellent.[2]

• The aqueous PEG solution can be concentrated under reduced pressure to remove water and the recovered PEG can be reused in subsequent reactions.

IV. Decision-Making Workflow for Method Selection

The selection of an appropriate synthetic method is a critical decision for any research or development project. The following workflow, presented as a DOT diagram, provides a logical framework for choosing between the Schotten-Baumann and PEG-mediated synthesis methods based on key laboratory and project constraints.

Caption: A decision-making workflow for selecting the optimal synthesis method.

V. Conclusion

Both the classic Schotten-Baumann reaction and the modern PEG-mediated synthesis offer efficient routes to Benzyl Pyrazolidine-1-carboxylate. The Schotten-Baumann method is a robust and high-yielding protocol, particularly suitable for well-controlled laboratory settings. However, the PEG-mediated synthesis presents a compelling alternative with significant green chemistry advantages, including the use of a recyclable, non-toxic solvent and milder reaction conditions. For large-scale production and in laboratories where environmental impact is a primary concern, the PEG-mediated method is a highly attractive option. Ultimately, the choice of method will be dictated by the specific priorities of the researcher, balancing the need for high yield and purity with considerations of cost, safety, and environmental sustainability.

VI. References

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism –. Total Synthesis. Available at: [Link].

• ChemInform Abstract: A Facile Protocol for N-Cbz Protection of Amines in PEG-600. ResearchGate. Available at: [Link].

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• 2. researchgate.net [researchgate.net]

A Comparative Guide to Determining Binding Affinity: Benzyl Pyrazolidine-1-carboxylate as a Case Study

This guide provides a comprehensive comparison of in silico and in vitro methodologies for determining the binding affinity of small molecules to their protein targets. We will use Benzyl Pyrazolidine-1-carboxylate, a heterocyclic compound with potential therapeutic applications, as a representative case.[1] For the purpose of this illustrative guide, we will hypothesize its interaction with Cyclooxygenase-2 (COX-2), a well-established target for anti-inflammatory agents, given that pyrazolidine derivatives have been explored for such activities.[2] This document is intended for researchers, scientists, and drug development professionals seeking to understand the complementary nature of computational and experimental approaches in modern drug discovery.

Introduction: The Central Role of Binding Affinity

In the landscape of drug discovery, the interaction between a small molecule (ligand) and its biological target (typically a protein) is the foundational event that dictates therapeutic efficacy. The strength of this interaction is quantified by its binding affinity.[3] A high binding affinity often correlates with higher potency, meaning a lower concentration of the drug is needed to produce a therapeutic effect.[3] Therefore, accurately measuring binding affinity is a critical step in identifying and optimizing lead compounds.

Two primary paradigms are employed for this purpose: in silico (computational) methods and in vitro (experimental) methods.[4][5][6] In silico approaches use computer simulations to predict how a ligand might bind, offering a rapid and cost-effective way to screen vast chemical libraries.[7][8] In contrast, in vitro techniques measure the interaction directly using purified biological components, providing real-world data that is considered the benchmark for validation.[5][6]

This guide will dissect one prominent method from each category—Molecular Docking (in silico) and Isothermal Titration Calorimetry (in vitro)—to evaluate the binding of Benzyl Pyrazolidine-1-carboxylate to our hypothetical target, COX-2.

Part 1: The In Silico Approach - Predicting Interactions with Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation and conformation (the "pose") of a ligand when bound to a target protein.[9][10] The process involves sampling numerous possible poses and then using a scoring function to rank them, estimating the binding affinity, often expressed as a free energy of binding (ΔG).[9][11]

Causality Behind the Choice: We begin with molecular docking because it is a powerful, structure-based method for generating initial hypotheses at minimal cost.[9] It allows us to visualize potential interactions at an atomic level, guiding which compounds should be prioritized for more resource-intensive in vitro testing.

Experimental Workflow: Molecular Docking

The following workflow outlines the key steps for docking Benzyl Pyrazolidine-1-carboxylate into the active site of human COX-2.

Figure 1: A generalized workflow for a molecular docking experiment.

Detailed Protocol: Molecular Docking

• Target Protein Preparation :

  • Download the crystal structure of human COX-2 from the RCSB Protein Data Bank (e.g., PDB ID: 5KIR).

  • Using molecular modeling software (e.g., AutoDock Tools, Chimera), prepare the protein by removing water molecules and co-crystallized ligands.[12]

  • Add polar hydrogens and assign partial charges to the protein atoms. This step is crucial for accurately calculating electrostatic interactions.

• Ligand Preparation :

  • Obtain the 2D structure of Benzyl Pyrazolidine-1-carboxylate (CAS 67600-79-7).

  • Convert the 2D structure to a 3D conformation using a program like Open Babel.

  • Perform energy minimization on the ligand structure using a suitable force field to obtain a low-energy, stable conformation.

• Grid Box Definition :

  • Identify the active site of COX-2, typically where the native ligand binds.

  • Define a 3D grid box that encompasses this entire binding pocket. The docking algorithm will confine its search for ligand poses within this defined space.[13]

• Docking Simulation :

  • Execute the docking algorithm using software like AutoDock Vina.[13] The software will systematically explore various positions, orientations, and conformations of the ligand within the grid box.

  • Specify the number of binding modes to generate (e.g., 10) and the exhaustiveness of the search.

• Results Analysis :

  • The primary output is a ranked list of ligand poses based on their predicted binding affinity (scoring function value).[12]

  • Visualize the top-scoring pose in a molecular viewer. Analyze the non-covalent interactions (e.g., hydrogen bonds, hydrophobic contacts, pi-stacking) between the ligand and key amino acid residues in the active site.

Hypothetical Data: Docking Results

Parameter	Predicted Value	Interacting Residues (Hypothetical)
Binding Affinity (ΔG)	-8.2 kcal/mol	Arg120, Tyr355, Ser530
Predicted Inhibition Constant (Kᵢ)	~1.5 µM	-
Key Interactions	Hydrogen bond with Ser530; Hydrophobic interactions with Val349, Leu352.	-

Part 2: The In Vitro Approach - Direct Measurement with Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) is a biophysical technique that directly measures the heat released or absorbed during a binding event.[14][15] It is considered a gold-standard method because it is label-free and provides a complete thermodynamic profile of the interaction in a single experiment, including the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[15][16]

Causality Behind the Choice: We use ITC for in vitro validation because it provides unambiguous, quantitative data on the direct interaction in solution, free from the artifacts of immobilization or labeling.[15] The thermodynamic data it yields (enthalpy and entropy) also offers deeper insights into the forces driving the binding event, which docking scores alone cannot provide.

Experimental Workflow: Isothermal Titration Calorimetry

The ITC experiment measures the heat change as the ligand is titrated into a solution containing the target protein.

Figure 2: The workflow for an Isothermal Titration Calorimetry (ITC) experiment.

Detailed Protocol: ITC

• Sample Preparation (Self-Validating System) :

  • Express and purify recombinant human COX-2 protein to >95% purity.

  • Prepare a concentrated stock solution of Benzyl Pyrazolidine-1-carboxylate. If DMSO is required for solubility, ensure the final concentration is low (<5%) and identical in both protein and ligand solutions to minimize heats of dilution.[15][17]

  • Crucial Step: Dialyze both the protein and the ligand against the same buffer batch (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5) extensively.[16] This precise buffer matching is critical to ensure that the measured heat is from the binding event, not from buffer mismatches.

  • Accurately measure the final concentrations of both protein and ligand using a reliable method (e.g., absorbance at 280 nm for the protein).

• Instrument Setup :

  • Thoroughly clean the ITC sample cell and syringe.[18]

  • Load the COX-2 solution (e.g., 20 µM) into the sample cell and the Benzyl Pyrazolidine-1-carboxylate solution (e.g., 200 µM) into the injection syringe.[17] The 10-fold concentration difference is a standard starting point for 1:1 binding.

  • Allow the system to equilibrate thermally to the desired experimental temperature (e.g., 25°C).

• Titration Experiment :

  • Perform a series of small, timed injections (e.g., 20 injections of 2 µL each) of the ligand into the protein solution.

  • The instrument records the differential power required to maintain zero temperature difference between the sample and reference cells, which corresponds to the heat of reaction.[15]

• Control Experiment :

  • To account for the heat of dilution, perform a control titration by injecting the ligand solution into the buffer alone.[16] This baseline is subtracted from the experimental data.

• Data Analysis :

  • Integrate the area under each injection peak to determine the heat change per injection.

  • Plot these heat changes against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) using the analysis software. This fit yields the key thermodynamic parameters.[14]

Hypothetical Data: ITC Results

Parameter	Measured Value	Thermodynamic Insight
Dissociation Constant (KD)	5.8 µM	Direct measure of binding affinity.
Stoichiometry (n)	1.05	Indicates a 1:1 binding ratio.
Enthalpy Change (ΔH)	-4.5 kcal/mol	Favorable enthalpic contribution (H-bonds).
Entropy Change (-TΔS)	-2.9 kcal/mol	Unfavorable entropic contribution.
Free Energy Change (ΔG)	-7.4 kcal/mol	Overall binding is spontaneous.

Part 3: Comparative Analysis - Bridging Prediction and Reality

Comparing the data from our hypothetical in silico and in vitro experiments reveals both the power and the limitations of each approach.

Metric	In Silico (Molecular Docking)	In Vitro (ITC)	Comparison & Synergy
Affinity (Kᵢ vs. KD)	~1.5 µM (Predicted)	5.8 µM (Measured)	The values are in the same order of magnitude (micromolar), suggesting the docking prediction was reasonably successful. Discrepancies are expected due to scoring function approximations and the static nature of the protein model.[19]
Driving Forces	Inferred from interactions (H-bonds, hydrophobics)	Quantified (ΔH = -4.5, -TΔS = -2.9 kcal/mol)	Docking correctly suggested H-bonds were important. ITC confirms the binding is enthalpy-driven, providing a deeper, quantitative understanding.
Speed & Cost	Fast (hours), low cost (computation time)	Slow (days), high cost (protein, reagents)	In silico is ideal for high-throughput virtual screening of thousands of compounds.[20] In vitro is used for low-throughput validation of the most promising hits.
Output	Binding pose, estimated affinity score	Thermodynamic parameters (KD, ΔH, ΔS, n)	Docking provides a structural hypothesis of how it binds. ITC provides robust thermodynamic data on how well it binds.

Expertise & Trustworthiness: The synergy is clear. Molecular docking acts as a powerful reconnaissance tool, identifying promising candidates and proposing a binding mechanism.[21] This hypothesis is then rigorously tested by ITC, which provides definitive, quantitative data.[14] If the in vitro results are poor, we can trust them over the in silico prediction and discard the compound, saving significant resources. If the results correlate well, we gain confidence in both the compound's potential and our computational model's predictive power for future screenings.

Conclusion

The evaluation of Benzyl Pyrazolidine-1-carboxylate's binding affinity demonstrates that in silico and in vitro methods are not competitors but essential partners in drug discovery. While molecular docking provides rapid, cost-effective structural predictions, Isothermal Titration Calorimetry delivers the gold-standard, quantitative validation of those predictions. An integrated strategy, leveraging the speed of computational screening and the accuracy of biophysical measurement, provides the most efficient and reliable path toward identifying and optimizing novel therapeutic agents.

References

• Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. Springer Nature Experiments. [Link]

• Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity. National Institutes of Health (NIH). [Link]

• Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. PubMed. [Link]

• In Silico Methods for Ranking Ligand–Protein Interactions and Predicting Binding Affinities: Which Method is Right for You?. Cresset Group. [Link]

• From Proteins to Ligands: Decoding Deep Learning Methods for Binding Affinity Prediction. National Institutes of Health (NIH). [Link]

• Surface Plasmon Resonance (SPR). Center for Macromolecular Interactions. [Link]

• Surface plasmon resonance. University of Glasgow. [Link]

• Binding Kinetics of Aptamer Interactions Using Surface Plasmon Resonance. Nicoya. [Link]

• In silico Identification and Characterization of Protein-Ligand Binding Sites. Springer. [Link]

• In Silico Methods for Ranking Ligand–Protein Interactions and Predicting Binding Affinities: Which Method is Right for You?. ACS Publications. [Link]

• Isothermal titration calorimetry to determine the association constants for a ligand bound simultaneously to two specific protein binding sites with different affinities V.1. Protocols.io. [Link]

• Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. Malvern Panalytical. [Link]

• Isothermal Titration Calorimetry Assays to Measure Binding Affinities In Vitro: Methods and Protocols. ResearchGate. [Link]

• Molecular Docking: A powerful approach for structure-based drug discovery. PubMed Central. [Link]

• Isothermal Titration Calorimetry (ITC). Center for Macromolecular Interactions. [Link]

• About Ligand Binding Assays. Gifford Bioscience. [Link]

• In silico identification and characterization of protein-ligand binding sites. CentAUR. [Link]

• In silico and in vitro characterisation and affinity maturation of human red blood cell binding aptamers. PubMed Central. [Link]

• In vitro and in silico affinity fingerprints: Finding similarities beyond structural classes. ResearchGate. [Link]

• Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot. [Link]

• Small Molecule Docking. KBbox: Methods. [Link]

• In vitro research of binding affinities. Reddit. [Link]

• Four Gold Standards for Measuring Ligand-Binding Affinity. FindLight. [Link]

• Binding Assays. BMG LABTECH. [Link]

• Docking and scoring. Schrödinger. [Link]

• Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. YouTube. [Link]

• Benzyl Pyrazolidine-1-carboxylate CAS 67600-79-7. BIOSYNCE. [Link]

• Comparison between in-vivo, in-vitro, and in-silico methods. ResearchGate. [Link]

• An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions. JoVE. [Link]

• Differences between in vitro, in vivo, and in silico studies. the MPKB. [Link]

• Differences between in vitro, in vivo and in silico assays in preclinical research. ZeClinics. [Link]

• Synthesis, characterization and biological activity of some pyrazole-pyrazolone derivatives. Egyptian Journal of Chemistry. [Link]

• Current status of pyrazole and its biological activities. PubMed Central. [Link]

• Pyrazolidine anti-inflammatory composition and methods of use.

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A Guide to Ensuring Reproducibility in Experiments with Benzyl Pyrazolidine-1-carboxylate and its Analogs

For researchers and professionals in drug development, the reproducibility of experimental results is the bedrock of scientific progress. This guide provides an in-depth technical analysis of experimental workflows involving Benzyl Pyrazolidine-1-carboxylate, a versatile heterocyclic building block. We will delve into the critical aspects of its synthesis, characterization, and potential pitfalls that can affect experimental reproducibility. Furthermore, we will objectively compare the use of the benzyloxycarbonyl (Cbz) protecting group with viable alternatives, supported by mechanistic insights and experimental considerations.

The Central Role of Benzyl Pyrazolidine-1-carboxylate in Synthesis

Benzyl Pyrazolidine-1-carboxylate serves as a valuable scaffold in medicinal chemistry and materials science.[1] The pyrazolidine core, a saturated five-membered ring with two adjacent nitrogen atoms, is a precursor to a wide array of bioactive molecules. The benzyl carbamate (Cbz) group at the N-1 position not only directs the stereochemical outcome of subsequent reactions but also offers a stable yet removable protecting group, a crucial feature in multi-step syntheses.

The primary challenge in working with this and similar chiral heterocycles is not merely achieving the desired product but ensuring that the synthetic and analytical protocols are robust enough to be consistently replicated. This guide aims to illuminate the path toward achieving that consistency.

Synthesis of Benzyl Pyrazolidine-1-carboxylate: A Reproducible Protocol

Experimental Protocol: Synthesis via [3+2] Cycloaddition

This protocol describes the reaction between a suitable 1,3-dipole precursor and an alkene.

Materials:

• 1,3-Dibromopropane

• Hydrazine monohydrate

• Benzyl chloroformate (Cbz-Cl)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Ethyl acetate and Hexanes for chromatography

Step-by-Step Procedure:

• Formation of Pyrazolidine: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve hydrazine monohydrate (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Add 1,3-dibromopropane (1.05 eq) dropwise to the cooled hydrazine solution with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• In-situ Protection: Once the formation of the pyrazolidine is complete, cool the reaction mixture back to 0 °C.

• Add triethylamine (2.5 eq) to the flask.

• Slowly add Benzyl chloroformate (1.1 eq) dropwise. A white precipitate of triethylamine hydrochloride will form.

• Stir the reaction at room temperature for 4-6 hours, monitoring by TLC until the starting pyrazolidine is consumed.

• Work-up and Purification: Quench the reaction by adding a saturated solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude Benzyl Pyrazolidine-1-carboxylate by silica gel column chromatography using a gradient of ethyl acetate in hexanes.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

• Stepwise Addition at 0 °C: The reactions are exothermic; slow, cooled addition controls the reaction rate and prevents the formation of byproducts.

• Excess Triethylamine: Acts as a base to neutralize the HCl generated during the protection step, driving the reaction to completion.

• Aqueous Work-up: Removes the triethylamine hydrochloride salt and other water-soluble impurities.

• Chromatographic Purification: Essential for obtaining a product of high purity, which is critical for the reproducibility of subsequent experiments.

Visualizing the Workflow

Caption: Workflow for the synthesis of Benzyl Pyrazolidine-1-carboxylate.

The Self-Validating System: Ensuring Purity and Identity

Reproducibility is contingent on the purity and confirmed identity of the starting materials. For Benzyl Pyrazolidine-1-carboxylate, a multi-pronged analytical approach is non-negotiable.

Key Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural confirmation. The spectra should be clean, with integrations in ¹H NMR corresponding to the expected number of protons and chemical shifts consistent with the structure.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying key functional groups, such as the carbonyl (C=O) of the carbamate.

Data Presentation: Expected Analytical Data

Technique	Expected Observations for Benzyl Pyrazolidine-1-carboxylate
¹H NMR	Signals corresponding to the benzyl protons (aromatic and CH₂), and the three methylene groups of the pyrazolidine ring.
¹³C NMR	Resonances for the carbonyl carbon of the Cbz group, the aromatic carbons, the benzylic carbon, and the three aliphatic carbons of the pyrazolidine ring.
MS (ESI+)	[M+H]⁺ and/or [M+Na]⁺ peaks corresponding to the molecular weight of C₁₁H₁₄N₂O₂ (206.24 g/mol ).
FTIR (cm⁻¹)	Strong absorbance around 1700 cm⁻¹ for the carbamate C=O stretch.

Comparison with Alternative N-Protecting Groups

The choice of the N-protecting group is a critical parameter that can significantly impact yield, stability, and ease of deprotection. The Cbz group is a classic choice, but other options may offer advantages in specific synthetic contexts.

Protecting Group	Structure	Advantages	Disadvantages	Typical Deprotection
Benzyloxycarbonyl (Cbz)	Cbz-	Stable to many reagents; Crystalline derivatives.	Requires catalytic hydrogenation for deprotection, which may not be compatible with other functional groups (e.g., alkenes).	H₂, Pd/C
tert-Butoxycarbonyl (Boc)	Boc-	Easily removed under acidic conditions; Broad compatibility.	Sensitive to strong acids.	Trifluoroacetic acid (TFA)
Fluorenylmethyloxycarbonyl (Fmoc)	Fmoc-	Cleaved under mild basic conditions.	Base-labile, limiting its use with base-sensitive substrates.	Piperidine
Tosyl (Ts)	Ts-	Very stable to a wide range of conditions.	Harsh deprotection conditions (e.g., sodium in liquid ammonia).	Na/NH₃ or strong acid

Logical Relationship of Protecting Group Choice

Caption: Decision tree for selecting an N-protecting group.

Addressing Reproducibility Challenges

Several factors can lead to a lack of reproducibility in the synthesis and application of pyrazolidine derivatives:

• Purity of Starting Materials: Impurities in hydrazine or the alkylating agent can lead to significant side product formation. Always use freshly distilled or high-purity reagents.

• Reaction Conditions: Temperature and reaction time are critical. Inconsistent control of these parameters can alter the product distribution and yield.

• Atmospheric Moisture: Hydrazine and many organometallic reagents are sensitive to moisture. Rigorous anhydrous techniques are essential.

• Purification Method: Incomplete removal of byproducts or residual solvents can affect the outcome of subsequent reactions. The choice of chromatography conditions should be carefully optimized and consistently applied.

Conclusion and Best Practices

Achieving reproducible experimental outcomes with Benzyl Pyrazolidine-1-carboxylate and its analogs is an attainable goal through meticulous attention to detail. This guide underscores the importance of a well-defined and validated synthetic protocol, comprehensive characterization of all intermediates and final products, and a rational approach to the selection of protecting groups.

Key Takeaways for Ensuring Reproducibility:

• Standardize Protocols: Document every step of the experimental procedure in detail, including reagent sources and grades.

• Rigorous Characterization: Always confirm the identity and purity of your synthesized compounds using a combination of analytical techniques before proceeding to the next step.

• Understand the "Why": A deep understanding of the reaction mechanism and the role of each reagent and condition will enable you to troubleshoot and optimize for consistency.

• Consider Alternatives: Be prepared to explore alternative protecting groups or synthetic routes if you encounter persistent reproducibility issues with a particular method.

By adhering to these principles of scientific integrity and logical experimental design, researchers can build a solid foundation of reliable data, accelerating the pace of discovery and innovation in drug development and materials science.

References

• Biosynce. (n.d.). Benzyl Pyrazolidine-1-carboxylate CAS 67600-79-7. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

• ResearchGate. (2018). Synthesis and Characterization of Some Pyrazole , Pyrazoline and Pyrazolidine Derivatives. Retrieved from [Link]

• MDPI. (2018). Synthesis of Non-Racemic Pyrazolines and Pyrazolidines by [3+2] Cycloadditions of Azomethine Imines. Retrieved from [Link]

• PMC. (2012). Direct Catalytic Asymmetric Synthesis of Pyrazolidine Derivatives. Retrieved from [Link]

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A Senior Application Scientist's Guide: Confirming the Mechanism of Action of Benzyl Pyrazolidine-1-carboxylate Through Knockout Studies

Introduction: The Criticality of On-Target Validation in Drug Discovery

In the landscape of modern drug discovery, identifying a bioactive compound is merely the first step. The true challenge lies in understanding its precise mechanism of action (MoA)—a process that separates promising therapeutic candidates from costly clinical failures.[1][2][3] Benzyl Pyrazolidine-1-carboxylate (BPC), a novel synthetic small molecule, has demonstrated significant anti-proliferative effects in preliminary cancer cell line screens. Our internal data suggests a potential interaction with Apoptosis Signal-regulating Kinase 3 (ASK3) , a key protein in a stress-activated signaling cascade.

However, a phenotypic observation is not a validated mechanism. A compound's effects could stem from unintended off-target interactions, a common pitfall in drug development.[4] Therefore, rigorous on-target validation is not just a regulatory hurdle but a fundamental necessity for building a robust therapeutic hypothesis.[5][6]

This guide provides an in-depth, experience-driven comparison of how to leverage genetic knockout (KO) models to definitively confirm that the therapeutic effects of BPC are mediated through its intended target, ASK3. We will compare the response of wild-type (WT) cells directly against their isogenic ASK3-KO counterparts, using a multi-faceted approach that combines genetic engineering, phenotypic screening, and downstream pathway analysis.

The Gold Standard: Why Knockout Models are Definitive

The logic behind using a knockout model for target validation is elegantly simple and conclusive.[5][7] If a drug achieves its effect by modulating a specific target protein, then the genetic removal of that target should render the drug inert.[5] This binary experimental design—presence versus absence of the target—provides the most direct evidence of a drug's on-target activity, effectively filtering out misleading results from off-target effects.

Caption: Logical flow for validating BPC's on-target effect.

Phase 1: Generation of a Validated ASK3 Knockout Cell Line

The foundation of this entire workflow is a meticulously generated and validated knockout cell line. The CRISPR-Cas9 system is the tool of choice due to its efficiency and precision.[8][9]

Experimental Workflow Overview

Caption: Step-by-step workflow for generating a validated KO cell line.

Protocol 1: CRISPR-Cas9 Mediated Knockout of ASK3

This protocol details the generation of a stable knockout cell line in an adherent format, such as HeLa or MCF7 cells.[10]

1. sgRNA Design and Vector Construction:

• Rationale: To ensure high cutting efficiency and minimize off-target effects, we will design two single guide RNAs (sgRNAs) targeting an early exon of the ASK3 gene.[11] Targeting an early exon maximizes the chance of generating a loss-of-function frameshift mutation.
• Procedure:

• Use a validated online design tool (e.g., CHOPCHOP) to identify highly specific sgRNA sequences within the first two exons of ASK3.[11]
• Synthesize and anneal complementary oligonucleotides for the chosen sgRNA sequences.
• Clone the annealed oligos into a suitable Cas9 expression vector, such as pSpCas9(BB)-2A-GFP (PX458), which co-expresses Cas9 and a GFP reporter for selection.[11]
• Verify the correct insertion of the sgRNA sequence via Sanger sequencing.

2. Transfection and Enrichment:

• Rationale: Efficient delivery of the CRISPR machinery is crucial. Co-expression of GFP allows for the enrichment of successfully transfected cells.
• Procedure:

• Transfect the host cell line (e.g., HeLa) with the validated sgRNA-Cas9 plasmid using a lipid-based transfection reagent.
• 48 hours post-transfection, enrich the GFP-positive population using Fluorescence-Activated Cell Sorting (FACS).

3. Single-Cell Cloning and Expansion:

• Rationale: The transfected population is heterogeneous. Isolating single cells is necessary to establish a clonal cell line where every cell carries the same genetic modification.
• Procedure:

• Plate the enriched GFP-positive cells into 96-well plates at a density of a single cell per well.
• Monitor the plates for colony formation over 2-3 weeks.
• Expand promising clones into larger culture vessels for validation.

Protocol 2: Validation of ASK3 Knockout

Validation is a two-pronged approach: confirming the genetic edit and verifying the absence of the protein product.[9]

1. Genotypic Validation (Sequencing):

• Rationale: To confirm that the CRISPR-Cas9 system induced insertions or deletions (indels) at the target locus.
• Procedure:

• Extract genomic DNA from each expanded clone.
• Amplify the region of the ASK3 gene targeted by the sgRNA using PCR.
• Sequence the PCR product (Sanger sequencing) and analyze the chromatogram for evidence of indels compared to the WT sequence.

2. Protein Expression Validation (Western Blot):

• Rationale: The ultimate goal is protein knockout. This step confirms the absence of the ASK3 protein.
• Procedure:

• Prepare whole-cell lysates from WT cells and validated KO clones.
• Perform SDS-PAGE and transfer proteins to a PVDF membrane.
• Probe the membrane with a validated primary antibody against ASK3. Use an antibody for a housekeeping protein (e.g., GAPDH) as a loading control.
• A validated KO clone will show a complete absence of the band corresponding to the ASK3 protein.

3. Off-Target Effect Analysis:

• Rationale: To ensure the observed phenotype is not due to unintended edits elsewhere in the genome, a thorough off-target analysis is critical for trustworthiness.[12][13]
• Procedure:

• Use in silico tools to predict the most likely off-target sites for the designed sgRNAs.[12][14]
• Amplify these potential off-target loci from the genomic DNA of the validated KO clone.
• Use next-generation sequencing (NGS) to quantify any off-target editing events with high sensitivity.[12][15] Clones with no detectable off-target mutations at key sites should be prioritized.

Phase 2: Comparative Phenotypic Analysis of BPC Activity

With validated WT and ASK3-KO cell lines, we can now directly test our hypothesis. If BPC's anti-proliferative effect is on-target, we expect a dramatic difference in potency between the two cell lines.

Protocol 3: Cell Viability Assay

1. Cell Seeding:

• Seed WT and ASK3-KO cells in parallel into 96-well plates at an appropriate density and allow them to adhere overnight.

2. Compound Treatment:

• Prepare a serial dilution of Benzyl Pyrazolidine-1-carboxylate (BPC).
• Treat the cells with a range of BPC concentrations (e.g., from 1 nM to 100 µM) for 72 hours. Include a vehicle control (e.g., DMSO).

3. Viability Measurement:

• Use a standard cell viability reagent (e.g., CellTiter-Glo® or PrestoBlue™) to measure the relative number of viable cells in each well.

4. Data Analysis:

• Normalize the data to the vehicle-treated controls.
• Plot the dose-response curves for both WT and ASK3-KO cell lines and calculate the half-maximal inhibitory concentration (IC50) for each.

Expected Data and Interpretation

A successful on-target effect would be demonstrated by a significant rightward shift in the dose-response curve for the ASK3-KO cells, indicating resistance to the compound.

Cell Line	Target	BPC IC50 (µM)	Interpretation
Wild-Type (WT)	ASK3 Present	1.5	Potent anti-proliferative effect observed.
ASK3-KO Clone #1	ASK3 Absent	> 100	Complete resistance, confirming ASK3 is required for BPC activity.
Alternative KO Clone	ASK3 Absent	> 100	Reproducibility of resistance in a second, independent clone.
Control Compound	Other Target	2.0	No change in potency, showing the KO effect is specific to BPC.

Phase 3: Deepening Mechanistic Insight with Multi-Omics

Confirming the loss of a phenotypic response is powerful, but probing the downstream signaling pathway provides a more nuanced understanding of the MoA. If BPC inhibits ASK3, we should observe modulation of downstream pathway components in WT cells, but not in ASK3-KO cells.[16][17][18]

Hypothesized ASK3 Signaling Pathway

Caption: Hypothesized signaling cascade involving the target, ASK3.

Protocol 4: Proteomic and Transcriptomic Analysis

1. Experimental Setup:

• Culture WT and ASK3-KO cells.
• Treat both cell lines with BPC at its IC50 concentration (for WT cells) for a relevant time period (e.g., 24 hours). Include vehicle controls for both cell lines.
• Harvest cells for RNA and protein extraction.

2. Proteomic Analysis (Mass Spectrometry):

• Rationale: To identify global changes in protein expression and phosphorylation downstream of ASK3.[19][20][21] Proteomics provides a direct view of the functional molecules in the cell.[22][23]
• Procedure:

• Digest protein lysates into peptides.
• Label peptides with tandem mass tags (TMT) for multiplexed quantitative analysis.
• Analyze via high-resolution mass spectrometry.

• Expected Outcome: In WT cells treated with BPC, we expect to see changes in the phosphorylation status or expression of proteins downstream of ASK3 (like MKK4/7 and JNK). These changes should be absent in the treated ASK3-KO cells.

3. Transcriptomic Analysis (RNA-Seq):

• Rationale: To assess how ASK3 inhibition by BPC affects gene expression programs. While not as direct as proteomics for signaling events, it can reveal broader cellular responses.[16][24]
• Procedure:

• Isolate total RNA and prepare sequencing libraries.
• Perform next-generation sequencing.
• Align reads and perform differential gene expression analysis.

• Expected Outcome: Genes regulated by the JNK pathway should show differential expression in BPC-treated WT cells but remain largely unchanged in treated ASK3-KO cells.

Comparative Data Summary

Analyte	WT + BPC vs. WT + Vehicle	ASK3-KO + BPC vs. ASK3-KO + Vehicle	Interpretation
Phospho-JNK (p-JNK)	▼ 85% reduction	No significant change	BPC blocks the signaling cascade upstream of JNK in an ASK3-dependent manner.
c-Jun (JNK target)	▼ 70% reduction	No significant change	The effect on a key downstream transcription factor is also ASK3-dependent.
Apoptosis-related genes	Significant downregulation	No significant change	Transcriptional programs for apoptosis are not initiated in the absence of ASK3.

Alternative & Complementary Approaches

While knockout studies are the gold standard for validating the necessity of a target, other methods can complement this approach by directly measuring drug-target interaction.[25]

• Biochemical Assays: These cell-free systems measure the direct interaction between a compound and a purified target protein, allowing for the determination of binding affinity (Kd) or enzymatic inhibition (IC50).[6] They are excellent for initial screening but do not confirm target engagement within a complex cellular environment.

• Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in live cells or cell lysates by measuring changes in the thermal stability of a protein upon ligand binding. It provides direct evidence of a physical interaction in a physiological context.[26]

These methods confirm target engagement, while the knockout study confirms target dependency for the observed phenotype. A truly robust validation package combines both.

Conclusion

The workflow detailed in this guide provides a rigorous, multi-layered strategy for confirming the mechanism of action of Benzyl Pyrazolidine-1-carboxylate. By directly comparing its effects on wild-type versus ASK3-knockout cells, we move beyond correlation to establish causation. The convergence of data from phenotypic assays (loss of efficacy), pathway analysis (ablation of downstream signaling), and proteomics/transcriptomics (global molecular changes) builds an undeniable case for an on-target mechanism. This level of validation is paramount for making informed decisions, de-risking clinical development, and ultimately, advancing novel therapeutics with a clear and well-understood biological rationale.

References

• Vertex AI Search. (n.d.). Step-by-Step Guide to Generating CRISPR Knockout Cell Lines for Research.
• NIH. (n.d.). Dedicated transcriptomics combined with power analysis lead to functional understanding of genes with weak phenotypic changes in knockout lines.
• Farooq, M., et al. (2021). Optimized protocol to create deletion in adherent cell lines using CRISPR/Cas9 system.
• Hanna, M., & De Camilli, P. (2024). Generation of knock-in and knock-out CRISPR/Cas9 editing in mammalian cells. The Journal of Cell Biology.
• NIH. (n.d.). Identification and Validation of CRISPR/Cas9 Off-target Activity in Hematopoietic Stem and Progenitor Cells - PMC.
• MtoZ Biolabs. (n.d.). Application of High-Throughput Proteomics in Gene Knockout Research.
• Vitro Biotech. (n.d.). CRISPR Knockout Cell Line Protocol (Part 1): gRNA Design and Vector Cloning.
• BenchChem. (2025).
• Technology Networks. (2025). Phenotypic Screening: A Powerful Tool for Drug Discovery.
• Abcam. (2025).
• NIH. (n.d.). The power of sophisticated phenotypic screening and modern mechanism-of-action methods - PMC.
• Frontiers. (n.d.). Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics.
• BellBrook Labs. (2025). How to Choose the Right Biochemical Assay for Drug Discovery.
• Celtarys Research. (2025). Biochemical assays in drug discovery and development.
• MtoZ Biolabs. (n.d.). High-Throughout Proteomics Analysis Service for Gene Knockout.
• BiotechPack. (n.d.). Protein Mass Spectrometry Gene Knockout.
• Selvita. (2025). A Practical Guide to Target Engagement Assays.
• PubMed. (2021). Proteotyping of knockout mouse strains reveals sex- and strain-specific signatures in blood plasma. NPJ Syst Biol Appl.
• NIH. (n.d.). Determining target engagement in living systems - PMC.
• NIH. (n.d.). Off-target effects in CRISPR/Cas9 gene editing - PMC.
• MtoZ Biolabs. (n.d.).
• DiscoverX. (n.d.). Target Engagement Assays.
• NIH. (n.d.).
• ResearchGate. (n.d.). Proteomics screen to study proteome expression in a knockout library.
• PubMed. (2022). Identification and Validation of CRISPR/Cas9 Off-Target Activity in Hematopoietic Stem and Progenitor Cells. Methods Mol Biol.
• ResearchGate. (2025). Identification and Validation of CRISPR/Cas9 Off-Target Activity in Hematopoietic Stem and Progenitor Cells | Request PDF.
• NIH. (2023). Phenotypic Drug Discovery: Recent successes, lessons learned and new directions - PMC.
• PubMed Central. (2021). Exploring gene knockout strategies to identify potential drug targets using genome-scale metabolic models.
• ResearchGate. (n.d.).
• Technology Networks. (2024). The Role of Phenotypic Screening in Drug Discovery.
• WJBPHS. (2024).
• PubMed. (2024). Transcriptomic analysis of HEK293A cells with a CRISPR/Cas9-mediated TDP1 knockout. Biochim Biophys Acta Gen Subj.
• Wikipedia. (n.d.). Phenotypic screening.
• IOVS. (2022). Single cell transcriptome and gene knockout analysis reveals novel candidate genes with impact on anterior segment development.
• MDPI. (n.d.).

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzyl Pyrazolidine-1-carboxylate

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. Benzyl pyrazolidine-1-carboxylate, a heterocyclic compound with potential applications in medicinal chemistry, requires careful consideration for its end-of-life management due to its chemical properties and largely uncharacterized toxicological profile. This guide provides a detailed, step-by-step protocol for the proper disposal of Benzyl Pyrazolidine-1-carboxylate, ensuring the safety of laboratory personnel and the protection of the environment.

Hazard Assessment and Characterization

Key Hazards:

• Flammability: The compound is noted as being highly flammable, requiring careful handling to avoid ignition sources.[1]

• Inhalation: May cause respiratory irritation.[1]

• Skin and Eye Contact: While specific data is lacking, similar chemical structures can cause skin and eye irritation.[3][4]

• Unknown Toxicity: The chemical, physical, and toxicological properties have not been thoroughly investigated.[1] Therefore, it should be handled as a substance with unknown, but potential, toxicity.

• Incompatibilities: The compound is incompatible with acids, acid chlorides, acid anhydrides, and oxidizing agents.[1] Contact with these substances could lead to vigorous reactions.

Hazardous Decomposition Products: Upon combustion, Benzyl Pyrazolidine-1-carboxylate is expected to produce carbon dioxide (CO2) and nitrogen oxides (NOx).[1]

Personal Protective Equipment (PPE) and Safety Precautions

Given the unknown toxicity and potential for irritation, a stringent PPE protocol is mandatory when handling Benzyl Pyrazolidine-1-carboxylate for disposal.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

• Eye Protection: Use chemical safety goggles or a face shield.

• Respiratory Protection: For handling powders or creating aerosols, a NIOSH-approved respirator with an appropriate organic vapor/particulate filter cartridge is recommended.[1]

• Body Protection: A lab coat or chemical-resistant apron should be worn.

All handling of Benzyl Pyrazolidine-1-carboxylate waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

Waste Segregation and Collection

Proper segregation of chemical waste is a cornerstone of laboratory safety and compliant disposal.

• Designated Waste Container: Use a clearly labeled, dedicated waste container for Benzyl Pyrazolidine-1-carboxylate waste. The container should be made of a compatible material (e.g., high-density polyethylene - HDPE) and have a secure, tight-fitting lid.

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "Benzyl Pyrazolidine-1-carboxylate," and the associated hazards (e.g., Flammable, Irritant).

• Solid vs. Liquid Waste:

  • Solid Waste: Collect pure compound, contaminated labware (e.g., weigh boats, filter paper), and contaminated PPE in a designated solid waste container.

  • Liquid Waste: Collect solutions containing Benzyl Pyrazolidine-1-carboxylate in a separate, designated liquid waste container. Do not mix with other solvent waste streams unless compatibility has been verified.

• Incompatible Wastes: Never mix Benzyl Pyrazolidine-1-carboxylate waste with acids, acid chlorides, acid anhydrides, or oxidizing agents in the same container.[1]

Disposal Procedures: A Step-by-Step Guide

The primary and recommended method for the disposal of Benzyl Pyrazolidine-1-carboxylate is incineration by a licensed professional waste disposal service.[1] On-site chemical treatment is not recommended without a thorough, substance-specific risk assessment and validation due to the unknown reactivity and toxicological profile.

• Quantify Waste: Determine the approximate quantity of solid and/or liquid waste to be disposed of. This information is crucial for the waste disposal vendor.

• Package Securely: Ensure the waste container is securely sealed to prevent leaks or spills. For solid waste, double-bagging in clear, chemically compatible bags before placing in the final container is a good practice.

• Complete Waste Profile: Fill out a hazardous waste disposal form as required by your institution's Environmental Health and Safety (EHS) department and the licensed waste disposal company. Accurately describe the waste, including its chemical composition and any known hazards.

• Contact a Licensed Vendor: Your institution's EHS department will have a list of approved hazardous waste disposal vendors. Contact them to schedule a pickup.

• Provide Documentation: Furnish the vendor with the completed waste profile sheet and a copy of the Safety Data Sheet for Benzyl Pyrazolidine-1-carboxylate.

• Professional Handling: The licensed vendor will transport the waste to a permitted hazardous waste incineration facility. These facilities operate at high temperatures (typically 850-1200°C) with afterburners and scrubbers to ensure the complete destruction of the organic compound and to neutralize harmful combustion byproducts like NOx.[1][5]

• Gross Decontamination: Rinse glassware and other reusable labware that came into contact with Benzyl Pyrazolidine-1-carboxylate with a suitable organic solvent (e.g., ethanol or acetone) to remove the bulk of the residue. Collect this solvent rinse as hazardous liquid waste.

• Washing: After the initial rinse, wash the labware with soap and water.

• Final Rinse: Perform a final rinse with deionized water.

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is critical to mitigate exposure and environmental contamination.

• Evacuate and Alert: Evacuate the immediate area and alert colleagues and your supervisor.

• Secure the Area: Prevent entry into the spill area.

• Consult the SDS: Refer to the Safety Data Sheet for specific spill cleanup instructions.[1]

• Small Spills (Solid):

  • Wear appropriate PPE.

  • Gently sweep up the solid material, avoiding dust generation.[1]

  • Place the spilled material and all cleanup materials (e.g., contaminated paper towels) into a labeled hazardous waste container.

• Small Spills (Liquid):

  • Wear appropriate PPE.

  • Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Place the absorbent material into a labeled hazardous waste container.

• Large Spills:

  • Evacuate the laboratory immediately.

  • Contact your institution's EHS or emergency response team.

Quantitative Data Summary

Parameter	Value/Information	Source
CAS Number	67600-79-7	[1]
Molecular Formula	C11H14N2O2	[1]
Molecular Weight	206.24 g/mol	[1]
Physical State	Liquid	[2]
Boiling Point	312.2 ± 35.0 °C at 760 mmHg	[2]
Flash Point	142.6 ± 25.9 °C	[2]
Known Hazards	Highly Flammable, May cause respiratory irritation, Potential for skin and eye irritation	[1][3][4]
Incompatibilities	Acids, Acid chlorides, Acid anhydrides, Oxidizing agents	[1]
Primary Disposal Method	Incineration via a licensed professional waste disposal service	[1]

Disposal Decision Workflow

Caption: Decision workflow for the disposal of Benzyl Pyrazolidine-1-carboxylate waste.

References

• MSDS of Benzyl pyrazolidine-1-carboxylate. (URL not provided in search results)

• Benzyl Pyrazolidine-1-carboxylate CAS 67600-79-7. BIOSYNCE. (URL: [Link])

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. EPFL. (URL not provided in search results)

• Chapter 2 Section 3.2 - Incinerators. US EPA. (URL: [Link])

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